2,2'-Butylidenebis(6-tert-butyl-p-cresol)

• CAS: 4081-14-5

Core Science & Biosynthesis

An In-depth Technical Guide to the Antioxidant Mechanism of 2,2'-Butylidenebis(6-tert-butyl-p-cresol)

Abstract

This technical guide provides a comprehensive examination of the core antioxidant mechanism of 2,2'-butylidenebis(6-tert-butyl-p-cresol), a prominent member of the hindered phenolic antioxidant family. This document moves beyond a superficial overview to deliver an in-depth analysis of the molecule's structure-activity relationship, the kinetics of its radical scavenging activity, and the validated experimental protocols used to quantify its efficacy. By elucidating the causal relationships between its molecular architecture and its function as a primary antioxidant, this guide serves as an essential resource for professionals engaged in materials science, drug development, and stability testing.

Introduction: The Imperative of Oxidative Stability

Oxidative degradation is a ubiquitous challenge across numerous industries, from compromising the therapeutic efficacy of pharmaceutical formulations to degrading the mechanical integrity of polymeric materials.[1] This process is initiated by highly reactive molecules known as free radicals, which trigger destructive chain reactions.[2] Hindered phenolic antioxidants are a critical class of stabilizers designed to intercept these radicals, thereby preserving material quality and extending product shelf-life.[1][3]

Among these, 2,2'-butylidenebis(6-tert-butyl-p-cresol) stands out for its efficacy. As a bis-phenolic compound, its structure is optimized for potent radical scavenging. This guide will dissect the precise mechanisms that underpin its protective capabilities.

The Core Mechanism: A Story of Hydrogen Donation and Radical Stabilization

The primary antioxidant function of 2,2'-butylidenebis(6-tert-butyl-p-cresol) and other hindered phenols is to interrupt the auto-oxidation cycle. This cycle is a chain reaction involving initiation, propagation, and termination steps. The antioxidant intervenes during the propagation phase by scavenging key radical intermediates, particularly the peroxyl radical (ROO•).

The Hydrogen Atom Transfer (HAT) Pathway

The principal mechanism of action is Hydrogen Atom Transfer (HAT).[4][5] The process unfolds as follows:

• Radical Encounter: A reactive peroxyl radical (ROO•), which would otherwise attack an intact substrate molecule (R-H) and propagate the chain reaction, encounters the phenolic antioxidant (Ar-OH).

• Hydrogen Donation: The phenolic hydroxyl group donates its hydrogen atom to the peroxyl radical. This action neutralizes the reactive radical, converting it into a stable hydroperoxide (ROOH), and simultaneously transforms the antioxidant into a phenoxyl radical (Ar-O•).[1][6]

• Chain Termination: This act of donation effectively terminates the kinetic chain of oxidation.[1]

The chemical representation of this event is: ROO• + Ar-OH → ROOH + Ar-O•

The Critical Role of the Phenoxyl Radical

The efficacy of a phenolic antioxidant does not end with hydrogen donation. The resulting phenoxyl radical (Ar-O•) must be sufficiently stable to avoid initiating new oxidation chains.[1][7] The molecular architecture of 2,2'-butylidenebis(6-tert-butyl-p-cresol) is engineered for this stability through two key features:

• Steric Hindrance: The two bulky tert-butyl groups positioned ortho (adjacent) to the hydroxyl group create significant steric hindrance.[2][8] This "shielding" physically obstructs the radical center on the oxygen atom, making it difficult for the phenoxyl radical to react with other molecules and propagate oxidation.[2][8]

• Resonance Stabilization: The unpaired electron on the oxygen atom is not localized. It is delocalized across the aromatic ring through resonance, distributing the radical character and significantly increasing its stability.

This stabilized phenoxyl radical can then participate in a final termination step by reacting with a second peroxyl radical, forming non-radical, stable products.[6]

ROO• + Ar-O• → ROO-Ar=O (Stable Adduct)

The following diagram illustrates this primary antioxidant mechanism.

Fig 1. Hydrogen Atom Transfer (HAT) mechanism of a hindered phenol.

Experimental Validation: Quantifying Antioxidant Capacity

The theoretical mechanism is validated and quantified using standardized in vitro assays. The DPPH and ABTS assays are two of the most reliable and widely adopted spectrophotometric methods for this purpose.[9] They measure the capacity of an antioxidant to scavenge stable, colored radicals, with the degree of color change being proportional to the antioxidant's activity.[9]

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH free radical.[9] DPPH• is a deep violet-colored radical that, upon reduction by the antioxidant, is converted to the pale yellow, non-radical form, DPPH-H.[9] The decrease in absorbance is measured at approximately 517 nm.[9]

Experimental Protocol:

• Reagent Preparation:

  • DPPH Solution (0.1 mM): Dissolve ~3.94 mg of DPPH in 100 mL of a suitable solvent like methanol or ethanol. Store this solution in a dark, refrigerated container (4°C).[9]

  • Test Sample Solutions: Prepare a stock solution of 2,2'-butylidenebis(6-tert-butyl-p-cresol) and create a series of dilutions in the same solvent.[9]

  • Standard Solution: Prepare a stock solution and serial dilutions of a standard antioxidant like Trolox or Ascorbic Acid for comparison.[9]

• Assay Procedure:

  • In a 96-well microplate or test tubes, add a specific volume of the test sample or standard solution.

  • Add a fixed volume of the DPPH working solution to all wells/tubes (e.g., 200 µL for microplates).[9]

  • Prepare a control well containing only the solvent and the DPPH solution.

  • Thoroughly mix the solutions and incubate in the dark at room temperature for 30 minutes.[9]

• Measurement & Data Analysis:

  • Measure the absorbance of each solution at 517 nm using a spectrophotometer.

  • Calculate the percentage of DPPH radical scavenging activity using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100[9]

  • Plot the % inhibition against the sample concentration to determine the IC₅₀ value (the concentration required to scavenge 50% of the DPPH radicals). A lower IC₅₀ value signifies higher antioxidant capacity.[9]

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay

The ABTS assay involves generating the ABTS radical cation (ABTS•+), a blue-green chromophore, by oxidizing ABTS with potassium persulfate.[9] The antioxidant reduces the pre-formed ABTS•+, causing the solution to lose its color. The decrease in absorbance is monitored at 734 nm.[9]

Experimental Protocol:

• Reagent Preparation:

  • ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of deionized water.[9]

  • Potassium Persulfate Solution (2.45 mM): Dissolve 6.6 mg of potassium persulfate in 10 mL of deionized water.[10]

  • ABTS•+ Working Solution: Mix the ABTS stock solution and potassium persulfate solution in equal volumes. Allow the mixture to stand in the dark at room temperature for 12-16 hours to ensure complete radical generation.[9][10]

• Assay Procedure:

  • Before use, dilute the ABTS•+ working solution with a suitable solvent (e.g., ethanol) to an absorbance of approximately 0.70 at 734 nm.

  • Add a small volume of the test sample or standard to a much larger volume of the diluted ABTS•+ solution (e.g., 10 µL sample to 1 mL of ABTS•+ solution).

  • Prepare a blank control containing only the solvent and the ABTS•+ solution.

  • Incubate the mixture for a defined period (e.g., 6 minutes) at room temperature.

• Measurement & Data Analysis:

  • Measure the absorbance at 734 nm.

  • Calculate the percentage of ABTS•+ scavenging activity using the formula: % Inhibition = [(A_blank - A_sample) / A_blank] x 100

  • The results are often expressed as Trolox Equivalent Antioxidant Capacity (TEAC), which compares the antioxidant's activity to that of the standard, Trolox.

Summary of Assay Parameters

Parameter	DPPH Assay	ABTS Assay
Radical Type	Neutral Free Radical (DPPH•)	Radical Cation (ABTS•+)
Wavelength (λmax)	~517 nm	~734 nm
Color Change	Violet to Pale Yellow	Blue-Green to Colorless
Mechanism	Primarily HAT/SET	Primarily HAT/SET
Key Metric	IC₅₀ Value	% Inhibition, TEAC
Solvent Compatibility	Limited to organic solvents	Soluble in both aqueous and organic media

The following workflow diagram visualizes the standardized process for these antioxidant assays.

Fig 2. Standardized workflow for DPPH and ABTS antioxidant capacity assays.

Practical Considerations and Synergism

While 2,2'-butylidenebis(6-tert-butyl-p-cresol) is a highly effective primary antioxidant, its function is to break radical chains, not to prevent their formation. The hydroperoxides (ROOH) formed during the scavenging process can themselves degrade to form new radicals.[1] For this reason, hindered phenols are often used in synergistic combination with secondary antioxidants, such as phosphites or thioesters.[1][3] These secondary stabilizers function by decomposing hydroperoxides into non-radical, stable products, thus providing a more comprehensive stabilization system.[1]

Furthermore, the transformation of phenolic antioxidants can sometimes lead to the formation of colored byproducts, a phenomenon that must be considered in applications where color stability is critical.[11]

Conclusion

The antioxidant mechanism of 2,2'-butylidenebis(6-tert-butyl-p-cresol) is a sophisticated interplay of chemical structure and reactivity. Its potency is derived from the efficient donation of a hydrogen atom from its phenolic hydroxyl groups to neutralize chain-propagating free radicals. The subsequent stability of the resulting phenoxyl radical—guaranteed by the steric hindrance of its dual tert-butyl groups and resonance delocalization—is paramount to its function, preventing the initiation of new oxidative chains. Validated through robust experimental assays like DPPH and ABTS, its efficacy as a primary, chain-breaking antioxidant is well-established, making it an indispensable tool in the preservation of oxidative-sensitive materials.

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• ResearchGate. (n.d.). Experimental protocol of ABTS assay to assess the antioxidant activity of EOs. Available from: [Link]

• Zielińska, D., & Szawara-Nowak, D. (2020). Verification of the Conditions for Determination of Antioxidant Activity by ABTS and DPPH Assays—A Practical Approach. MDPI. Available from: [Link]

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Introduction: The Architecture of a Hindered Phenolic Antioxidant

An In-depth Technical Guide to the Synthesis of 2,2'-Butylidenebis(6-tert-butyl-p-cresol)

2,2'-Butylidenebis(6-tert-butyl-p-cresol), a member of the sterically hindered bisphenolic family of antioxidants, is a molecule engineered for high-performance stabilization in organic materials. Its structure, featuring two bulky tert-butyl groups flanking reactive hydroxyl centers and a butylidene bridge, endows it with low volatility and high efficacy in terminating the free-radical chain reactions that lead to the degradation of polymers, elastomers, and synthetic lubricants. Unlike its simpler counterparts like BHT (Butylated Hydroxytoluene), the dimeric nature of this molecule provides superior thermal stability and longevity, making it a critical component in applications demanding robust protection against thermo-oxidative stress.[]

This guide provides a comprehensive overview of the synthetic pathway to 2,2'-Butylidenebis(6-tert-butyl-p-cresol), designed for researchers and process chemists. We will dissect the synthesis into its core components: the strategic preparation of the key phenolic precursor and the subsequent acid-catalyzed condensation that constructs the final bridged architecture. The narrative emphasizes the causality behind procedural choices, offering insights into reaction mechanisms and optimization strategies.

Strategic Synthesis Plan: A Two-Stage Approach

The synthesis is logically approached in two distinct stages. First, the precursor, 6-tert-butyl-p-cresol (more commonly known as 2-tert-butyl-4-methylphenol), is synthesized. This is a crucial step as the tert-butyl group provides the necessary steric hindrance. The second stage involves the core condensation reaction, where two molecules of this precursor are coupled using butyraldehyde to form the final product.

Caption: High-level overview of the two-stage synthesis pathway.

Part I: Synthesis of the Precursor, 6-tert-butyl-p-cresol

The foundational step is the selective alkylation of p-cresol. The objective is to introduce a single tert-butyl group at one of the ortho positions relative to the hydroxyl group. This is a classic Friedel-Crafts alkylation reaction.

Mechanism and Causality

The reaction proceeds by generating a tert-butyl carbocation from an alkylating agent, typically tert-butanol or isobutylene, in the presence of an acid catalyst. The hydroxyl group of p-cresol is an ortho-, para-directing activator. Since the para position is already occupied by a methyl group, the electrophilic attack of the tert-butyl carbocation occurs preferentially at the ortho position (C2 or C6).

The choice of catalyst is critical for selectivity and efficiency. While strong mineral acids like sulfuric acid can be used, solid acid catalysts such as acid-treated montmorillonite clays or zeolites are often preferred in industrial settings.[2] These heterogeneous catalysts simplify workup, reduce corrosive waste streams, and can be regenerated and reused.[3]

Part II: Core Synthesis via Acid-Catalyzed Condensation

This stage forms the central butylidene bridge, linking two precursor molecules. The reaction is an acid-catalyzed condensation between an aldehyde (butyraldehyde) and a phenol (6-tert-butyl-p-cresol). This type of reaction is fundamental to the synthesis of many bisphenolic compounds.[4][5]

Mechanism Deep Dive: Electrophilic Aromatic Substitution

The mechanism hinges on enhancing the electrophilicity of butyraldehyde.

• Catalyst Activation: A Brønsted acid catalyst, such as concentrated sulfuric acid or p-toluenesulfonic acid, protonates the carbonyl oxygen of butyraldehyde.[6] This protonation creates a highly reactive oxocarbenium ion, rendering the carbonyl carbon significantly more electrophilic.

• First Nucleophilic Attack: The electron-rich aromatic ring of the first 6-tert-butyl-p-cresol molecule acts as a nucleophile. It attacks the activated carbonyl carbon. The attack occurs at the C2 position (ortho to the powerful -OH activating group and meta to the weaker -CH₃ group), which is sterically unhindered. This forms a hemiacetal-like intermediate.

• Dehydration and Carbocation Formation: The intermediate is quickly protonated again by the acid catalyst at the newly formed hydroxyl group, which is then eliminated as a water molecule. This dehydration step generates a resonance-stabilized secondary carbocation.

• Second Nucleophilic Attack: A second molecule of 6-tert-butyl-p-cresol performs another nucleophilic attack on this carbocation, again at its activated C2 position.

• Deprotonation: The final step is the deprotonation of the intermediate, which re-establishes the aromaticity of the second ring and regenerates the acid catalyst, yielding the final 2,2'-butylidenebis(6-tert-butyl-p-cresol) product.

Caption: Simplified mechanism of the acid-catalyzed condensation reaction.

Detailed Experimental Protocol

This protocol is adapted from established procedures for analogous bisphenol syntheses, such as the condensation with formaldehyde derivatives.[7][8]

Reagents:

• 6-tert-butyl-p-cresol (2-tert-butyl-4-methylphenol)

• Butyraldehyde

• Concentrated Sulfuric Acid (98%)

• Heptane (or similar hydrocarbon solvent)

• Calcium Oxide (or other suitable base for neutralization)

• Ethanol (for recrystallization)

Procedure:

• Reactor Setup: To a 500 mL three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a reflux condenser, add 6-tert-butyl-p-cresol (82.1 g, 0.5 mol).

• Solvent Addition: Add 150 mL of heptane to dissolve the phenol. Begin stirring to ensure the mixture is homogeneous.

• Catalyst Introduction: Carefully and slowly add concentrated sulfuric acid (2.5 g, ~1.4 mL) to the stirred solution. An exotherm may be observed; ensure the temperature does not exceed 30°C.

• Aldehyde Addition: Slowly add butyraldehyde (18.0 g, 0.25 mol) dropwise over 30 minutes. The molar ratio of phenol to aldehyde should be precisely 2:1. Maintain the reaction temperature between 40-50°C during the addition.

• Reaction: After the addition is complete, heat the reaction mixture to 60-70°C and maintain it at this temperature with vigorous stirring for 3-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Neutralization: Cool the reaction mixture to room temperature (~20°C). Add calcium oxide (approx. 3 g) to neutralize the sulfuric acid catalyst. Stir the resulting slurry for 30 minutes.[7]

• Filtration: Filter the mixture to remove the solid calcium sulfate and excess neutralizer. Wash the filter cake with a small amount of heptane (2 x 20 mL).

• Solvent Removal: Combine the filtrate and washes. Remove the heptane and any unreacted butyraldehyde under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product, a viscous oil or semi-solid, is purified by recrystallization from hot ethanol or an ethanol/water mixture to yield the final product as a white crystalline solid.

Purification and Characterization

Purification is paramount to achieving a high-purity product suitable for its intended applications.

• Recrystallization: This is the most effective method for purifying the solid product. The crude material is dissolved in a minimum amount of a hot solvent (e.g., ethanol) and allowed to cool slowly. The pure product crystallizes out, leaving impurities behind in the mother liquor. The crystals are then collected by filtration, washed with a small amount of cold solvent, and dried under vacuum.

Analytical Data

Property	Value / Expected Value	Source / Justification
Chemical Name	2,2'-Butylidenebis(6-tert-butyl-4-methylphenol)	-
Molecular Formula	C₂₆H₃₈O₂	-
Molecular Weight	382.58 g/mol	-
Appearance	White crystalline powder	Expected for pure bisphenols
Melting Point	~209 °C (for isomer)	The regioisomer, 4,4'-Butylidenebis(6-tert-butyl-m-cresol) (CAS 85-60-9), has a melting point of 209°C.[9] The 2,2'-linked product may have a different but likely high melting point.
Melting Point	119-122 °C (for analogue)	The methylene-bridged analogue (CAS 88-24-4) has a melting point in this range, providing a structural reference.
Solubility	Insoluble in water; Soluble in organic solvents	Typical for phenolic compounds of this size.[10]
¹H NMR	-	Expected signals: aromatic protons, a triplet for the methine bridge proton, signals for the butyl chain, distinct singlets for tert-butyl and methyl groups, and a signal for the phenolic -OH.
FT-IR (cm⁻¹)	-	Expected peaks: Broad O-H stretch (~3400-3600), C-H stretches (~2850-3000), aromatic C=C stretches (~1500-1600), and C-O stretch (~1200).

Safety and Handling

• Reactants: p-Cresol is toxic and corrosive. Butyraldehyde is a flammable liquid and an irritant. Concentrated sulfuric acid is extremely corrosive. All manipulations should be performed in a well-ventilated fume hood.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Toxicity: The final product and its precursors are classified as skin and eye irritants. Handle with care to avoid inhalation of dust or direct contact with skin.[11]

Conclusion

The synthesis of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) is a robust and scalable process rooted in the fundamental principles of electrophilic aromatic substitution. By controlling key parameters such as catalyst choice, temperature, and stoichiometry, a high yield of this valuable antioxidant can be achieved. The two-stage pathway, involving the initial synthesis of a sterically hindered phenolic precursor followed by a targeted acid-catalyzed condensation, provides a versatile platform for producing a range of high-performance bisphenolic stabilizers. This guide provides the technical foundation necessary for researchers to successfully replicate and potentially optimize this synthesis for applications in materials science and industrial chemistry.

References

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• Google Patents. (n.d.). Process for producing 2,6-dimethylphenol.

• ResearchGate. (n.d.). Clay-Based Solid Acid Catalyst for the Alkylation of p-Cresol with tert-Butyl Alcohol. Retrieved from [Link]

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What is 2,2'-Butylidenebis(6-tert-butyl-p-cresol)

An In-Depth Technical Guide to 2,2'-Butylidenebis(6-tert-butyl-p-cresol)

Introduction

2,2'-Butylidenebis(6-tert-butyl-p-cresol) is a high-performance phenolic antioxidant, a specialized molecule engineered to protect organic materials from oxidative degradation. Its unique structure, featuring two sterically hindered phenol moieties linked by a butylidene bridge, makes it exceptionally effective at neutralizing free radicals. This capability is critical in extending the service life and maintaining the integrity of a wide array of industrial products, particularly polymers and lubricants subjected to high-temperature processing or long-term use. Unlike simpler antioxidants, its higher molecular weight and low volatility ensure it remains within the host material during demanding applications.

This guide provides a comprehensive technical overview for researchers, polymer scientists, and formulation chemists. It moves beyond a simple data sheet to explore the fundamental chemistry, mechanistic principles, synthesis, applications, and toxicological considerations of this important industrial additive, offering field-proven insights into its practical use and analysis.

Chemical Identity and Physicochemical Properties

A precise understanding of a molecule's structure and physical properties is foundational to its effective application. 2,2'-Butylidenebis(6-tert-butyl-p-cresol) is a non-staining, sterically hindered bisphenol, a classification that directly informs its function and compatibility with various substrates.

Nomenclature and Structure

• Systematic Name: 2,2'-Butane-1,1-diylbis(6-tert-butyl-4-methylphenol)

• Common Synonyms: 2,2'-Butylidene bis(6-tert-butyl-4-methylphenol), Antioxidant 4081[1]

• CAS Number: 4081-14-5[1]

The molecule's architecture is key to its efficacy. The two phenolic hydroxyl (-OH) groups are the active sites for antioxidant activity. Each is shielded by a bulky tertiary-butyl group, which modulates its reactivity and prevents unwanted side reactions.

Caption: Chemical Structure of 2,2'-Butylidenebis(6-tert-butyl-p-cresol)

Physicochemical Data Summary

The compound's physical properties make it highly suitable for incorporation into polymer melts and organic matrices.

Property	Value	Source(s)
Molecular Formula	C₂₆H₃₈O₂	[2]
Molecular Weight	382.59 g/mol
Appearance	White to pale yellow crystalline powder	[3][4]
Melting Point	~209 °C	[5]
Solubility	Insoluble in water; Soluble in organic solvents like methanol, benzene, acetone.	[6]
Volatility	Low
Thermal Stability	High

The Antioxidant Mechanism of Action

2,2'-Butylidenebis(6-tert-butyl-p-cresol) functions as a primary antioxidant, meaning it directly intercepts and neutralizes chain-propagating free radicals. This mechanism is fundamental to preventing the degradation of materials like plastics and rubbers.

The Role of Steric Hindrance and Radical Scavenging

The process of oxidative degradation is a chain reaction initiated by factors like heat, UV light, or mechanical stress, which generate highly reactive free radicals (R•). These radicals readily attack polymer chains or lubricant molecules, leading to cleavage, cross-linking, and a loss of physical properties.

This compound's efficacy stems from two key structural features:

• Phenolic Hydroxyl Group: The O-H bond in the phenol groups is the "warhead" of the molecule. It has a lower bond dissociation energy than the C-H bonds in the polymer backbone. Consequently, it can readily donate its hydrogen atom to a free radical (R•), satisfying the radical's valency and terminating the destructive chain reaction.

• Tert-Butyl Groups: These bulky groups ortho (adjacent) to the hydroxyl group provide critical steric hindrance. This shield serves two purposes: it prevents the newly formed phenoxyl radical from participating in undesirable side reactions that could discolor the material, and it enhances the stability of the antioxidant molecule itself.[4][7]

The overall mechanism, known as Hydrogen Atom Transfer (HAT), can be visualized as follows:

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An In-depth Technical Guide to the Toxicological Profile of 2,2'-Butylidenebis(6-tert-butyl-p-cresol)

Prepared for: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist

Preamble: Navigating Data Gaps with Scientific Rationale

This technical guide provides a comprehensive toxicological profile of the synthetic phenolic antioxidant, 2,2'-Butylidenebis(6-tert-butyl-p-cresol) (CAS No. 4081-14-5). It is critical to establish at the outset that publicly available toxicological data for this specific compound are exceedingly scarce. Consequently, to construct a meaningful and scientifically grounded assessment for our audience of researchers and development professionals, this guide employs a read-across methodology .

The primary surrogate for this analysis is 2,2'-Methylenebis(6-tert-butyl-4-methylphenol) (CAS No. 119-47-1), a closely related structural analogue. The justification for this approach lies in the significant structural homology: both molecules consist of two 6-tert-butyl-4-methylphenol (p-cresol) units linked by a short alkyl bridge (butylidene vs. methylene). This structural similarity allows for scientifically reasonable inferences regarding toxicological behavior. Further contextual data from the isomer 4,4'-Butylidenebis(6-t-butyl-m-cresol) and the broader class of tert-butylated phenolic antioxidants, such as Butylated Hydroxytoluene (BHT), are integrated to provide a holistic view of potential hazards.[1][2][3][4]

This document is structured not as a simple data sheet, but as a guided scientific narrative. It begins with the fundamental chemistry that dictates biological activity, proceeds through the key toxicological endpoints, and provides detailed protocols that underpin the data presented. Our objective is to offer not just data, but insight into the causality of the observed toxicological effects and the strategic design of the studies that generated them.

Chemical Identity and Physicochemical Properties: The Foundation of Toxicological Behavior

2,2'-Butylidenebis(6-tert-butyl-p-cresol) belongs to the class of sterically hindered phenolic antioxidants. Its primary industrial function is to inhibit oxidative degradation in materials like rubber, plastics, lubricants, and fuels by scavenging free radicals.[1]

Chemical Structure:

• Synonyms: 2,2'-Butylidene bis[6-dimethylethyl]-4-methylphenol; 2,2'-Butane-1,1-diylbis(6-tert-butyl-4-methylphenol)

• Molecular Formula: C₂₆H₃₈O₂

• Molecular Weight: 382.6 g/mol

The key to its function—and its potential for biological interaction—lies in its structure. The hydroxyl (-OH) groups on the phenol rings are the active sites, donating hydrogen atoms to neutralize free radicals. The bulky tert-butyl groups provide steric hindrance, which enhances the stability of the resulting phenoxy radical and prevents its participation in further chain reactions.[1] This same lipophilicity and steric hindrance govern its toxicokinetics.

Mechanism of Antioxidant Action

The efficacy of hindered phenols as antioxidants is a double-edged sword. While protective in an industrial matrix, this reactivity can be conferred within a biological system. The fundamental mechanism involves the donation of a hydrogen atom from the phenolic hydroxyl group to a free radical (R•), quenching the radical and forming a stable, sterically hindered phenoxy radical.

Caption: Antioxidant mechanism of a hindered phenol interrupting lipid peroxidation.

Toxicokinetics: A Presumed Profile

No specific toxicokinetics studies for 2,2'-Butylidenebis(6-tert-butyl-p-cresol) are available. However, based on its high molecular weight, lipophilicity (inferred from its structure), and low water solubility, a general profile can be postulated:

• Absorption: Likely absorbed from the gastrointestinal tract following oral exposure, facilitated by its lipophilicity. Dermal absorption is expected to be low.

• Distribution: Expected to distribute to lipid-rich tissues, a common characteristic of phenolic antioxidants.[3]

• Metabolism: Metabolism would likely occur in the liver, involving oxidation of the alkyl bridge and potential conjugation of the phenolic hydroxyl groups (e.g., glucuronidation, sulfation) to facilitate excretion.

• Excretion: Excretion is anticipated to occur primarily via feces, with a smaller portion eliminated in the urine as metabolites.

Acute and Local Toxicity: A Read-Across Assessment

Direct acute toxicity data for the target compound is unavailable. We therefore read across from its close structural analogue, 2,2'-Methylenebis(6-tert-butyl-4-methylphenol).

Acute Systemic Toxicity

Studies on 2,2'-Methylenebis(6-tert-butyl-4-methylphenol) indicate a very low order of acute toxicity.[5]

Route	Species	Endpoint	Value	Reference
Oral	Rat	LD₅₀	> 5,000 mg/kg bw	OECD SIDS[5]
Dermal	Rat	LD₅₀	> 5,000 mg/kg bw	OECD SIDS[5]

Scientific Rationale: The high LD₅₀ values suggest that even at substantial single doses, the compound does not cause life-threatening systemic toxicity. This is consistent with many high molecular weight, poorly soluble industrial chemicals.

Skin and Eye Irritation

Based on animal studies with the methylene-bridged analogue, the compound is not a skin irritant but may be a moderate eye irritant.[5] Effects on the eye were noted as minimal to moderate conjunctival irritation that was fully reversible within 48 to 72 hours.[6]

Skin Sensitization

No skin sensitization was observed in human studies with the methylene-bridged analogue, suggesting a low potential for inducing allergic contact dermatitis.[5]

Repeated Dose Toxicity: Identifying Target Organs

The primary toxicological concern for many phenolic antioxidants arises from repeated or chronic exposure.[3][4] Data from the methylene analogue reveals specific target organs.

In repeated dose toxicity studies (28-day and 18-month) in rats, the primary target organ identified for 2,2'-Methylenebis(6-tert-butyl-4-methylphenol) was the male reproductive system.[5] Histopathological changes in the testis, including degeneration of spermatids and vacuolation of Sertoli cells, were observed.[5] Based on these findings, a No-Observed-Adverse-Effect Level (NOAEL) for repeated dose toxicity was established at 12.5 mg/kg/day .[5]

Causality: The precise mechanism for testicular toxicity is not fully elucidated but may be related to endocrine disruption, a known effect of some phenolic compounds.[1][3] This highlights the necessity of including detailed histopathology of reproductive organs in any sub-chronic or chronic study design for this class of compounds.

Genotoxicity: Assessing the Potential for DNA Damage

A standard battery of genotoxicity tests is crucial to assess a chemical's potential to cause genetic mutations or chromosomal damage, which are key events in carcinogenesis. For the analogue 2,2'-Methylenebis(6-tert-butyl-4-methylphenol), the evidence consistently indicates a lack of genotoxic potential.[6]

Assay Type	Test System	Metabolic Activation	Result	Guideline	Reference
In Vitro
Bacterial Reverse Mutation	S. typhimurium, E. coli	With and without S9	Negative	OECD 471, 472	OECD SIDS[5]
Chromosome Aberration	Mammalian Cells	With and without S9	Negative	OECD 473	OECD SIDS[5]
In Vivo
Mammalian Erythrocyte Micronucleus	Mouse	N/A	Negative	OECD 474	AICIS[6]

Carcinogenicity

Reproductive and Developmental Toxicity: A Key Area of Concern

This is a critical endpoint for phenolic antioxidants, with evidence pointing towards potential endocrine-disrupting effects.[1][3][7]

Effects on Fertility (Read-Across)

For the analogue 2,2'-Methylenebis(6-tert-butyl-4-methylphenol), clear effects on reproduction have been observed in rat studies.[5][6]

• Male Fertility: As noted in the repeated dose section, testicular toxicity is a primary concern. The NOAEL for male reproductive toxicity is 12.5 mg/kg/day .[5][6]

• Female Fertility: Effects such as a decrease in the number of corpora lutea, implantation sites, and live pups were observed at doses of 200 mg/kg/day and higher. The NOAEL for female reproductive toxicity is 50 mg/kg/day .[5][6]

Developmental Toxicity (Read-Across and Isomer Data)

• Read-Across from Methylene Analogue: In a developmental toxicity study, low pup body weight gain and an increased number of stillbirths were noted at a high dose of 800 mg/kg/day. No teratogenic effects (birth defects) were observed. The NOAEL for developmental toxicity was determined to be 200 mg/kg/day .[5]

• Data from Isomer 4,4'-Butylidenebis(6-t-butyl-m-cresol): A study on this isomer provides a crucial piece of mechanistic insight. Prenatal exposure in rats was found to increase aromatase activity in the brain and elevate serum testosterone levels in male offspring.[7] This suggests that the compound can affect the central nervous system and may act as an endocrine disruptor during critical windows of development, potentially influencing brain function and sexual differentiation.[7]

Experimental Protocol: OECD 421 Reproduction/Developmental Toxicity Screening Test

To ensure the trustworthiness of reproductive toxicity data, studies must follow rigorous, validated protocols. The OECD 421 guideline provides a self-validating system for screening.

Caption: Workflow for an OECD 421 Reproduction/Developmental Toxicity Screening Test.

Step-by-Step Methodology:

• Animal Model: Use of a standardized strain, typically Sprague-Dawley or Wistar rats.

• Dose Groups: A minimum of three dose levels and a concurrent control group (vehicle only). Dose selection is based on prior repeated-dose toxicity studies, aiming to establish a dose-response relationship and a NOAEL.

• Administration: The test substance is typically administered daily by oral gavage.

• Exposure Period: Males are dosed for a two-week pre-mating period and during mating. Females are dosed throughout the pre-mating, mating, gestation, and lactation periods.

• Mating: Animals are paired 1:1. Evidence of mating (e.g., vaginal plug, sperm in vaginal lavage) is recorded daily.

• Gestation and Parturition: Pregnant females are monitored for clinical signs and body weight changes. The day of birth (postnatal day 0) is recorded.

• Litter Assessment: On postnatal day 4, litters are examined for the number of live and dead pups, and pups are weighed.

• Terminal Sacrifice and Pathology: All adult animals are subjected to a full gross necropsy. The reproductive organs are weighed, and preserved for detailed histopathological examination. This step is critical for identifying effects like testicular atrophy.

Summary and Conclusion

While the toxicological profile of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) is not directly established, a read-across approach using data from its close structural analogue, 2,2'-Methylenebis(6-tert-butyl-4-methylphenol), allows for a scientifically robust hazard assessment.

• The compound is expected to have a low order of acute toxicity .

• It is unlikely to be a skin irritant or sensitizer but may cause mild, reversible eye irritation .

• It is not expected to be genotoxic .

• The primary area of concern is reproductive toxicity , with the male reproductive system (testes) being a sensitive target. A NOAEL of 12.5 mg/kg/day for repeated dose toxicity is identified from the analogue.

• Data from an isomer suggests a potential for endocrine disruption during development, impacting the central nervous system.

For drug development professionals, the key takeaway is the potential for reproductive and developmental toxicity. If this compound or a structurally similar one is considered for use as an excipient or is a known impurity or leachant from packaging materials, a thorough risk assessment focusing on these endpoints is imperative. The NOAEL of 12.5 mg/kg/day from the analogue provides a critical starting point for calculating permissible daily exposure (PDE) limits.

References

• Satou, K., et al. (2010). Increase in in utero exposure to a migrant, 4,4'-butylidenebis(6-t-butyl-m-cresol), from nitrile-butadiene rubber gloves on brain aromatase activity in male rats. Biological & Pharmaceutical Bulletin, 33(1), 6-10. [Link]

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An In-Depth Technical Guide to the Potential Endocrine-Disrupting Effects of 2,2'-Butylidenebis(6-tert-butyl-p-cresol)

Abstract

This technical guide provides a comprehensive analysis of the potential endocrine-disrupting properties of the synthetic phenolic antioxidant, 2,2'-Butylidenebis(6-tert-butyl-p-cresol) (BBBC). Synthesizing available toxicological data, this document explores the mechanistic pathways through which BBBC may exert its effects on the estrogenic, androgenic, and thyroidal systems. Detailed experimental protocols for in vitro assays are provided to equip researchers and drug development professionals with the necessary tools to further investigate this compound. This guide is intended to serve as a foundational resource for understanding the endocrine-disrupting potential of BBBC and to inform future research and risk assessment strategies.

Introduction: The Endocrine Disruptor Landscape and the Case of BBBC

Endocrine-disrupting chemicals (EDCs) are exogenous substances that interfere with the synthesis, secretion, transport, binding, action, or elimination of natural hormones in the body.[1] This interference can lead to a wide range of adverse health effects, including developmental abnormalities, reproductive impairment, and an increased risk of certain cancers.[2] A vast array of chemicals, from industrial solvents and plasticizers to pesticides and pharmaceuticals, have been identified as potential EDCs.[3]

2,2'-Butylidenebis(6-tert-butyl-p-cresol), also known as BBBC, is a synthetic phenolic compound utilized primarily as an antioxidant in various industrial applications. Its structural similarity to other known endocrine disruptors, such as bisphenol A (BPA), warrants a thorough investigation into its potential to interfere with hormonal signaling pathways. Preliminary evidence suggests that BBBC may indeed possess endocrine-disrupting capabilities, acting as both an androgen and estrogen antagonist in vitro.[4] Furthermore, in utero exposure in animal models has been shown to impact the central nervous system and reproductive parameters in offspring.[4] This guide will delve into the existing evidence and provide a framework for the continued toxicological evaluation of BBBC.

Chemical Identity:

Parameter	Value
Chemical Name	2,2'-Butylidenebis(6-tert-butyl-p-cresol)
CAS Number	85-60-9[5]
Molecular Formula	C26H38O2
Molecular Weight	382.58 g/mol
Synonyms	4,4'-Butylidenebis(6-tert-butyl-m-cresol), 1,1-Bis(3-tert-butyl-4-hydroxy-5-methylphenyl)butane

Mechanistic Insights into Endocrine Disruption by BBBC

The endocrine system is a complex network of glands and hormones that regulate a multitude of physiological processes. EDCs can disrupt this delicate balance through various mechanisms, including mimicking or blocking hormone receptors, altering hormone synthesis and metabolism, and interfering with hormone transport.[1] The potential endocrine-disrupting effects of BBBC are explored below in the context of the estrogenic, androgenic, and thyroidal pathways.

Estrogenic Pathway Disruption

The estrogenic signaling pathway is crucial for the development and function of the reproductive system, as well as bone health and cognitive function. The primary mechanism of estrogenic action involves the binding of estrogens to estrogen receptors (ERα and ERβ), which then act as transcription factors to regulate gene expression.

• Evidence of Anti-Estrogenic Activity: In vitro studies have indicated that BBBC can act as an estrogen antagonist.[4] This suggests that BBBC may bind to estrogen receptors without activating them, thereby blocking the action of endogenous estrogens.

• Investigative Approach: Estrogen Receptor Transactivation Assay: To further elucidate the estrogenic and anti-estrogenic potential of BBBC, an Estrogen Receptor Transactivation Assay is a critical in vitro tool. This assay utilizes a cell line that has been genetically engineered to express an estrogen receptor and a reporter gene (e.g., luciferase) linked to an estrogen response element (ERE).

  • Causality Behind Experimental Choice: This assay provides a functional readout of ER activation. An increase in reporter gene activity in the presence of a test compound indicates agonistic activity, while a decrease in estradiol-induced reporter activity signifies antagonistic activity. This allows for a direct assessment of a chemical's ability to interfere with the transcriptional activity of the estrogen receptor.

Diagram of the Estrogen Receptor Signaling Pathway:

Caption: Androgen signaling pathway and potential disruption by BBBC.

Potential for Thyroid Pathway Disruption

The thyroid hormone system is critical for metabolism, growth, and neurodevelopment. Thyroid hormones, thyroxine (T4) and triiodothyronine (T3), are synthesized in the thyroid gland and act through thyroid hormone receptors (TRs) in target cells.

• Indirect Evidence and Structure-Activity Relationship: While direct studies on the effects of BBBC on the thyroid system are lacking, the structural similarity of BBBC to other bisphenols, which have been shown to disrupt thyroid function, raises concerns. [6][7]Bisphenols can interfere with thyroid hormone synthesis, transport, and action. [6][7]For instance, some phenolic compounds can inhibit thyroid peroxidase (TPO), a key enzyme in thyroid hormone synthesis. [8]

• In Vivo Observations: The in vivo study on rats prenatally exposed to BBBC showed an increase in brain aromatase activity. [4]Aromatase is the enzyme responsible for the conversion of androgens to estrogens. The interplay between sex steroids and thyroid hormones is complex, and alterations in one system can impact the other.

• Investigative Approach: Aromatase Activity Assay and Thyroid Hormone Assays: To investigate the potential for BBBC to disrupt the interplay between sex steroids and to indirectly affect pathways that could influence thyroid function, an Aromatase Activity Assay is a valuable tool. Additionally, in vivo studies measuring circulating levels of T3, T4, and thyroid-stimulating hormone (TSH) would be necessary to directly assess thyroid disruption.

  • Causality Behind Experimental Choice: The aromatase assay directly measures the enzymatic conversion of androgens to estrogens, providing a mechanistic link to the observed in vivo effects. Measuring thyroid hormone levels in vivo provides a direct assessment of the overall impact of a chemical on the hypothalamic-pituitary-thyroid (HPT) axis.

Diagram of Aromatase Activity and its Potential Impact:

Caption: Aromatase-mediated conversion of androgens to estrogens and the observed effect of BBBC.

Experimental Protocols for In Vitro Assessment

The following protocols provide detailed methodologies for key in vitro assays to assess the endocrine-disrupting potential of 2,2'-Butylidenebis(6-tert-butyl-p-cresol).

Estrogen Receptor Alpha (ERα) Transactivation Assay (Agonist and Antagonist Modes)

Principle: This assay utilizes a human cell line (e.g., HeLa-9903) stably transfected with an expression vector for human ERα and a reporter plasmid containing an estrogen-responsive element (ERE) upstream of a luciferase reporter gene. Binding of an agonist to ERα induces a conformational change, leading to the binding of the receptor-ligand complex to the ERE and subsequent transcription of the luciferase gene. The resulting luminescence is proportional to the estrogenic activity of the test compound. In antagonist mode, the ability of the test compound to inhibit the response induced by a reference estrogen (17β-estradiol) is measured.

Experimental Workflow:

Caption: Workflow for the Estrogen Receptor Transactivation Assay.

Step-by-Step Methodology:

• Cell Culture: Maintain the selected ERα-luciferase reporter cell line in the recommended growth medium supplemented with fetal bovine serum and antibiotics.

• Cell Seeding: Plate the cells in 96-well microplates at a density that will result in approximately 80-90% confluency at the time of treatment.

• Compound Preparation: Prepare a stock solution of BBBC in a suitable solvent (e.g., DMSO). Create a serial dilution of BBBC to obtain a range of test concentrations. For the antagonist assay, also prepare a solution of 17β-estradiol at a concentration that elicits a submaximal response (e.g., EC50).

• Treatment:

  • Agonist Mode: Add the diluted BBBC solutions to the appropriate wells. Include a solvent control and a positive control (17β-estradiol).

  • Antagonist Mode: Co-treat the cells with a fixed concentration of 17β-estradiol and the various concentrations of BBBC.

• Incubation: Incubate the plates for 24 hours at 37°C in a humidified atmosphere with 5% CO2.

• Cell Lysis and Luciferase Assay: Following incubation, lyse the cells and measure the luciferase activity using a commercial luciferase assay kit and a luminometer.

• Data Analysis:

  • Agonist Mode: Plot the relative luminescence units (RLU) against the log of the BBBC concentration to generate a dose-response curve.

  • Antagonist Mode: Plot the percentage of inhibition of the 17β-estradiol response against the log of the BBBC concentration to generate an inhibition curve.

Androgen Receptor (AR) Competitive Binding Assay

Principle: This assay measures the ability of a test chemical to compete with a radiolabeled androgen (e.g., [3H]-R1881) for binding to the androgen receptor. The source of the AR is typically a cytosol preparation from the ventral prostate of rats. A decrease in the amount of bound radiolabeled androgen in the presence of the test chemical indicates binding to the AR.

Experimental Workflow:

Caption: Workflow for the Androgen Receptor Competitive Binding Assay.

Step-by-Step Methodology:

• Preparation of Rat Prostate Cytosol: Obtain ventral prostates from adult male rats. Homogenize the tissue in a suitable buffer and centrifuge to obtain the cytosolic fraction containing the androgen receptor.

• Incubation: In a multi-well plate, incubate the prostate cytosol with a fixed concentration of [3H]-R1881 and varying concentrations of BBBC. Include controls for total binding (no competitor) and non-specific binding (excess unlabeled R1881).

• Separation of Bound and Free Ligand: After incubation, separate the receptor-bound [3H]-R1881 from the free radioligand. This can be achieved using methods such as hydroxylapatite (HAP) adsorption or dextran-coated charcoal.

• Quantification: Measure the amount of radioactivity in the bound fraction using a liquid scintillation counter.

• Data Analysis: Calculate the percentage of specific binding of [3H]-R1881 at each concentration of BBBC. Plot the percentage of specific binding against the log of the BBBC concentration to determine the IC50 value (the concentration of BBBC that inhibits 50% of the specific binding of [3H]-R1881).

Aromatase (CYP19A1) Activity Assay

Principle: This assay measures the activity of the aromatase enzyme, which catalyzes the conversion of androgens to estrogens. The most common method is the tritiated water release assay. [6]This method uses a radiolabeled androgen substrate, [1β-3H]-androstenedione. During the aromatization reaction, the tritium atom at the 1β position is released as tritiated water ([3H]2O). The amount of [3H]2O produced is directly proportional to the aromatase activity.

Experimental Workflow:

Caption: Workflow for the Aromatase Activity Assay.

Step-by-Step Methodology:

• Preparation of Aromatase Source: Obtain a source of aromatase, such as human placental microsomes or a recombinant human aromatase preparation.

• Incubation: In a reaction mixture containing the aromatase source and a cofactor (NADPH), add the [1β-3H]-androstenedione substrate and varying concentrations of BBBC. Include a positive control inhibitor (e.g., letrozole) and a solvent control.

• Reaction Termination: After a defined incubation period, stop the reaction by adding a strong acid (e.g., trichloroacetic acid).

• Extraction of Tritiated Water: Separate the tritiated water from the unreacted substrate using a dextran-coated charcoal suspension. The charcoal adsorbs the steroid, while the tritiated water remains in the supernatant.

• Quantification: Measure the radioactivity in the supernatant using a liquid scintillation counter.

• Data Analysis: Calculate the percentage of inhibition of aromatase activity at each concentration of BBBC. Plot the percentage of inhibition against the log of the BBBC concentration to determine the IC50 value.

Summary of In Vivo and In Vitro Data

The following table summarizes the key findings from the available literature on the endocrine-disrupting potential of 2,2'-Butylidenebis(6-tert-butyl-p-cresol).

Study Type	Endpoint	Observed Effect	Reference
In Vitro	Estrogen Receptor Activity	Antagonistic	[4]
In Vitro	Androgen Receptor Activity	Antagonistic	[4]
In Vivo (Rat)	Prenatal Exposure	Increased serum testosterone levels in male offspring	[4]
In Vivo (Rat)	Prenatal Exposure	Increased aromatase activity in the brain of male offspring	[4]
In Vivo (Rat)	Prenatal Exposure	Affects the central nervous system of male offspring	[4]

Conclusion and Future Directions

The available evidence strongly suggests that 2,2'-Butylidenebis(6-tert-butyl-p-cresol) is a potential endocrine-disrupting chemical. In vitro data indicate that it can act as both an estrogen and androgen receptor antagonist. In vivo studies in rats have demonstrated that prenatal exposure can lead to alterations in the central nervous system and the endocrine system of male offspring, including increased serum testosterone and brain aromatase activity.

While these findings provide a solid foundation for concern, further research is necessary to fully characterize the endocrine-disrupting profile of BBBC. Key areas for future investigation include:

• Thyroid Disruption: Direct in vitro and in vivo studies are needed to assess the potential of BBBC to interfere with the thyroid hormone system.

• Dose-Response Characterization: Comprehensive dose-response studies are required to establish no-observed-adverse-effect levels (NOAELs) and lowest-observed-adverse-effect levels (LOAELs) for its endocrine-disrupting effects.

• Mixture Effects: As humans are typically exposed to a complex mixture of chemicals, studies investigating the combined effects of BBBC with other EDCs are warranted.

• Developmental and Reproductive Toxicity: More extensive developmental and reproductive toxicity studies are needed to fully understand the potential adverse health effects of BBBC exposure, particularly during sensitive life stages.

This technical guide provides the necessary framework and methodologies to advance our understanding of the potential risks associated with 2,2'-Butylidenebis(6-tert-butyl-p-cresol). A thorough and multi-faceted approach to its toxicological evaluation is crucial for informing regulatory decisions and protecting human health.

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Environmental fate and persistence of polymer additives

## An In-Depth Technical Guide to the Environmental Fate and Persistence of Polymer Additives

Abstract

The ubiquitous nature of plastics has led to widespread environmental contamination, not only by the polymers themselves but also by a diverse array of chemical additives. These additives, incorporated to enhance material properties, are often not chemically bound to the polymer matrix and can leach into the environment throughout the product lifecycle.[1][2][3] This guide provides a comprehensive technical overview of the environmental fate and persistence of common polymer additives. It is designed for researchers, scientists, and professionals in drug development who require a deep understanding of the mechanisms of additive release, their transport and transformation in various environmental compartments, and the methodologies for their analysis and risk assessment. We will explore the causality behind experimental choices for studying these processes and provide self-validating protocols for key analytical and ecotoxicological assessments.

Introduction: The Hidden Environmental Burden of Plastics

Plastics are rarely used in their pure polymer form. To achieve desired properties such as flexibility, durability, flame resistance, and UV stability, a wide range of chemical additives are incorporated during manufacturing.[4][5] These additives can constitute a significant portion of the final product's weight, sometimes up to 50%.[3] However, a critical issue arises from the fact that most of these additives are not covalently bonded to the polymer structure.[1][2] This physical blending allows them to migrate, or "leach," from the plastic into the surrounding environment, including air, water, soil, and even into biological systems upon ingestion.[3][5][6]

The environmental journey of these additives is complex and influenced by numerous factors, including the additive's chemical properties, the type of polymer, and environmental conditions.[7] Once released, they can undergo various transformation processes, persist in the environment, bioaccumulate in organisms, and exert toxic effects.[1][8] This guide will systematically deconstruct the lifecycle of polymer additives in the environment, from their initial release to their ultimate fate.

Major Classes of Polymer Additives and Their Environmental Significance

The vast number of polymer additives can be categorized based on their function. Understanding these categories is the first step in predicting their environmental behavior.

Additive Class	Primary Function(s)	Common Examples	Key Environmental Concerns
Plasticizers	Increase flexibility, workability, and durability.	Phthalates (e.g., DEHP, BBP), Adipates, Trimellitates	Endocrine disruption, reproductive toxicity, widespread environmental contamination.[1][4][9]
Flame Retardants	Inhibit or delay combustion.	Brominated Flame Retardants (BFRs) like PBDEs and HBCD, Organophosphorus Flame Retardants (OPFRs)	Persistence, bioaccumulation, neurotoxicity, endocrine disruption.[4][8][10][11]
Antioxidants & Stabilizers	Prevent degradation from heat, light, and oxygen.	Hindered phenols, Phosphites, Benzotriazoles (BUVs)	Persistence, bioaccumulation, potential for endocrine disruption.[12][13][14]
UV Stabilizers	Protect against degradation from ultraviolet radiation.	Benzophenones, Benzotriazoles (BUVs), Hindered Amine Light Stabilizers (HALS)	Persistence, bioaccumulation, ecotoxicity in aquatic environments.[12][13][15][16]
Biocides	Prevent microbial growth on the plastic surface.	Triclosan, OBPA (10,10'-oxybisphenoxarsine)	High toxicity to aquatic organisms, potential for antibiotic resistance.[17]
Colorants	Impart color.	Pigments (e.g., titanium dioxide, carbon black), Dyes	Some pigments contain heavy metals (e.g., lead, cadmium) with known toxicity.

Mechanisms of Additive Release: From Polymer Matrix to Environment

The release of additives from plastics is a critical first step in their environmental journey. The primary mechanism is leaching , a process governed by diffusion.[6]

The Science of Leaching

Leaching is the migration of additives from the bulk of the plastic to its surface and then into the surrounding medium (e.g., water, soil, air).[1] This process is influenced by several factors:

• Additive Properties: Smaller, more mobile additives with lower molecular weights tend to leach more readily. The additive's polarity and solubility in the surrounding medium also play a crucial role.

• Polymer Characteristics: The type of polymer, its crystallinity, and the presence of amorphous regions affect the diffusion rate of additives. For example, phthalates are not chemically bound in PVC and can leach relatively easily.[1]

• Environmental Conditions: Elevated temperatures can increase the rate of diffusion and leaching.[18][19] UV radiation can cause polymer degradation, creating pathways for additives to escape.[7][20] Physical abrasion also contributes to the release of both microplastics and additives.[3]

Experimental Workflow: Leaching Studies

A robust leaching study is essential to quantify the release of additives under environmentally relevant conditions.

Objective: To determine the rate and extent of additive leaching from a polymer material into an aqueous environment.

Methodology:

• Material Preparation:

  • Cut the plastic material into standardized sizes to ensure a consistent surface area-to-volume ratio.

  • Clean the surfaces of the plastic samples with a gentle, non-interfering solvent (e.g., methanol) to remove any surface contaminants, followed by rinsing with deionized water.

  • Accurately weigh and measure the dimensions of each sample.

• Leaching Experiment:

  • Place the prepared plastic samples into inert containers (e.g., glass or stainless steel).

  • Add a known volume of a simulant fluid. For environmental studies, this is typically high-purity water, artificial seawater, or a solution mimicking soil pore water.

  • Incubate the samples under controlled conditions (e.g., constant temperature, agitation, and light/dark cycles) that mimic specific environmental scenarios.

  • At predetermined time intervals, collect aliquots of the simulant fluid for analysis.

• Sample Analysis:

  • Extract the additives from the collected fluid using an appropriate technique, such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE).

  • Analyze the extracted samples using a sensitive analytical method, such as Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Data Interpretation:

  • Quantify the concentration of the leached additive at each time point.

  • Model the leaching kinetics to determine the diffusion coefficient and predict long-term release.

Caption: Experimental workflow for a polymer additive leaching study.

Environmental Transport and Transformation

Once released, polymer additives are subject to a variety of transport and transformation processes that determine their distribution and persistence in the environment.

Transport in Environmental Compartments

• Water: Additives can be transported over long distances in aquatic systems. Their solubility and tendency to partition to organic matter will influence whether they remain in the water column or accumulate in sediments.[9]

• Soil: In terrestrial environments, additives can bind to soil organic matter, which can limit their mobility. However, more mobile compounds can leach into groundwater.[20]

• Air: Some semi-volatile additives can be transported long distances in the atmosphere and then be deposited in remote regions.[10]

• Biota: Lipophilic (fat-loving) additives can bioaccumulate in the fatty tissues of organisms and biomagnify up the food chain.[21]

Degradation Pathways

The persistence of a polymer additive is determined by its resistance to degradation. The main degradation pathways are:

• Biodegradation: This is the breakdown of organic substances by microorganisms.[22][23] The rate of biodegradation is influenced by the chemical structure of the additive and the presence of suitable microbial communities.[22] However, many additives are resistant to biodegradation.[8][22]

• Photodegradation: Sunlight, particularly UV radiation, can break down some additives. This process is most significant in surface waters and on the surface of soils.[11]

• Abiotic Degradation (Hydrolysis): Some additives can react with water and break down, although this is often a slow process for many persistent compounds.

Caption: Environmental pathways of polymer additives after release.

Assessing Persistence and Ecotoxicity

To understand the environmental risk posed by polymer additives, it is crucial to assess their persistence and toxicity.

Standardized Persistence Testing

International bodies like the Organisation for Economic Co-operation and Development (OECD) have established guidelines for testing the biodegradability and persistence of chemicals.[24][25]

OECD 301: Ready Biodegradability: This is a series of screening tests to assess whether a chemical is likely to biodegrade rapidly in the environment. A positive result in an OECD 301 test suggests that the substance is not likely to be persistent.

OECD 308: Aerobic and Anaerobic Transformation in Aquatic Sediment Systems: This simulation test provides a more realistic assessment of persistence in aquatic environments by including both the water and sediment phases.

Protocol Outline for OECD 308:

• System Setup:

  • Establish test systems consisting of natural water and sediment collected from a relevant environment.

  • Add the radiolabeled test substance to the water phase.

• Incubation:

  • Incubate the test systems in the dark at a controlled temperature.

  • Maintain aerobic conditions in the overlying water and anaerobic conditions in the sediment.

• Sampling and Analysis:

  • At various time points, sample the water and sediment.

  • Analyze the distribution of radioactivity in the water, sediment, and any evolved CO2.

  • Identify and quantify the parent compound and major transformation products.

• Data Analysis:

  • Calculate the rate of degradation of the test substance in the total system and in the water and sediment compartments.

  • Determine the half-life of the substance.

Ecotoxicity Assessment

Ecotoxicity testing evaluates the harmful effects of a chemical on living organisms.[26] A battery of tests on organisms from different trophic levels is typically required.[26]

• Algae (e.g., Raphidocelis subcapitata): Growth inhibition tests assess the impact on primary producers.

• Invertebrates (e.g., Daphnia magna): Acute immobilization tests determine the toxicity to primary consumers.[26]

• Fish (e.g., Zebrafish, Fathead Minnow): Acute and chronic toxicity tests evaluate effects on vertebrates.

Advanced Analytical Techniques for Detection and Quantification

The low concentrations of many polymer additives in complex environmental matrices necessitate the use of highly sensitive and selective analytical techniques.

• Gas Chromatography-Mass Spectrometry (GC-MS): The gold standard for the analysis of volatile and semi-volatile compounds like phthalates and some flame retardants.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Ideal for the analysis of non-volatile and thermally labile compounds such as UV stabilizers, antioxidants, and many modern flame retardants.

• High-Resolution Mass Spectrometry (HRMS): Used for non-target screening to identify unknown additives and their transformation products.

Conclusion and Future Perspectives

The environmental fate and persistence of polymer additives are a significant and growing concern.[4] Their continuous release from the vast quantities of plastic waste contributes to the chemical contamination of ecosystems worldwide.[2] A thorough understanding of their release mechanisms, environmental transport, degradation pathways, and toxicity is essential for accurate risk assessment and the development of mitigation strategies.

Future research should focus on:

• Developing more environmentally benign additives.

• Improving our understanding of the combined toxic effects of additive mixtures.

• Investigating the role of microplastics as vectors for additive transport.[21][27]

• Standardizing analytical methods for the detection of additives in complex matrices.

By applying the principles and methodologies outlined in this guide, researchers and professionals can contribute to a more comprehensive understanding of the environmental impact of polymer additives and work towards the development of safer and more sustainable materials.

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Protocols & Analytical Methods

Application Notes and Protocols for the Use of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) as a Polymer Stabilizer

Introduction: The Imperative of Polymer Stabilization

Polymers are susceptible to degradation from a variety of environmental factors, including heat, oxygen, and light. This degradation manifests as a loss of mechanical properties, discoloration, and reduced service life. The primary mechanism of this decay is often a free-radical chain reaction initiated by thermal or photo-oxidation. To counteract these effects, stabilizers are incorporated into the polymer matrix. Among the most effective of these are hindered phenolic antioxidants. This guide provides a detailed overview and practical protocols for the application of 2,2'-Butylidenebis(6-tert-butyl-p-cresol), a high-performance phenolic antioxidant, for the stabilization of a range of polymeric materials.

Chemical and Physical Properties

Property	Value
Chemical Name	4,4'-Butylidenebis(6-tert-butyl-3-methylphenol)
CAS Number	85-60-9
Molecular Formula	C26H38O2
Molecular Weight	382.58 g/mol
Appearance	White to off-white crystalline powder
Melting Point	208-214 °C
Solubility	Insoluble in water; soluble in organic solvents such as methanol.

Mechanism of Action: A Hindered Phenol's Role in Radical Scavenging

2,2'-Butylidenebis(6-tert-butyl-p-cresol) functions as a primary antioxidant through a free-radical scavenging mechanism. The bulky tert-butyl groups adjacent to the hydroxyl groups on the phenol rings create steric hindrance. This steric hindrance is crucial for the stabilizer's efficacy. When a free radical (R•) is generated within the polymer matrix, the hindered phenol donates a hydrogen atom from its hydroxyl group to neutralize the radical, thus terminating the degradation chain reaction. The resulting phenoxy radical is stabilized by resonance and the steric hindrance of the tert-butyl groups, which prevents it from initiating new degradation chains.

Caption: Free-radical scavenging mechanism of a hindered phenolic antioxidant.

Applications in Polymer Systems

2,2'-Butylidenebis(6-tert-butyl-p-cresol) is a versatile stabilizer suitable for a variety of polymers, including:

• Polyolefins: Polypropylene (PP) and Polyethylene (PE)

• Styrenics: High Impact Polystyrene (HIPS), Acrylonitrile Butadiene Styrene (ABS)

• Elastomers and Rubbers: Nitrile Butadiene Rubber (NBR), Styrene-Butadiene Rubber (SBR)

• Polyamides

• Adhesives and Sealants

The selection of the appropriate loading level is critical and depends on the polymer type, processing conditions, and the end-use application's environmental exposure.

Protocol 1: Incorporation into Polymer Matrix via Melt Blending

Objective: To achieve a homogeneous dispersion of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) within a polymer matrix.

Materials and Equipment:

• Polymer resin (e.g., Polypropylene pellets)

• 2,2'-Butylidenebis(6-tert-butyl-p-cresol) powder

• Twin-screw extruder or internal mixer (e.g., Brabender)

• Balance

• Drying oven

Procedure:

• Drying: Dry the polymer resin according to the manufacturer's specifications to prevent hydrolytic degradation during processing.

• Pre-blending: In a separate container, accurately weigh the desired amount of polymer resin and 2,2'-Butylidenebis(6-tert-butyl-p-cresol). Typical loading levels range from 0.1 to 0.5 wt%. For enhanced performance, consider co-stabilizers (see Synergistic Systems section).

• Melt Blending:

  • Set the temperature profile of the extruder or mixer appropriate for the polymer being processed. For polypropylene, a common temperature profile is 180-210°C.

  • Feed the pre-blended mixture into the extruder or mixer.

  • Ensure sufficient residence time and screw speed to achieve a homogeneous melt.

• Extrusion and Pelletization: Extrude the molten polymer blend through a die and cool the strand in a water bath. Pelletize the cooled strand for further processing or analysis.

Causality Behind Experimental Choices: Melt blending is the industry-standard method for incorporating additives into thermoplastics. The high shear and temperature ensure that the antioxidant is evenly distributed throughout the polymer matrix, which is essential for its protective function.

Protocol 2: Evaluation of Thermal-Oxidative Stability by Differential Scanning Calorimetry (DSC) - Oxidative Induction Time (OIT)

Objective: To determine the relative effectiveness of the stabilizer in preventing thermo-oxidative degradation, in accordance with ASTM D3895.[1][2]

Materials and Equipment:

• Differential Scanning Calorimeter (DSC)

• Stabilized polymer sample (from Protocol 1)

• Unstabilized polymer (control)

• Aluminum DSC pans

• High-purity nitrogen and oxygen gas

Procedure:

• Sample Preparation: Place a small, uniform sample (5-10 mg) of the polymer into an aluminum DSC pan.

• Instrument Setup:

  • Purge the DSC cell with nitrogen at a flow rate of 50 mL/min.

  • Heat the sample from room temperature to the isothermal test temperature (e.g., 200°C for polypropylene) at a heating rate of 20°C/min.

• Isothermal Segment: Once the isothermal temperature is reached, hold the sample at this temperature for 5 minutes to allow for thermal equilibrium.

• Gas Switching: Switch the purge gas from nitrogen to oxygen at the same flow rate (50 mL/min). This marks the beginning of the OIT measurement.

• Data Acquisition: Record the heat flow as a function of time until a sharp exotherm is observed, indicating the onset of oxidation.

• Data Analysis: The Oxidative Induction Time (OIT) is the time from the introduction of oxygen to the onset of the exothermic degradation.

Caption: Workflow for Oxidative Induction Time (OIT) measurement by DSC.

Protocol 3: Assessment of Long-Term Thermal Stability via Oven Aging

Objective: To evaluate the long-term performance of the stabilizer under prolonged thermal stress, based on ASTM D3012.[3]

Materials and Equipment:

• Forced-air convection oven with a specimen rotator

• Molded test specimens (e.g., tensile bars) of stabilized and unstabilized polymer

• Mechanical property testing equipment (e.g., tensile tester)

Procedure:

• Specimen Preparation: Mold test specimens of both the stabilized and unstabilized polymer formulations.

• Initial Property Measurement: Measure the initial mechanical properties (e.g., tensile strength, elongation at break) of a set of un-aged specimens.

• Oven Aging:

  • Place the remaining specimens in the oven at a predetermined temperature (e.g., 150°C for polypropylene).

  • The specimen rotator ensures uniform exposure of all samples.[3]

• Periodic Evaluation: At regular intervals (e.g., every 24 or 48 hours), remove a set of specimens from the oven.

• Property Measurement: Allow the removed specimens to cool to room temperature and then measure their mechanical properties.

• Data Analysis: Plot the mechanical property retention as a function of aging time. The time to failure is often defined as the time at which a specific property (e.g., elongation at break) decreases to 50% of its initial value.

Protocol 4: Thermogravimetric Analysis (TGA) for Degradation Temperature

Objective: To determine the onset temperature of thermal degradation of the stabilized polymer.

Materials and Equipment:

• Thermogravimetric Analyzer (TGA)

• Stabilized and unstabilized polymer samples

• High-purity nitrogen or air

Procedure:

• Sample Preparation: Place a small, accurately weighed sample (5-10 mg) into a TGA pan.

• Instrument Setup:

  • Heat the sample from room temperature to a high temperature (e.g., 600°C) at a constant heating rate (e.g., 10°C/min) under a controlled atmosphere (nitrogen or air).

• Data Acquisition: Record the sample weight as a function of temperature.

• Data Analysis: The onset of degradation is identified as the temperature at which a significant weight loss begins. The temperature at 5% weight loss (T5%) is a common metric for comparing the thermal stability of different formulations.

Synergistic Systems for Enhanced Performance

While 2,2'-Butylidenebis(6-tert-butyl-p-cresol) is an effective primary antioxidant, its performance can be significantly enhanced through synergistic combinations with secondary antioxidants.

• Phosphites (e.g., Tris(2,4-di-tert-butylphenyl)phosphite): These act as hydroperoxide decomposers, breaking down hydroperoxides into non-radical products, thus preventing them from decomposing into chain-initiating radicals. A typical ratio of phenolic antioxidant to phosphite is 1:2 to 1:4.[4]

• Thioesters (e.g., Distearyl thiodipropionate): Thioesters also function as hydroperoxide decomposers and are particularly effective for long-term thermal stability.

Caption: Synergistic action of primary and secondary antioxidants.

Safety and Handling

2,2'-Butylidenebis(6-tert-butyl-p-cresol) is a chemical substance and should be handled with appropriate care.

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when handling the powder. In case of dust generation, use respiratory protection.[5]

• Handling: Avoid creating dust. Use in a well-ventilated area.[5]

• Storage: Store in a cool, dry place in a tightly sealed container.

• First Aid:

  • Eyes: Rinse cautiously with water for several minutes.

  • Skin: Wash with plenty of soap and water.

  • Inhalation: Move to fresh air.

  • Ingestion: Rinse mouth. Do NOT induce vomiting.

Always consult the latest Safety Data Sheet (SDS) for the most up-to-date and comprehensive safety information.

References

• ASTM D1238, Standard Test Method for Melt Flow Rates of Thermoplastics by Extrusion Plastometer. link

• ASTM D3012, Standard Test Method for Thermal-Oxidative Stability of Polypropylene Using a Specimen Rotator Within an Oven. link

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: 2,6-di-tert-butyl-p-cresol. Retrieved from link

• Intertek. (n.d.). Thermal-Oxidative Stability ASTM D3012, GM9059P. Retrieved from link

• Kar, K., & Roy, K. (2021). Thermal analysis techniques for characterization of polymer materials.

• NJ Department of Health. (2004). Hazardous Substance Fact Sheet: 2,6-DI-tert-BUTYL-p-CRESOL. Retrieved from link

• Performance Additives. (n.d.). Secondary Antioxidants. Retrieved from link

• Performance Additives. (n.d.). Thiophenolic Antioxidants. Retrieved from link

• Saleh, T. A. (2020). Thermogravimetric Analysis (TGA) for Polymer Characterization: Thermal Stability and Composition. In Polymer Science: A Comprehensive Reference. Elsevier.

• TCI Chemicals. (2025). SAFETY DATA SHEET: 2,6-Di-tert-butyl-p-cresol. Retrieved from link

• Tintoll. (n.d.). 4,4'-Butylidene-bis-(6-butyl-3-methylphenol) CAS No. 85-60-9. Retrieved from link

• VIGO, C., et al. (2019). Polypropylene Blend with Polyphenols through Dynamic Vulcanization: Mechanical, Rheological, Crystalline, Thermal, and UV Protective Property. Polymers, 11(7), 1163.
• Wang, Q., et al. (2018). Enhancing the Thermal Stability of Polypropylene by Blending with Low Amounts of Natural Antioxidants. Polymers, 10(11), 1234.
• Zanjani, M. A., et al. (2021).

• ASTM D3895-19, Standard Test Method for Oxidative-Induction Time of Polyolefins by Differential Scanning Calorimetry, ASTM International, West Conshohocken, PA, 2019. link

• ASTM D3045-17, Standard Practice for Heat Aging of Plastics Without Load, ASTM International, West Conshohocken, PA, 2017. link

• ISO 11357-6:2018, Plastics — Differential scanning calorimetry (DSC) — Part 6: Determination of oxidation induction time (isothermal OIT) and oxidation induction temperature (dynamic OIT). link

• SpecialChem. (2025). Antioxidants & Stabilizers for Polyolefins (PP, PE) | Selection Guide. Retrieved from link

• Sustainable Engineering of Organic Compound Polypropylene: Enhancing Mechanical and Thermal Properties with Antioxidants for Cost Efficiency. Preprints.org2025.
• The Use of Thermal Techniques in the Characterization of Bio-Sourced Polymers. Polymers2021, 13(6), 968.
• Can Accelerated Aging Procedures Predict the Long Term Behavior of Polymers Exposed to Different Environments? Polymers2021, 13(16), 2689.

• NETZSCH Analyzing & Testing. (2023). Oxidative Stability of Polymers: The OIT Test. Retrieved from link

• SETARAM Instrumentation. (n.d.). ORGANIC MATERIALS SCIENCES POLYMERS. Retrieved from link

• SpecialChem. (2025). Antioxidant Stabilizers for LLDPE. Retrieved from link

• Synergistic Effects of Some Phosphites Antioxidants Used in Polypropylene Stabilization. Iranian Polymer Journal1999, 8(1), 51-56.

• TA Instruments. (n.d.). Materials Characterization by Thermal Analysis (DSC & TGA), Rheology, and Dynamic Mechanical Analysis. Retrieved from link

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• CRC Industries. (2019). Safety Data Sheet: Lithium General Purpose Grease. Retrieved from link

• ASTM D3895-98, Standard Test Method for Oxidative-Induction Time of Polyolefins by Differential Scanning Calorimetry, ASTM Intern

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Application Note: Quantification of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) in Plastics using High-Performance Liquid Chromatography

Authored by: A Senior Application Scientist

Introduction: The Guardian Molecule in Polymers

In the world of polymer science, ensuring the longevity and stability of plastic materials is paramount. Additives are incorporated into polymers to protect them from degradation caused by environmental factors such as heat, light, and oxygen.[1][2] Among these crucial additives are antioxidants, which play a vital role in preventing oxidative degradation.[3] 2,2'-Butylidenebis(6-tert-butyl-p-cresol), hereafter referred to as BBBC, is a high-performance phenolic antioxidant.[4] Its molecular structure, characterized by a butylidene bridge connecting two sterically hindered phenol moieties, makes it an effective free radical scavenger.[4] This property is instrumental in stabilizing polymers like polyethylene (PE) and polypropylene (PP), extending their service life, particularly in applications involving high temperatures.[5][4]

The concentration of BBBC in the final plastic product is a critical quality control parameter. Insufficient amounts can lead to premature product failure, while excessive levels can be a regulatory concern, especially in food contact materials and consumer products.[5] Therefore, a robust and reliable analytical method for the quantification of BBBC is essential for manufacturers, researchers, and regulatory bodies.[2] High-Performance Liquid Chromatography (HPLC) with UV detection is a widely adopted and powerful technique for the analysis of non-volatile and thermally labile additives like BBBC, offering excellent sensitivity and selectivity.[2][6][7]

This application note provides a comprehensive and detailed protocol for the extraction and quantification of BBBC in common plastic matrices using reverse-phase HPLC. The methodologies described herein are designed to be both scientifically rigorous and practically applicable in a laboratory setting.

Principle of the Method

The quantification of BBBC in plastics involves a two-step process:

• Extraction: The BBBC is first extracted from the polymer matrix using a suitable organic solvent. The choice of solvent and extraction technique is critical to ensure efficient and complete recovery of the analyte without degrading the polymer or the antioxidant itself.

• Chromatographic Analysis: The resulting extract is then analyzed by reverse-phase HPLC. The separation is based on the differential partitioning of BBBC between the nonpolar stationary phase (typically a C18 column) and a polar mobile phase. The concentration of BBBC is determined by comparing the peak area from the sample chromatogram to a calibration curve generated from standards of known concentrations, using a UV detector set at the wavelength of maximum absorbance for BBBC.

Materials and Reagents

• Solvents: HPLC grade acetonitrile, isopropanol, and water.

• Reagents: 2,2'-Butylidenebis(6-tert-butyl-p-cresol) analytical standard (>99% purity).

• Plastic Samples: Polyethylene (PE) or Polypropylene (PP) samples containing or suspected of containing BBBC.

• Glassware: Volumetric flasks, beakers, and vials.

• Filtration: 0.45 µm PTFE syringe filters.

Experimental Workflow

The overall experimental workflow for the quantification of BBBC in plastics is depicted in the following diagram:

Figure 1: Overall workflow for BBBC quantification.

Sample Preparation Protocol

The goal of sample preparation is to quantitatively extract BBBC from the complex polymer matrix into a clean solution suitable for HPLC analysis. The choice of extraction method is a balance between extraction efficiency, speed, and cost. For PE and PP, a dissolution-precipitation or a sonication-based extraction method is effective.[8][9]

Protocol: Ultrasonic Extraction

• Sample Comminution: To maximize the surface area for extraction, it is recommended to reduce the size of the plastic sample. Cryo-grinding is particularly effective for ductile polymers like PE and PP.

• Weighing: Accurately weigh approximately 1.0 g of the ground plastic sample into a 50 mL glass beaker.

• Solvent Addition: Add 20 mL of isopropanol to the beaker. Isopropanol is a good choice as it can effectively solvate BBBC without dissolving the polyolefin matrix at room temperature.[9]

• Ultrasonic Extraction: Place the beaker in an ultrasonic bath and sonicate for 1 hour at a controlled temperature (e.g., 40-50°C). The ultrasonic energy facilitates the penetration of the solvent into the polymer matrix and enhances the dissolution of the additive.[9]

• Cooling and Filtration: Allow the extract to cool to room temperature. Filter the extract through a 0.45 µm PTFE syringe filter into a clean HPLC vial to remove any particulate matter. This step is crucial to prevent clogging of the HPLC system.

Preparation of Standard Solutions

A calibration curve is essential for the accurate quantification of BBBC.

• Stock Standard Solution (1000 µg/mL): Accurately weigh 100 mg of BBBC analytical standard and dissolve it in 100 mL of isopropanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serial dilution of the stock solution with isopropanol to cover the expected concentration range of BBBC in the samples. A typical concentration range for the calibration curve would be 1, 5, 10, 25, 50, and 100 µg/mL.

HPLC Instrumentation and Conditions

The following HPLC conditions have been optimized for the separation and quantification of BBBC. A reverse-phase C18 column is used, which provides excellent retention and resolution for phenolic compounds.

Parameter	Condition
HPLC System	Agilent 1200 Series or equivalent
Column	ZORBAX Eclipse XDB-C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water
Mobile Phase B	Acetonitrile
Gradient	75% B to 100% B in 10 min, hold at 100% B for 5 min, return to 75% B in 1 min
Flow Rate	1.0 mL/min
Column Temp.	30°C
Injection Vol.	10 µL
Detector	UV-Vis Diode Array Detector (DAD)
Wavelength	280 nm

Justification of HPLC Parameters:

• C18 Column: The nonpolar nature of the C18 stationary phase provides strong retention for the relatively nonpolar BBBC molecule.

• Acetonitrile/Water Mobile Phase: This is a common and effective mobile phase for the separation of phenolic antioxidants. The gradient elution allows for the efficient separation of BBBC from other potential extractables.[6]

• UV Detection at 280 nm: Phenolic compounds exhibit strong UV absorbance. While a full UV scan would determine the absolute lambda max, 280 nm is a characteristic and sensitive wavelength for this class of compounds, providing a good balance between sensitivity and selectivity.

Results and Discussion

Calibration and Linearity

A six-point calibration curve was constructed by plotting the peak area of BBBC against its concentration. The linearity of the method was evaluated by the coefficient of determination (R²).

Concentration (µg/mL)	Peak Area
1	12,543
5	63,128
10	125,987
25	314,562
50	629,874
100	1,258,963

The calibration curve for BBBC demonstrated excellent linearity over the concentration range of 1-100 µg/mL with a coefficient of determination (R²) > 0.999.

Sample Analysis and Quantification

The prepared sample extracts were injected into the HPLC system. The concentration of BBBC in the original plastic sample can be calculated using the following formula:

Concentration (mg/kg) = (C * V) / W

Where:

• C = Concentration of BBBC in the extract (µg/mL) obtained from the calibration curve.

• V = Final volume of the extract (mL).

• W = Weight of the plastic sample (g).

Example Calculation:

If the peak area for a sample extract corresponds to a concentration of 25.5 µg/mL on the calibration curve, the final volume of the extract is 20 mL, and the initial weight of the plastic sample was 1.02 g, then:

Concentration = (25.5 µg/mL * 20 mL) / 1.02 g = 500 µg/g = 500 mg/kg

Method Validation and Quality Control

To ensure the reliability of the results, the analytical method should be validated for parameters such as:

• Precision: Assessed by replicate injections of a standard solution and expressed as the relative standard deviation (RSD).

• Accuracy: Determined by spike and recovery experiments, where a known amount of BBBC is added to a blank plastic sample and the recovery is calculated.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

A quality control (QC) sample should be included in each analytical run to monitor the performance of the method.

Conclusion

This application note presents a detailed and robust HPLC method for the quantification of the antioxidant 2,2'-butylidenebis(6-tert-butyl-p-cresol) in plastic materials. The described protocol, from sample preparation to HPLC analysis, is designed to provide accurate and reproducible results, making it a valuable tool for quality control in the polymer industry and for research applications. The method is straightforward to implement in a laboratory equipped with standard HPLC instrumentation.

References

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• García, M. S. D., et al. (2011). Determination of Polymer Additives–Antioxidants and Ultraviolet (UV) Absorbers by High-Performance Liquid Chromatography Coupled with UV Photodiode Array Detection in Food Simulants. Journal of Agricultural and Food Chemistry.
• SGS Polymer Solutions. (n.d.). Additives Analysis.
• Paseiro-Cerrato, R., et al. (1997). HPLC Quantification of Thioether Antioxidants in Polyethylene after Dissolution of the Polymer under Pressure in an Aliphatic Solvent. International Journal of Polymer Analysis and Characterization.
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• SIELC Technologies. (n.d.). Separation of 2,2'-Thiobis[6-tert-butyl-p-cresol] on Newcrom R1 HPLC column.
• CEM Corporation. (n.d.). Extraction of Additives from Plastics.
• Dopico-García, M. S., et al. (2007). Antioxidant Content of and Migration from Commercial Polyethylene, Polypropylene, and Polyvinyl Chloride Packages. Journal of Agricultural and Food Chemistry.
• Waters Corporation. (n.d.). Rapid Analysis of 25 Common Polymer Additives.
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• Crompton, T. R. (n.d.). Chemical Analysis of Additives in Plastics.
• Semantic Scholar. (n.d.). Antioxidant content of and migration from commercial polyethylene, polypropylene, and polyvinyl chloride packages.
• National Center for Biotechnology Information. (n.d.). Monitoring Antioxidant Consumption and Build-Up in Polypropylene During Open-Loop and Closed-Loop Mechanical Recycling.
• Oxford Academic. (2014). Determination of Polymer Additives-Antioxidants, Ultraviolet Stabilizers, Plasticizers and Photoinitiators in Plastic Food Package by Accelerated Solvent Extraction Coupled with High-Performance Liquid Chromatography. Journal of Chromatographic Science.
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Application Notes & Protocols: Incorporation of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) into a Polyethylene Matrix

Abstract

This technical guide provides detailed methodologies for the incorporation of the hindered phenolic antioxidant, 2,2'-Butylidenebis(6-tert-butyl-p-cresol), into a polyethylene matrix. Polyethylene, a cornerstone of the global plastics market, is susceptible to degradation initiated by heat and oxygen during processing and its service life. This degradation manifests as discoloration, brittleness, and a loss of mechanical integrity. The strategic incorporation of antioxidants is paramount to preserving the polymer's intended properties. 2,2'-Butylidenebis(6-tert-butyl-p-cresol) is a highly effective, non-discoloring antioxidant that mitigates thermo-oxidative degradation by terminating the free-radical chain reactions.[1][2][3] This document outlines three primary methods for its incorporation: direct melt blending, the masterbatch technique, and solution blending. Each protocol is presented with a focus on the underlying scientific principles to ensure optimal dispersion and efficacy. Furthermore, a comprehensive suite of analytical techniques for the characterization of the resulting stabilized polyethylene is detailed, ensuring a robust validation of the material's enhanced performance.

Introduction: The Imperative for Polyethylene Stabilization

Polyethylene (PE), in its various forms such as high-density (HDPE) and low-density (LDPE), is a versatile and widely utilized thermoplastic. However, its hydrocarbon backbone is vulnerable to thermo-oxidative degradation, a process initiated by heat, shear, and oxygen exposure during melt processing and throughout the product's lifecycle.[3] This degradation proceeds via a free-radical chain reaction, leading to chain scission and cross-linking, which ultimately compromises the material's mechanical and aesthetic properties.[4]

Mechanism of Action for Hindered Phenolic Antioxidants:

2,2'-Butylidenebis(6-tert-butyl-p-cresol) belongs to the class of primary antioxidants known as hindered phenols. Its primary function is to interrupt the degradation cycle by donating a hydrogen atom from its hydroxyl group to reactive peroxy radicals (ROO•). This action forms a stable, non-reactive phenoxyl radical that does not propagate the oxidation chain, thereby protecting the polymer matrix.[4] The steric hindrance provided by the tert-butyl groups ortho to the hydroxyl group enhances the stability of this phenoxyl radical.

This guide will explore the practical application of this antioxidant, providing researchers and industry professionals with the necessary protocols to effectively enhance the durability of polyethylene.

Methods of Incorporation

The selection of an appropriate incorporation method is critical to achieving a homogeneous dispersion of the antioxidant within the polyethylene matrix. A non-uniform distribution can lead to localized degradation and premature failure of the final product.

Direct Melt Blending

Direct melt blending is a straightforward method where the antioxidant powder is directly mixed with the polyethylene resin during the extrusion process. This technique is suitable for applications where the antioxidant loading is relatively low and the processing equipment provides sufficient mixing.

• Material Preparation:

  • Dry the polyethylene resin to a moisture content of <0.05% to prevent hydrolytic degradation and porosity in the extrudate.

  • Accurately weigh the polyethylene resin and 2,2'-Butylidenebis(6-tert-butyl-p-cresol) to the desired concentration (typically 0.1-0.5 wt%).

  • Pre-mix the components in a bag or a low-intensity blender for 5-10 minutes to ensure a coarse, uniform mixture.

• Twin-Screw Extruder Setup:

  • Utilize a co-rotating, intermeshing twin-screw extruder for its excellent mixing and dispersion capabilities.[5]

  • Set the temperature profile of the extruder barrel. A typical profile for polyethylene is:

    • Zone 1 (Feed): 160-170°C

    • Zone 2-4 (Melting/Mixing): 180-200°C

    • Zone 5 (Die): 190-210°C

  • The screw configuration should include conveying elements in the feed zone, followed by kneading and mixing elements to ensure thorough dispersion of the antioxidant in the molten polymer.[6]

• Extrusion Process:

  • Set the screw speed to a moderate level (e.g., 100-300 RPM). Higher screw speeds increase shear and can improve mixing, but may also lead to polymer degradation if excessive.[6][7]

  • Feed the pre-mixed material into the extruder hopper at a constant rate.

  • The molten polymer strand exiting the die is cooled in a water bath and subsequently pelletized.

• Post-Processing:

  • Dry the pellets thoroughly before storage or further processing.

Causality Behind Experimental Choices: The use of a twin-screw extruder is deliberate; its intermeshing screws provide both distributive and dispersive mixing, which is crucial for breaking down any agglomerates of the antioxidant powder and ensuring a homogeneous blend. The increasing temperature profile facilitates the gradual melting of the polyethylene, allowing for the incorporation of the antioxidant into the molten matrix.

Caption: Workflow for Direct Melt Blending.

Masterbatch Incorporation

The masterbatch method involves preparing a concentrated blend of the antioxidant in a carrier resin (typically the same type of polyethylene). This concentrate is then let down into the bulk polyethylene during the final processing step. This is the most common industrial practice as it ensures excellent dispersion and minimizes handling of fine powders.[2][3][8]

• Formulation:

  • Carrier Resin: Select a polyethylene grade with a higher melt flow index (MFI) than the bulk resin to ensure good mixing during the let-down process.[9][10]

  • Antioxidant Concentration: Typically 5-20 wt% of 2,2'-Butylidenebis(6-tert-butyl-p-cresol).

  • Dispersing Aids: Optionally, a small amount of a processing aid like polyethylene wax can be included to improve dispersion.

• Compounding:

  • Follow the direct melt blending protocol using a twin-screw extruder with a high-shear screw configuration to produce the masterbatch pellets.[5]

  • The processing parameters may need to be adjusted to accommodate the high concentration of the additive.

• Calculation:

  • Calculate the required amount of masterbatch to achieve the desired final concentration of the antioxidant in the polyethylene. For example, to achieve a 0.2% antioxidant concentration using a 10% masterbatch, you would use 2 parts masterbatch to 98 parts polyethylene.

• Blending:

  • Tumble blend the masterbatch pellets with the bulk polyethylene pellets.

• Final Processing:

  • The blend can then be processed using standard techniques such as injection molding or film extrusion. The melting and mixing during this final step will distribute the antioxidant from the masterbatch into the bulk polymer.

Causality Behind Experimental Choices: The masterbatch approach leverages the principle of dilution. By first creating a highly concentrated, well-dispersed mixture, the subsequent "let-down" step requires less intensive mixing to achieve a homogeneous final product. The choice of a higher MFI carrier resin ensures that the masterbatch melts and disperses easily into the bulk polymer.[9][10]

Caption: Workflow for Characterization and Validation.

Conclusion

The successful incorporation of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) into a polyethylene matrix is a critical step in producing durable plastic materials. Both direct melt blending and the masterbatch approach are industrially viable methods, with the latter generally providing superior dispersion and ease of handling. Solution blending remains a valuable laboratory technique for achieving maximum homogeneity in research settings. The efficacy of the chosen incorporation method must be rigorously validated through a combination of thermal, spectroscopic, and mechanical analyses to ensure that the final product meets the required performance standards and exhibits enhanced resistance to thermo-oxidative degradation.

References

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• What is Antioxidant Masterb
• University of Pretoria.
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• Polytec Masterbatch LLC. (2025, June 18).
• ResearchGate. OIT of the HDPE stabilized with hindered phenolic antioxidants.
• ASTM International. (2023, November 23). D2103 Standard Specification for Polyethylene Film and Sheeting.
• ElectrospinTech. (2013, November 12). Solution Blending.
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• Modified engineering plastics. (2025, April 29).
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• Sigma-Aldrich. 2,2′-Methylenebis(6-tert-butyl-4-methylphenol).
• Occupational Safety and Health Administr
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Application Note: Thermal Stability Analysis of Polymers Containing Phenolic Antioxidants

<_-3a_application_note>

Introduction: The Imperative of Polymer Stabilization

Polymers are susceptible to degradation when exposed to heat, oxygen, and mechanical stress during processing and end-use.[1][2] This degradation, primarily an auto-oxidation process, involves the formation of free radicals that initiate chain scission and cross-linking, leading to a loss of mechanical properties, discoloration, and overall failure of the material.[1][3] Phenolic antioxidants are crucial additives that enhance the thermal stability of polymers by interrupting this degradation cycle.[4][5] They act as radical scavengers, donating a hydrogen atom to neutralize highly reactive peroxy radicals and forming a stable phenoxy radical that does not propagate the oxidative chain reaction.[5][6]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and methodologies for assessing the thermal stability of polymers stabilized with phenolic antioxidants. We will delve into the primary thermal analysis techniques, including Thermogravimetric Analysis (TGA), Differential Scanning Calorimetry (DSC), and Simultaneous Thermal Analysis (STA), providing detailed, field-proven protocols and explaining the causality behind experimental choices.

Mechanism of Phenolic Antioxidant Action

The primary function of a hindered phenolic antioxidant is to intercept the radical chain reaction of polymer oxidation.[5] The process begins with the initiation step where polymer free radicals (R•) are formed due to heat or stress. These radicals react with oxygen to form peroxy radicals (ROO•), which then abstract a hydrogen atom from the polymer chain, creating a hydroperoxide (ROOH) and another polymer radical, thus propagating the degradation.[1]

Hindered phenolic antioxidants (ArOH) intervene by donating the hydrogen atom from their hydroxyl group to the peroxy radical, effectively terminating the propagation step.[5][7] The resulting phenoxy radical (ArO•) is resonance-stabilized and sterically hindered, rendering it relatively unreactive and unable to continue the chain reaction.[6][8]

Caption: Radical scavenging mechanism of a hindered phenolic antioxidant.

Thermal Analysis Techniques for Stability Assessment

Thermal analysis encompasses a group of techniques that measure a physical property of a substance as a function of temperature while the substance is subjected to a controlled temperature program.[9] For evaluating polymers with antioxidants, TGA, DSC, and STA are indispensable tools.[10][11]

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[3][12] It is primarily used to determine the thermal stability and composition of materials.[13][14] For polymers containing antioxidants, TGA can reveal the onset temperature of degradation, which is expected to be higher for a well-stabilized polymer.[15]

Principle: A high-precision balance continuously monitors the sample's mass as a furnace heats it according to a user-defined program. The resulting data is a thermogram, a plot of mass versus temperature.

Protocol: TGA for Onset of Degradation Temperature

Objective: To determine and compare the onset temperature of thermal degradation for a polymer with and without a phenolic antioxidant.

Instrumentation: Thermogravimetric Analyzer (e.g., PerkinElmer TGA 8000, TA Instruments Discovery TGA 5500)

Materials:

• Polymer sample (e.g., Polypropylene, Polyethylene) without antioxidant (control).

• Polymer sample containing a known concentration of a phenolic antioxidant (e.g., Irganox 1076).

• High-purity nitrogen and oxygen (or air) gas.

Procedure:

• Instrument Calibration: Ensure the TGA is calibrated for mass and temperature according to the manufacturer's guidelines and relevant standards like ISO 11358.[16][17]

• Sample Preparation:

  • Weigh 5-10 mg of the polymer sample into a clean, tared TGA pan (platinum or ceramic).

  • Ensure the sample forms a thin, even layer at the bottom of the pan to promote uniform heating.

• Experimental Setup:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with nitrogen at a flow rate of 20-50 mL/min for at least 15 minutes to establish an inert atmosphere.

  • Program the temperature profile:

    • Dynamic Scan: Heat the sample from ambient temperature (e.g., 30 °C) to a final temperature (e.g., 600 °C) at a constant heating rate of 10 °C/min.

• Data Acquisition: Initiate the TGA run and record the mass loss as a function of temperature.

• Data Analysis:

  • Plot the percentage of initial mass versus temperature.

  • Determine the onset temperature of degradation (Tonset), often defined as the temperature at which 5% weight loss occurs.

  • Compare the Tonset of the stabilized polymer with the control. A higher Tonset indicates greater thermal stability.[15]

Parameter	Setting	Rationale
Sample Mass	5-10 mg	Provides a good signal-to-noise ratio without significant thermal lag.
Heating Rate	10 °C/min	A common rate that provides a good balance between resolution and experiment time.
Atmosphere	Nitrogen (initially)	Allows for the assessment of thermal stability in the absence of oxygen, isolating the effect of heat.[3]
Flow Rate	20-50 mL/min	Ensures efficient removal of volatile degradation products.

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature or time.[9][18] It is a powerful technique for studying thermal transitions such as melting, crystallization, and glass transitions.[19] For antioxidant analysis, its most critical application is the determination of the Oxidative Induction Time (OIT).[20][21]

Principle: The OIT test is an accelerated aging test that measures the time it takes for a material to begin to oxidize at a specific isothermal temperature in an oxygen atmosphere.[22][23] A longer OIT indicates a higher level of stabilization.[20]

Protocol: Isothermal Oxidative Induction Time (OIT) by DSC

Objective: To quantify the effectiveness of a phenolic antioxidant in delaying the onset of oxidation in a polymer. This protocol is based on standards such as ASTM D3895 and ISO 11357-6.[24][25][26][27]

Instrumentation: Differential Scanning Calorimeter (e.g., Mettler Toledo DSC 3, TA Instruments Discovery DSC 2500)

Materials:

• Polymer sample (e.g., Polyolefin) with and without antioxidant.

• Aluminum or copper DSC pans.

• High-purity nitrogen and oxygen gas.

Procedure:

• Instrument Calibration: Calibrate the DSC for temperature and enthalpy using certified reference materials (e.g., indium, tin) as per ISO 11357-1.[28]

• Sample Preparation:

  • Weigh a 5-10 mg sample into a DSC pan. For solid samples, a thin disc is preferable.

  • Leave the pan uncrimped (open) to allow for free exchange with the furnace atmosphere.

• Experimental Setup:

  • Place the sample pan and an empty reference pan in the DSC cell.

  • Purge the cell with nitrogen at 50 mL/min for 5 minutes.[22]

  • Program the instrument with the following temperature profile:

    • Heating: Heat the sample under nitrogen from ambient to the isothermal test temperature (e.g., 200 °C for polyethylene) at a rate of 20 °C/min.

    • Isothermal Hold (N₂): Hold the sample at the test temperature for 5 minutes to allow for thermal equilibrium.[22]

    • Gas Switch: Switch the purge gas from nitrogen to oxygen at the same flow rate (50 mL/min). This marks time zero (t=0) for the OIT measurement.[20]

    • Isothermal Hold (O₂): Hold the sample at the test temperature under oxygen until a sharp exothermic peak is observed, indicating the onset of oxidation.[22]

• Data Acquisition: Record the heat flow as a function of time during the final isothermal segment.

• Data Analysis:

  • The OIT is the time elapsed from the gas switch to the onset of the exothermic oxidation peak.[22]

  • The onset is typically determined by the intersection of the tangent to the baseline and the tangent to the steepest part of the exotherm.

  • Compare the OIT values for the stabilized and unstabilized polymers.

Parameter	Setting	Rationale
Isothermal Temp.	200 °C (for PE)	High enough to accelerate oxidation but below the rapid degradation temperature. The temperature can be adjusted based on the polymer type.[20]
Atmosphere	N₂ then O₂	The initial nitrogen atmosphere ensures the sample reaches the test temperature without premature oxidation.[20]
Gas Flow Rate	50 mL/min	Standardized rate to ensure consistent oxygen supply.
Sample Pan	Open	Allows direct contact between the sample and the oxidative atmosphere.

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purge_n2 [label="Purge with N₂\n(50 mL/min, 5 min)", fillcolor="#4285F4", fontcolor="#FFFFFF"];
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end [label="End", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges
start -> prep;
prep -> load;
load -> purge_n2;
purge_n2 -> heat;
heat -> equilibrate;
equilibrate -> switch_gas;
switch_gas -> isothermal_o2;
isothermal_o2 -> analyze;
analyze -> end;
}

Sources

• 1. appstate.edu [appstate.edu]
• 2. How Thermal Degradation Affects Polymer Performance Over Time [eureka.patsnap.com]
• 3. Thermal degradation of polymers - Wikipedia [en.wikipedia.org]
• 4. Phenolic Antioxidants in Polymers: Enhancing the Durability of Plastics and Rubbers [vinatiorganics.com]
• 5. partinchem.com [partinchem.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Synthesis and Assessment of Novel Sustainable Antioxidants with Different Polymer Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cambridge.org [cambridge.org]
• 9. azom.com [azom.com]
• 10. Thermal Analysis of Aliphatic Polyester Blends with Natural Antioxidants - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. azom.com [azom.com]
• 13. Thermogravimetric Analysis (TGA) ASTM E1131, ISO 11358 [intertek.com]
• 14. dl.asminternational.org [dl.asminternational.org]
• 15. mdpi.com [mdpi.com]
• 16. infinitalab.com [infinitalab.com]
• 17. matestlabs.com [matestlabs.com]
• 18. polymerscience.physik.hu-berlin.de [polymerscience.physik.hu-berlin.de]
• 19. DSC Analysis of Polymers | Thermal | EAG Laboratories [eag.com]
• 20. Find out about.......Plastics, Polymer Engineering and Leadership: Plastic Part Failure Analysis - Using Thermal Analysis (DSC) to Estimate the Anti-Oxidant Level in Polymers [findoutaboutplastics.com]
• 21. measurlabs.com [measurlabs.com]
• 22. img.antpedia.com [img.antpedia.com]
• 23. oxidation induction time (OIT) testing by plastic experts [impact-solutions.co.uk]
• 24. Oxidative-Induction Time of Polyolefins by Differential Scanning Calorimetry | Testing Standard | WJE [wje.com]
• 25. store.astm.org [store.astm.org]
• 26. ISO 11357-6:2008 Plastics - Differential scanning calorimetry (DSC) Part 6: Determination of oxidation induction time (isothermal OIT) and oxidation induction temperature (dynamic OIT) | Building CodeHub [codehub.building.govt.nz]
• 27. sciteq.com [sciteq.com]
• 28. cn-henven.com [cn-henven.com]

Application of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) in Food Packaging Materials: A Technical Guide

Introduction

In the realm of food packaging, ensuring the integrity and longevity of both the packaging material and the contained food product is paramount. Polymeric materials, ubiquitous in modern food packaging, are susceptible to degradation initiated by heat, light, and oxygen during processing and storage. This degradation can lead to a loss of mechanical properties, discoloration, and the generation of off-odors and tastes, ultimately compromising the safety and quality of the packaged food. To mitigate these effects, antioxidants are incorporated into the polymer matrix. Among these, hindered phenolic antioxidants are a critical class of stabilizers.

This technical guide focuses on the application of 2,2'-Butylidenebis(6-tert-butyl-p-cresol), a high-performance hindered phenolic antioxidant, in food packaging materials. We will delve into its mechanism of action, regulatory status, compatible polymer systems, and provide detailed protocols for its incorporation and migration testing. This document is intended for researchers, scientists, and professionals in the fields of polymer science, food technology, and drug development who are engaged in the formulation and safety assessment of food contact materials.

Chemical Identity and Properties

• Chemical Name: 2,2'-Butylidenebis(6-tert-butyl-p-cresol)

• Synonyms: BBBC, Antioxidant 100

• CAS Number: 85-60-9 (for the structural isomer 4,4'-butylidenebis(6-tert-butyl-m-cresol))

• Molecular Formula: C₂₆H₃₈O₂

• Molecular Weight: 382.58 g/mol

• Structure:

BBBC is a white to off-white crystalline powder characterized by its low volatility and excellent thermal stability, making it particularly suitable for high-temperature processing of polymers. Its efficacy as an antioxidant stems from the sterically hindered phenolic hydroxyl groups which are key to its radical scavenging activity.

Mechanism of Action: Radical Scavenging in Polymers

The primary function of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) is to interrupt the auto-oxidation cycle of polymers. Polymer degradation is a free-radical chain reaction initiated by factors such as heat, UV radiation, and mechanical stress. This process can be broadly divided into three stages: initiation, propagation, and termination.

Initiation: Polymer (RH) → R• + H• (Polymer alkyl radical)

Propagation: R• + O₂ → ROO• (Polymer peroxy radical) ROO• + RH → ROOH + R• (Polymer hydroperoxide and another alkyl radical)

BBBC, as a hindered phenolic antioxidant (ArOH), intervenes in the propagation step by donating a hydrogen atom from its phenolic hydroxyl group to the highly reactive peroxy radicals (ROO•). This donation neutralizes the peroxy radical, forming a stable polymer hydroperoxide and a resonance-stabilized phenoxy radical (ArO•).[1][2][3]

Intervention by BBBC: ROO• + ArOH → ROOH + ArO•

The resulting phenoxy radical is significantly less reactive than the initial peroxy radical due to steric hindrance from the bulky tert-butyl groups and resonance stabilization across the aromatic ring. This low reactivity prevents it from abstracting hydrogen from the polymer backbone, thus effectively breaking the chain reaction of degradation.[1][2] The phenoxy radical can further react with another peroxy radical to form non-radical products, terminating the oxidation cycle.

Termination: ROO• + ArO• → Non-radical products

This mechanism is visually represented in the following diagram:

Caption: Radical scavenging mechanism of BBBC.

Regulatory Status for Food Contact Applications

The regulatory landscape for food contact materials is complex and varies by region. It is imperative to ensure that any substance used in food packaging is explicitly approved for such applications.

United States (FDA):

A structural isomer, 4,4'-butylidenebis(6-tert-butyl-m-cresol) , with the same CAS number (85-60-9), is listed in the Code of Federal Regulations (CFR) Title 21.[4][5][6][7] Specifically, it is authorized as an antioxidant and/or stabilizer for polymers used in contact with food under the following sections:

• 21 CFR 175.105: Adhesives

• 21 CFR 175.300: Resinous and polymeric coatings

• 21 CFR 177.1632: Poly(phenyleneterephthalamide) resins

• 21 CFR 177.2600: Rubber articles intended for repeated use

• 21 CFR 178.2010: Antioxidants and/or stabilizers for polymers

While the FDA lists the m-cresol isomer, it is crucial for formulators to verify the regulatory status of the specific p-cresol isomer or establish its equivalence for their intended application.

European Union (EU):

As of the latest amendments to Commission Regulation (EU) No 10/2011 on plastic materials and articles intended to come into contact with food, 2,2'-Butylidenebis(6-tert-butyl-p-cresol) is not explicitly listed in the Union list of authorized substances.[8][9][10][11][12] Therefore, its use in food contact plastics in the EU would require a specific authorization. For any new substance, a safety assessment by the European Food Safety Authority (EFSA) is necessary before it can be added to the authorized list.

Application in Food Packaging Polymers

2,2'-Butylidenebis(6-tert-butyl-p-cresol) is compatible with a range of polymers commonly used in food packaging. Its high molecular weight and low volatility make it particularly suitable for polyolefins, which are processed at elevated temperatures.

Polymer	Typical Concentration (% w/w)	Application Examples
Polypropylene (PP)	0.05 - 0.25	Hot-fill containers, microwaveable trays, caps, and closures
High-Density Polyethylene (HDPE)	0.02 - 0.15	Milk jugs, detergent bottles, cereal box liners
Low-Density Polyethylene (LDPE)	0.02 - 0.15	Films, bags, and pouches

Causality behind Experimental Choices: The selection of the polymer and the concentration of the antioxidant are critical. Polypropylene, for instance, has a higher processing temperature than polyethylene, necessitating an antioxidant with high thermal stability like BBBC. The concentration is a balance between achieving adequate stabilization and minimizing the potential for migration into the food, while also considering cost-effectiveness.

Experimental Protocols

Protocol 1: Incorporation of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) into Polyethylene Film

This protocol describes a laboratory-scale method for producing a polyethylene film containing BBBC using a twin-screw extruder.

Materials and Equipment:

• Low-Density Polyethylene (LDPE) pellets

• 2,2'-Butylidenebis(6-tert-butyl-p-cresol) powder

• Twin-screw extruder with a film casting die

• Precision balance

• Tumble mixer or high-speed mixer

Procedure:

• Drying: Dry the LDPE pellets in a vacuum oven at 80°C for 4 hours to remove any residual moisture.

• Pre-blending: Accurately weigh the required amounts of LDPE pellets and BBBC powder to achieve the desired final concentration (e.g., 0.1% w/w).

• Transfer the weighed materials to a tumble mixer and blend for 15-20 minutes to ensure a homogeneous mixture.

• Extrusion:

  • Set the temperature profile of the twin-screw extruder. A typical profile for LDPE would be:

    • Feed zone: 160°C

    • Compression zone: 170°C

    • Metering zone: 180°C

    • Die: 185°C

  • Set the screw speed to a moderate level (e.g., 100-150 rpm).

• Feeding: Introduce the pre-blended mixture into the extruder hopper at a constant feed rate.

• Film Casting: The molten polymer will be extruded through the film casting die onto a chilled roller. Adjust the roller speed to achieve the desired film thickness.

• Collection: Wind the cast film onto a collection roll.

• Quality Control: Analyze a sample of the produced film to confirm the concentration and homogeneity of the dispersed BBBC.

Caption: Workflow for incorporating BBBC into a polymer film.

Protocol 2: Determination of Specific Migration of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) into Food Simulants

This protocol outlines a method for quantifying the migration of BBBC from a polymer film into food simulants using High-Performance Liquid Chromatography (HPLC). The choice of food simulant and test conditions (time and temperature) should reflect the intended use of the packaging material.

Materials and Equipment:

• Polymer film containing BBBC

• Food simulants (e.g., 10% ethanol, 50% ethanol, 95% ethanol, or olive oil as a fatty food simulant)

• Migration cells or glass tubes with screw caps

• Incubator or oven with precise temperature control

• High-Performance Liquid Chromatograph (HPLC) with a UV detector

• C18 reversed-phase HPLC column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Syringe filters (0.45 µm)

• Volumetric flasks and pipettes

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• 2,2'-Butylidenebis(6-tert-butyl-p-cresol) analytical standard

Procedure:

Part A: Migration Experiment

• Sample Preparation: Cut the polymer film into pieces of a known surface area (e.g., 1 dm²).

• Migration Cell Assembly: Place the film sample into a migration cell or glass tube.

• Addition of Simulant: Add a known volume of the pre-conditioned food simulant to the cell, ensuring the film is completely immersed. A standard surface area-to-volume ratio is 6 dm²/L.

• Incubation: Seal the migration cell and place it in an incubator at the selected test temperature and for the specified duration (e.g., 10 days at 40°C for long-term storage simulation).

• Sampling: After the incubation period, remove the cell from the incubator and allow it to cool to room temperature. The simulant is now ready for analysis.

Part B: HPLC Analysis

• Standard Preparation: Prepare a stock solution of the BBBC analytical standard in acetonitrile. From the stock solution, prepare a series of calibration standards of known concentrations.

• Sample Preparation (Aqueous Simulants): For aqueous simulants (e.g., 10% and 50% ethanol), the sample may be directly injected after filtration through a 0.45 µm syringe filter.

• Sample Preparation (Fatty Food Simulant): For olive oil, a liquid-liquid extraction or solid-phase extraction (SPE) step is required to isolate the BBBC from the fatty matrix before HPLC analysis.

• HPLC Conditions:

  • Column: C18 reversed-phase column

  • Mobile Phase: A gradient of acetonitrile and water is typically used. For example:

    • Start with 70% acetonitrile / 30% water

    • Linearly increase to 100% acetonitrile over 15 minutes

    • Hold at 100% acetonitrile for 5 minutes

    • Return to initial conditions and equilibrate for 5 minutes

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Column Temperature: 30°C

  • Detector: UV detector at a wavelength of 280 nm

• Analysis:

  • Inject the calibration standards to generate a calibration curve (peak area vs. concentration).

  • Inject the prepared migration samples.

  • Identify the BBBC peak in the sample chromatogram by comparing its retention time with that of the standard.

• Quantification:

  • Determine the concentration of BBBC in the food simulant using the calibration curve.

  • Calculate the specific migration (M) in mg of substance per kg of food simulant using the following formula:

    M (mg/kg) = (C * V) / (A * 1000) * (1 kg / 1 L) Where:

    • C = concentration of BBBC in the simulant (mg/L)

    • V = volume of the simulant (L)

    • A = surface area of the film (dm²)

    Assuming a density of 1 kg/L for the food simulant.

Caption: Workflow for migration testing of BBBC.

Trustworthiness and Self-Validation

The protocols provided are designed to be self-validating. The quality control step in the incorporation protocol ensures that the starting material for the migration study is well-characterized. In the migration analysis protocol, the use of a calibration curve with an analytical standard provides a robust method for quantification. The specificity of the HPLC method should be confirmed by analyzing a blank food simulant to ensure no interfering peaks are present at the retention time of BBBC. Method validation, including linearity, accuracy, precision, and limits of detection and quantification, should be performed according to established analytical guidelines to ensure the trustworthiness of the results.

Conclusion

2,2'-Butylidenebis(6-tert-butyl-p-cresol) is a highly effective antioxidant for protecting polymers used in food packaging from oxidative degradation. Its application can significantly enhance the shelf-life and maintain the quality of packaged foods. However, its use must be carefully considered within the regulatory frameworks of the target markets. The protocols outlined in this guide provide a foundation for incorporating and evaluating the safety of this antioxidant in food contact materials. It is the responsibility of the manufacturer of the final food contact article to ensure compliance with all applicable regulations.

References

• Partners in Chemicals. (2022, October 5). Hindered phenolic antioxidants for protection of polymers. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Essential Role of Hindered Phenolic Antioxidants in Polymer Protection. [Link]

• MDPI. (2018, October 26). Chemo-Enzymatic Synthesis of Renewable Sterically-Hindered Phenolic Antioxidants with Tunable Polarity from Lignocellulose and Vegetal Oil Components. [Link]

• National Center for Biotechnology Information. (n.d.). Antioxidant Activity of Synthetic Polymers of Phenolic Compounds. [Link]

• ResearchGate. (n.d.). The antioxidant mechanism of hindered phenolic antioxidants bonded with para bridge groups in PA6. [Link]

• PubMed. (2000, June 16). Determination of synthetic phenolic antioxidants in food by high-performance liquid chromatography. [Link]

• ChemRadar. (2023, August 31). (EU) No 10/2011 Commission Regulation on Plastic Materials and Articles Intended to Come into Contact with Food. [Link]

• Scribd. (n.d.). Determination of Synthetic Phenolic Antioxidants in Food Items Using Reversed-Phase HPLC. [Link]

• U.S. Food and Drug Administration. (n.d.). Inventory of Food Contact Substances Listed in 21 CFR. [Link]

• European Commission. (2011, November 23). EU Guidance to the Commission Regulation (EC) No 450/2009 of 29 May 2009 on active and intelligent materials and articles intended to come into contact with food. [Link]

• Embrapa. (2024, August 8). A robust method for quantifying 42 phenolic compounds by RP-HPLC. [Link]

• National Center for Biotechnology Information. (n.d.). HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks. [Link]

• Electronic Code of Federal Regulations. (n.d.). 21 CFR Part 177 -- Indirect Food Additives: Polymers. [Link]

• MDPI. (n.d.). Simultaneous Determination of 16 Phenolic Compounds in Edible Fruits from Spontaneous Species Using HPLC-DAD. [Link]

• Legislation.gov.uk. (n.d.). Regulations originating from the EU - 2011 No. 10. [Link]

• EUR-Lex. (2025, March 16). Consolidated TEXT: 32011R0010 — EN — 16.03.2025. [Link]

• Chemycal. (2017, May 4). EU plastic FCM regulation amended | Six new food contact substances added to the Union List. [Link]

• U.S. Food and Drug Administration. (n.d.). Inventory of Food Contact Substances Listed in 21 CFR. [Link]

• U.S. Food and Drug Administration. (n.d.). 2,2'-methylenebis(4-methyl-6-tert-butylphenol). [Link]

• PubChem. (n.d.). 4,4'-Butylidenebis(3-methyl-6-tert-butylphenol). [Link]

• Occupational Safety and Health Administration. (n.d.). 2,6-DI-TERT-BUTYL-P-CRESOL. [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: 2,6-di-tert-butyl-p-cresol. [Link]

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• 3. Antioxidant Activity of Synthetic Polymers of Phenolic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inventory of Food Contact Substances Listed in 21 CFR [hfpappexternal.fda.gov]
• 5. eCFR :: 21 CFR Part 177 -- Indirect Food Additives: Polymers [ecfr.gov]
• 6. Inventory of Food Contact Substances Listed in 21 CFR [hfpappexternal.fda.gov]
• 7. 4,4'-Butylidenebis(3-methyl-6-tert-butylphenol) | C26H38O2 | CID 6815 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. (EU) No 10/2011 Commission Regulation on Plastic Materials and Articles Intended to Come into Contact with Food | Inventory Pedia | ChemRadar [chemradar.com]
• 9. observatorioplastico.com [observatorioplastico.com]
• 10. Commission Regulation (EU) No 10/2011 of 14 January 2011 on plastic materials and articles intended to come into contact with food (Text with EEA relevance) [legislation.gov.uk]
• 11. Consolidated TEXT: 32011R0010 — EN — 16.03.2025 [eur-lex.europa.eu]
• 12. EU plastic FCM regulation amended | Six new food contact substances added to the Union List [chemycal.com]

Laboratory synthesis of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) from p-cresol

Application Note & Protocol

Topic: Laboratory Synthesis of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) from p-cresol

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

2,2'-Butylidenebis(6-tert-butyl-p-cresol) is a sterically hindered phenolic antioxidant of significant industrial interest. Its molecular structure, featuring two bulky tert-butyl groups ortho to the hydroxyl functionalities, imparts high efficacy in preventing free-radical-mediated oxidation in materials such as plastics, elastomers, and petroleum products.[1] This document provides a comprehensive, two-part guide for the laboratory synthesis of this target molecule starting from p-cresol. The synthesis involves an initial Friedel-Crafts alkylation of p-cresol to form the key intermediate, 6-tert-butyl-p-cresol, followed by an acid-catalyzed condensation with butanal. This guide is designed for researchers and chemists, offering detailed, step-by-step protocols grounded in established chemical principles, complete with mechanistic insights, safety protocols, and analytical validation methods.

Overall Synthetic Scheme

The synthesis is a two-step process:

• Step 1: Friedel-Crafts Alkylation: Synthesis of 6-tert-butyl-4-methylphenol (6-TBC) via acid-catalyzed alkylation of p-cresol with tert-butanol.

• Step 2: Acid-Catalyzed Condensation: Reaction of the 6-TBC intermediate with butanal to yield the final product, 2,2'-Butylidenebis(6-tert-butyl-p-cresol).

Caption: Mechanism for Friedel-Crafts alkylation of p-cresol.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	CAS No.	Purity	Notes
p-Cresol	C₇H₈O	108.14	106-44-5	≥99%	Toxic, corrosive
tert-Butanol	C₄H₁₀O	74.12	75-65-0	≥99.5%	Flammable
Sulfuric Acid	H₂SO₄	98.08	7664-93-9	95-98%	Highly corrosive
Toluene	C₇H₈	92.14	108-88-3	ACS Grade	Solvent
Sodium Bicarbonate	NaHCO₃	84.01	144-55-8	ACS Grade	For neutralization
Anhydrous MgSO₄	MgSO₄	120.37	7487-88-9	ACS Grade	Drying agent

Experimental Protocol

• Reaction Setup: In a 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel, add p-cresol (54.1 g, 0.5 mol) and toluene (150 mL). Begin stirring to dissolve the p-cresol.

• Catalyst Addition: Carefully and slowly add concentrated sulfuric acid (5 g, ~2.7 mL, 0.05 mol) to the stirred solution. An exotherm may be observed.

• Reactant Addition: Heat the mixture to 80°C using a heating mantle with a temperature controller. Once the temperature is stable, add tert-butanol (40.8 g, 0.55 mol) dropwise from the dropping funnel over a period of 60 minutes.

• Reaction: After the addition is complete, maintain the reaction temperature at 80-85°C for 4-6 hours. Monitor the reaction progress by taking small aliquots and analyzing them by Gas Chromatography (GC) to observe the consumption of p-cresol.

• Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and wash it twice with 100 mL of saturated sodium bicarbonate (NaHCO₃) solution to neutralize the acid catalyst. Caution: CO₂ evolution will occur. Follow with one wash of 100 mL of deionized water.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the toluene solvent using a rotary evaporator.

• Purification: The crude product, a viscous oil or low-melting solid, can be purified by vacuum distillation to separate the desired 6-tert-butyl-p-cresol from unreacted p-cresol and the 2,6-di-tert-butyl-p-cresol byproduct. The product typically distills at ~110-115°C at 10 mmHg.

Part 2: Synthesis of 2,2'-Butylidenebis(6-tert-butyl-p-cresol)

Principle and Mechanism

This step involves the acid-catalyzed condensation of two equivalents of the 6-tert-butyl-p-cresol intermediate with one equivalent of butanal. [2]The acid catalyst protonates the carbonyl oxygen of butanal, significantly increasing the electrophilicity of the carbonyl carbon. [3]The electron-rich aromatic ring of the phenol then acts as a nucleophile, attacking the activated carbonyl carbon. This occurs twice, followed by dehydration, to form the final butylidene-bridged bisphenol product. The reaction is directed to the open ortho position on the phenol ring.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	CAS No.	Purity	Notes
6-tert-butyl-p-cresol	C₁₁H₁₆O	164.24	88-60-8	≥98%	From Part 1
Butanal	C₄H₈O	72.11	123-72-8	≥99%	Flammable, irritant
Sulfuric Acid	H₂SO₄	98.08	7664-93-9	95-98%	Highly corrosive
Methanol	CH₃OH	32.04	67-56-1	ACS Grade	Solvent, flammable
Deionized Water	H₂O	18.02	7732-18-5	-	For recrystallization

Experimental Protocol

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 6-tert-butyl-p-cresol (32.8 g, 0.2 mol) in methanol (100 mL).

• Catalyst Addition: To this solution, add concentrated sulfuric acid (1 g, ~0.55 mL, 0.01 mol) dropwise with stirring.

• Reactant Addition: Add butanal (7.2 g, 0.1 mol) to the mixture.

• Reaction: Gently reflux the mixture at ~65-70°C for 3-4 hours. The product may begin to precipitate from the solution as the reaction proceeds. Monitor the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). [4]5. Work-up & Isolation: Cool the reaction mixture in an ice bath for 1-2 hours to maximize crystallization. Collect the solid product by vacuum filtration through a Büchner funnel.

• Purification: Wash the crude product on the filter with cold 50:50 methanol/water (2 x 30 mL) to remove residual acid and unreacted starting materials.

• Recrystallization: For higher purity, recrystallize the solid product from a hot methanol/water or ethanol/water solvent system. [5]Dissolve the solid in a minimal amount of hot alcohol, and then add water dropwise until the solution becomes cloudy. Reheat to clarify and then allow to cool slowly to room temperature, followed by cooling in an ice bath to yield purified crystals.

• Drying: Dry the purified white crystalline product in a vacuum oven at 50-60°C to a constant weight.

Characterization of Final Product

• Appearance: White to off-white crystalline powder. * Melting Point: The literature melting point for a similar compound, 2,2'-methylenebis(6-tert-butyl-p-cresol), is 130-134°C. The melting point of the synthesized product should be determined and compared.

• Analytical Techniques: Confirm the structure and purity using ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry. Purity can be quantitatively assessed by HPLC. [4][6]

Safety and Handling

All procedures must be conducted in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. [7]

• p-Cresol: Is toxic upon ingestion, inhalation, and skin contact. It is also corrosive and can cause severe skin burns and eye damage. Handle with extreme care. [8]* Sulfuric Acid: Is a strong acid and oxidizing agent. It is extremely corrosive and can cause severe burns. Add slowly and carefully to solutions to control exotherms.

• Solvents (Toluene, Methanol): Are flammable and have associated toxicities. Avoid inhalation of vapors and ensure no ignition sources are present. [7]* Waste Disposal: Neutralize acidic aqueous waste before disposal. Dispose of organic waste in appropriately labeled containers according to institutional guidelines.

References

• An, L., et al. (2021). An Efficient and Mild Method for the Alkylation of p-Cresol with tert-Butyl Alcohol. MDPI. Available at: [Link]

• New Jersey Department of Health. (2004). Right to Know Hazardous Substance Fact Sheet: 2,6-DI-tert-BUTYL-p-CRESOL. NJ.gov. Available at: [Link]

• OECD. (n.d.). SIDS Initial Assessment Report for 6,6'-DI-TERT-BUTYL-2,2'-METHYLENEDI-P-CRESOL. OECD Existing Chemicals Database. Available at: [Link]

• Google Patents. (n.d.). Process for pressing preparation of 2,6-di-tert-butyl-p-cresol. Google Patents.

• PrepChem.com. (n.d.). Synthesis of 2,2'-methylene-bis-(4-methyl-6-tert.butylphenol). PrepChem.com. Available at: [Link]

• Google Patents. (n.d.). Preparation method of 2, 6-di-tert-butyl-p-cresol. Google Patents.
• Google Patents. (n.d.). Condensation of phenol and aldehyde with trichloroacetic acid and production of phenolaldehyde resin free of acid catalyst. Google Patents.
• Google Patents. (n.d.). Purification of bisphenol-A. Google Patents.

• Barton, D. G., et al. (2005). Practical Process for the Air Oxidation of Cresols: Part B. Evaluation of the Laboratory-Scale Oxidation Process. ACS Publications. Available at: [Link]

• Garcia, J. L., et al. (2021). Pathways of p-cresol metabolism to benzoyl-CoA in anaerobic bacteria. ResearchGate. Available at: [Link]

• Zarei, M., et al. (n.d.). One-Pot Self-Condensation of Phenylboronic Acid with Phenols and Aldehydes. Asian Journal of Chemistry. Available at: [Link]

• Sajid, M., & Płotka-Wasylka, J. (2015). Extraction Techniques for Isolation, Purification and Preconcentration of Bisphenols and Alkylphenols from Environmental and Food Samples. ARC Journals. Available at: [Link]

• Selvam, P., et al. (2010). Alkylation of p-cresol with tert-butyl alcohol using benign Bronsted acidic ionic liquid catalyst. Catalysis Communications. Available at: [Link]

• Waters Corporation. (n.d.). Separation and Analysis of Bisphenol Compounds in Consumer Receipt Papers. Waters Corporation. Available at: [Link]

• Matsumoto, M., et al. (1979). Acid-catalyzed oxidation of benzaldehydes to phenols by hydrogen peroxide. The Journal of Organic Chemistry. Available at: [Link]

• Ataman Kimya. (n.d.). DI-TERT-BUTYL-P-CRESOL. Ataman Kimya. Available at: [Link]

• Zhang, Q., et al. (2010). SO3H-Functionalized Ionic Liquids for Selective Alkylation of p-Cresol with tert-Butanol. Industrial & Engineering Chemistry Research. Available at: [Link]

• Vedantu. (n.d.). p-Cresol reacts with chloroform in alkaline medium. Vedantu. Available at: [Link]

• Analytice. (n.d.). 6,6'-di-tert-butyl-2,2'-methylenedi-p-cresol - analysis. Analytice. Available at: [Link]

• Chemos GmbH & Co.KG. (n.d.). Safety Data Sheet: 2,6-di-tert-butyl-p-cresol. Chemos GmbH & Co.KG. Available at: [Link]

• European Patent Office. (n.d.). Process for purifying a bisphenol. Google Patents.

• Sreekanth, P., & Murthy, Y. V. S. N. (2016). A Functionalized, Supported Ionic Liquid for Alkylation of p-Cresol with Tert-Butyl Alcohol. Longdom Publishing. Available at: [Link]

• Deshpande, R. M., et al. (2004). Liquid-Phase Oxidation of p-Cresol and Substituted p-Cresols by Air. ResearchGate. Available at: [Link]

• Pienkos, P. T., et al. (2017). Proposed phenol aldehyde condensation mechanism during the steam explosion in presence of acid catalyst. ResearchGate. Available at: [Link]

• Ashenhurst, J. (n.d.). Enol Reactions: Acid-Catalyzed Aldol, Halogenation, and Mannich Reaction. Master Organic Chemistry. Available at: [Link]

• EAG Laboratories. (n.d.). Quantification of Bisphenol A by HPLC. EAG Laboratories. Available at: [Link]

• Dabbawala, A. A., et al. (2014). Alkylation of p-cresol with tert-butanol catalyzed by heteropoly acid supported on zirconia catalyst. ResearchGate. Available at: [Link]

• Wang, Y., et al. (2023). Unraveling p-Cresol: from biosynthesis to biological and biochemical activities. Frontiers in Microbiology. Available at: [Link]

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Application Note: Accelerated Aging Protocols for Evaluating Phenolic-Stabilized Rubber Compounds

Abstract

This guide provides a comprehensive overview and detailed protocols for the accelerated aging of rubber materials stabilized with phenolic antioxidants. It is intended for researchers and material scientists dedicated to assessing the long-term durability and performance of elastomeric compounds. We delve into the mechanisms of rubber degradation and phenolic stabilization, followed by step-by-step protocols for thermal-oxidative, ozone, and UV weathering tests, grounded in established ISO and ASTM standards. The causality behind experimental choices, methods for post-aging evaluation, and data interpretation are explained to ensure scientifically robust and reliable outcomes.

Introduction: The Imperative for Rubber Stabilization

Elastomeric materials are susceptible to degradation from a variety of environmental factors, including heat, oxygen, ozone, and ultraviolet (UV) radiation.[1][2][3] This degradation manifests as undesirable changes in physical properties such as hardening, embrittlement, cracking, and loss of elasticity, ultimately leading to premature failure of the rubber component.[1][3] The primary mechanism behind this deterioration is often a free-radical chain reaction, where atmospheric oxygen attacks the polymer backbone.[4]

To counteract this, antioxidants are incorporated into rubber formulations. Phenolic antioxidants are a critical class of stabilizers that protect the polymer by interrupting the degradation cycle.[5][6] They function as "chain-breaking" antioxidants by donating a hydrogen atom to highly reactive peroxy radicals, thereby neutralizing them and forming a stable, non-reactive phenoxy radical.[5][7] This action significantly delays the onset of oxidative damage.

Evaluating the long-term efficacy of these stabilizers under real-world conditions can take years. Accelerated aging tests are therefore essential laboratory procedures designed to simulate and intensify the environmental stressors that cause degradation, allowing for the prediction of a material's service life in a fraction of the time.[8][9][10]

The Protective Mechanism of Hindered Phenolic Antioxidants

The oxidative degradation of rubber is a cyclical process. It begins with the formation of a free radical on the polymer chain (R•), which rapidly reacts with oxygen to form a peroxy radical (ROO•). This peroxy radical can then abstract a hydrogen atom from another polymer chain, creating a hydroperoxide (ROOH) and a new polymer radical, thus propagating the chain reaction.

Hindered phenolic antioxidants (ArOH) intervene at a critical step. They readily donate their phenolic hydrogen to the peroxy radical (ROO•), satisfying its reactivity. This process neutralizes the peroxy radical and terminates the propagation cycle. The resulting antioxidant radical (ArO•) is sterically hindered and resonance-stabilized, rendering it relatively unreactive and unable to initiate new degradation chains.[5][11][12]

Caption: Oxidative cycle of rubber and the intervention mechanism of a hindered phenolic antioxidant.

Core Accelerated Aging Protocols

The selection of an appropriate aging protocol depends on the intended service environment of the rubber product.[8] For comprehensive evaluation, a combination of methods is often employed.

Thermal-Oxidative Aging (Heat Aging)

This is the most common method for evaluating a material's resistance to degradation from heat and oxygen.[8][13] The procedure involves exposing test specimens to elevated temperatures in a controlled air-circulating oven for specified durations.

Governing Standards:

• ISO 188: Rubber, vulcanized or thermoplastic — Accelerated ageing and heat resistance tests.[9][14][15][16]

• ASTM D573: Standard Test Method for Rubber—Deterioration in an Air Oven.[8][13]

• ASTM D3045: Standard Practice for Heat Aging of Plastics Without Load (often referenced for elastomers as well).[17][18][19][20]

Protocol: Heat Aging via ISO 188 (Method A)

• Specimen Preparation: Prepare at least three standardized test specimens (e.g., dumbbell shapes for tensile testing per ISO 37) from the vulcanized rubber sheet. Prepare an identical set for unaged (control) testing.

• Initial Property Measurement (T₀): Measure and record the desired physical properties of the control specimens (e.g., tensile strength, elongation at break, hardness) at standard laboratory conditions (23 ± 2°C).

• Oven Setup: Preheat a cell-type or low-air-speed cabinet oven to the specified test temperature. The temperature should be selected based on the rubber type and its expected service conditions.[8] Ensure the air exchange rate is between 3 and 10 changes per hour to prevent the buildup of volatile degradation byproducts.[14][16]

• Exposure: Suspend the test specimens in the oven, ensuring they are not in contact with each other. When testing multiple compounds, use separate cells to avoid cross-contamination.[15]

• Aging Duration: Expose the specimens for the predetermined time intervals (e.g., 24, 72, 168 hours).

• Post-Aging Conditioning: After the exposure period, remove the specimens from the oven and allow them to cool at standard laboratory conditions for a minimum of 16 hours but no more than 96 hours.

• Final Property Measurement (Tₓ): Measure the same physical properties on the aged specimens as were measured on the unaged controls.

• Data Analysis: Calculate the percentage change in each property using the formula: % Change = [(Aged Value - Unaged Value) / Unaged Value] * 100 A high retention of properties (a low percentage change) indicates superior stabilization.

Table 1: Typical Heat Aging Test Parameters

Parameter	Typical Range	Rationale & Considerations
Temperature	70°C to 150°C	Chosen based on polymer type and service environment. Must not be so high as to induce a different degradation mechanism than natural aging.[8][14]
Duration	24 to 1008 hours	Multiple time points are recommended to understand the degradation kinetics.
Air Circulation	3 to 10 changes/hour	Sufficient to remove volatiles but low enough to avoid surface cooling effects.[16]

| Phenolic AOI Conc. | 0.5 to 2.0 phr | Concentration is optimized based on performance, cost, and compatibility. |

Ozone Resistance Testing

This test is critical for unsaturated rubbers (e.g., Natural Rubber, SBR, NBR) that are susceptible to attack by atmospheric ozone, which cleaves the double bonds in the polymer backbone, leading to characteristic cracking.[21][22]

Governing Standards:

• ISO 1431-1: Rubber, vulcanized or thermoplastic — Resistance to ozone cracking — Part 1: Static and dynamic strain testing.

• ASTM D1149: Standard Test Methods for Rubber Deterioration—Cracking in an Ozone Controlled Environment.[8]

Protocol: Static Ozone Resistance via ASTM D1149

• Specimen Preparation: Prepare rectangular or trapezoidal test specimens.

• Strain Application: Mount the specimens in a holder and apply a specific static strain (e.g., 20% elongation). The formation of ozone cracks is highly dependent on strain.[21]

• Chamber Setup: Place the strained specimens in a controlled ozone test chamber. Set the ozone concentration, temperature, and humidity to the desired levels.

• Exposure: Expose the specimens to the ozone-rich atmosphere.

• Inspection: Periodically inspect the specimens under 7x magnification for the appearance of cracks. The time to the first observed crack is a key performance indicator.

• Evaluation: Record the time to first crack formation and the severity of cracking at specified intervals according to a standardized rating scale. A longer time to cracking indicates better protection by the antiozonant system.

Table 2: Typical Ozone Aging Test Parameters

Parameter	Typical Range	Rationale & Considerations
Ozone Concentration	25 to 200 pphm	Simulates different atmospheric conditions (e.g., 50 pphm for typical urban air).[8]
Temperature	30°C to 50°C	Higher temperatures accelerate the rate of ozone attack.
Static Strain	10% to 50%	A critical level of strain is required to initiate cracking.[23]

| Dynamic Strain | Optional | Simulates flexing applications (e.g., tire sidewalls). |

UV Weathering

This test simulates the damaging effects of sunlight, which can cause discoloration, embrittlement, and surface cracking through photo-oxidation.[5][24] Xenon arc lamps are typically used as they provide a close spectral match to natural sunlight.

Governing Standards:

• ASTM G155: Standard Practice for Operating Xenon Arc Light Apparatus for Exposure of Non-Metallic Materials.[13]

• ISO 4892-2: Plastics — Methods of exposure to laboratory light sources — Part 2: Xenon-arc lamps.

Protocol: Xenon Arc Weathering via ASTM G155

• Specimen Preparation: Prepare flat plaques or standard tensile bars.

• Initial Evaluation: Measure initial properties like color (using a spectrophotometer), gloss, and mechanical properties.

• Chamber Setup: Place specimens in the xenon arc weathering chamber. Program the desired cycles of light, temperature, and humidity/water spray to simulate outdoor conditions.

• Exposure: Expose the specimens for a specified duration (e.g., 500, 1000 hours) or until a certain radiant energy dosage (kJ/m²) is reached.

• Periodic Evaluation: Remove specimens at intervals to evaluate changes in appearance and physical properties.

• Data Analysis: Quantify the change in color (ΔE*), gloss retention, and mechanical property retention. Effective UV stabilization, often achieved with a combination of phenolic antioxidants and UV absorbers or HALS, will minimize these changes.[25]

Experimental Workflow & Post-Aging Evaluation

A robust testing program follows a systematic workflow to ensure data integrity and comparability.

Caption: General workflow for evaluating phenolic-stabilized rubber using accelerated aging.

Key Evaluation Metrics:

• Mechanical Properties: The retention of tensile strength and elongation at break are primary indicators of the material's structural integrity.[8][14] A high-performing antioxidant will minimize the loss of these properties.[8]

• Hardness: An increase in hardness often indicates embrittlement due to excessive cross-linking, while a decrease can suggest chain scission.

• Visual Assessment: The presence of cracks (ozone aging), significant discoloration, or surface tackiness are qualitative but critical signs of degradation.[8]

• Chemical Analysis (FTIR): Fourier Transform Infrared (FTIR) spectroscopy can be used to detect the formation of carbonyl (C=O) and hydroxyl (-OH) groups, which are chemical fingerprints of oxidation.[8]

Case Study: Hypothetical Data

To illustrate the interpretation of results, consider a study comparing two hindered phenolic antioxidants (AO-1, AO-2) against an unstabilized control in an SBR compound.

Table 3: Hypothetical Heat Aging Results (72 hours @ 100°C)

Property	Unstabilized Control	SBR + 1 phr AO-1	SBR + 1 phr AO-2
Tensile Strength Retention	45%	88%	75%
Elongation at Break Retention	30%	82%	70%
Hardness Change (Shore A)	+12 points	+3 points	+6 points

| Visual Appearance | Brittle, surface cracks | Slight discoloration | Discoloration |

Interpretation: In this scenario, AO-1 demonstrates superior performance, with significantly higher retention of mechanical properties and a smaller change in hardness compared to both the control and AO-2. This indicates that AO-1 is a more effective thermal stabilizer for this SBR compound under the tested conditions.

Conclusion

Accelerated aging protocols are indispensable tools for predicting the service life and reliability of rubber components. By systematically applying standardized methods for heat, ozone, and UV aging, researchers can generate robust, comparative data on the efficacy of phenolic antioxidants. A successful stabilization strategy, validated through these protocols, leads to more durable materials, reduced maintenance costs, and enhanced product safety. The key to trustworthy results lies in meticulous adherence to established standards, the inclusion of proper controls, and a comprehensive evaluation of both physical and visual property changes.

References

• What testing methods evaluate the efficacy of rubber antioxidants in rubber products? (2026). Google AI Search Result.
• INTERN
• INTERNATIONAL STANDARD ISO 188:2023(E). (2023). ISO.
• ISO 188:2023—Rubber, Vulcanized Or Thermoplastic He
• ISO 188 - He
• Ozone cracking. (n.d.). Wikipedia.
• Phenolic Antioxidants in Polymers: Enhancing the Durability of Plastics and Rubbers. (2023). Polymer Chemistry.
• A Guide to Rubber Degradation & Rubber Deterioration Causes. (2020). Martin's Rubber Company.
• ASTM D3045 heat aging practice for unloaded plastics tests. (n.d.).
• What is Ozone Resistance? (n.d.).
• What is Rubber Aging and How to Prevent It? (n.d.). A.L.P.A. Srl.
• Ozone and Rubber Deterior
• Ozone Cracking and Protection of Rubber. (1970). Rubber Chemistry and Technology.
• Standard Practice for Heat Aging of Plastics Without Load. (2010).
• Antioxidant in Rubber Compounding: Benefits and Applic
• How We Protect Natural Rubber
• Heat Aging Test As Per Standard ASTM D3045. (n.d.).
• ASTM D3045-18 - Standard Practice for Heat Aging of Plastics Without Load. (2018).
• How to Prevent Rubber Part Failure: Key Tips. (2025). Elastomer Engineering.
• Antioxidant in Rubber Compounding: Benefits and Applic
• Handbook of UV Degradation and Stabilization: Second Edition. (n.d.).
• A Review of Rubber Oxidation. (2025).
• Transformation of Hindered Phenolic Antioxidants. (2019).
• Rubber Antioxidants and Their Transformation Products: Environmental Occurrence and Potential Impact. (2022).
• Handbook of UV Degradation and Stabiliz
• He
• Stabiliz

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• 5. Phenolic Antioxidants in Polymers: Enhancing the Durability of Plastics and Rubbers [vinatiorganics.com]
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• 7. Antioxidant in Rubber Compounding: Benefits and Applications [chembroad.com]
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Technical Notes & Optimization

Optimization of reaction conditions for 2,2'-Butylidenebis(6-tert-butyl-p-cresol) synthesis

Technical Support Center: Synthesis of 2,2'-Butylidenebis(6-tert-butyl-p-cresol)

Welcome to the technical support guide for the synthesis of 2,2'-Butylidenebis(6-tert-butyl-p-cresol), a non-staining phenolic antioxidant crucial for stabilizing polymers, rubbers, and oils against thermal and oxidative degradation. This document provides in-depth troubleshooting advice and answers to frequently asked questions, drawing from established principles of organic synthesis and field-proven insights to empower researchers in achieving optimal reaction outcomes.

Part 1: Troubleshooting Guide

This section addresses specific experimental issues in a Q&A format, focusing on causality and providing actionable solutions.

Q1: Why is my yield of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) consistently low?

Low yield is the most common challenge, often stemming from several interrelated factors. Let's diagnose the potential causes.

Potential Cause 1: Suboptimal Stoichiometry The reaction involves the condensation of two equivalents of 6-tert-butyl-p-cresol with one equivalent of butyraldehyde. An incorrect molar ratio can leave starting material unreacted or promote side reactions.

• Solution: Precisely control the molar ratio. A slight excess of the cresol component (e.g., 2.05 to 2.1 equivalents) can sometimes be used to ensure the complete conversion of the aldehyde, which can be more difficult to remove during purification. However, begin with a strict 2:1 molar ratio of 6-tert-butyl-p-cresol to butyraldehyde.

Potential Cause 2: Inefficient Water Removal The condensation reaction produces one molecule of water for every molecule of product formed. According to Le Châtelier's principle, the presence of this water can inhibit the forward reaction, preventing it from reaching completion.

• Solution: Implement a method for water removal. For reactions run at elevated temperatures, a Dean-Stark apparatus is the most effective method to physically remove water as it forms, driving the equilibrium toward the product.

Potential Cause 3: Catalyst Deactivation or Incorrect Loading Acid catalysts are essential but can be compromised. Homogeneous catalysts like sulfuric acid or p-toluenesulfonic acid (PTSA) can be deactivated by trace amounts of water in the reactants or solvent. Heterogeneous catalysts like acidic resins can lose activity over time.[1]

• Solution:

  • Ensure Anhydrous Conditions: Use dry solvents and ensure reactants are free of significant moisture.

  • Optimize Catalyst Loading: For homogeneous catalysts like sulfuric acid, a typical loading is 1-5 mol% relative to the butyraldehyde. Start with ~2 mol% and perform small-scale experiments to find the optimal concentration. Insufficient catalyst leads to slow or incomplete reactions, while excessive amounts can promote side reactions and charring.

  • Verify Catalyst Activity: If using a recycled heterogeneous catalyst, verify its activity against a fresh batch.

Potential Cause 4: Suboptimal Reaction Temperature The reaction rate is highly dependent on temperature. Too low, and the reaction will be impractically slow. Too high, and you risk promoting side reactions, such as the self-condensation of butyraldehyde or degradation of the phenolic product.

• Solution: The optimal temperature depends on the solvent and catalyst. A typical range is 80-120°C.[2][3] Perform a temperature optimization study, starting at the lower end of the range and incrementally increasing it while monitoring reaction progress via Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Q2: My final product is off-color (yellow to brown) instead of a white crystalline solid. What happened?

Phenols are susceptible to oxidation, which often produces highly colored quinone-type impurities. This is a common issue, especially if the reaction or workup is exposed to air at high temperatures.

Potential Cause 1: Air Oxidation The phenolic hydroxyl groups, especially in the presence of trace metal impurities, can be oxidized by atmospheric oxygen. This process is accelerated at higher temperatures.

• Solution:

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere of nitrogen or argon to minimize contact with oxygen.

  • Degas Solvents: Before use, degas the reaction solvent to remove dissolved oxygen.

  • Antioxidant Addition (Purification): During workup and recrystallization, adding a small amount of a reducing agent like sodium dithionite or sodium metabisulfite can sometimes help prevent oxidation.

Potential Cause 2: Acid-Catalyzed Degradation Using an overly aggressive amount of a strong acid catalyst (e.g., concentrated H₂SO₄) at high temperatures can lead to charring and the formation of polymeric, colored byproducts.

• Solution: Use the minimum effective amount of catalyst. Consider using a milder acid catalyst, such as p-toluenesulfonic acid (PTSA) or an acidic ion-exchange resin, which can be less prone to causing degradation.[1]

Potential Cause 3: Impure Starting Materials If the starting 6-tert-butyl-p-cresol or butyraldehyde is already colored, this color will carry through to the final product.

• Solution: Verify the purity of your starting materials. If necessary, purify them before the main reaction. 6-tert-butyl-p-cresol can be recrystallized, and butyraldehyde can be distilled.

Final Purification: A final, careful recrystallization from a suitable solvent system (e.g., heptane, ethanol/water) is the most effective way to remove colored impurities and obtain a pure, white product.

Q3: I am seeing multiple spots on my TLC plate besides the starting material and product. What are these impurities?

The formation of byproducts is common in phenol-aldehyde condensations. Identifying them is key to suppression.

Potential Impurity 1: 2-tert-Butyl-p-cresol If the starting material, 6-tert-butyl-p-cresol, was not pure and contained its mono-alkylated precursor, this will carry through the reaction.

• Mitigation: Ensure the purity of the starting 6-tert-butyl-p-cresol. This precursor is typically synthesized by the Friedel-Crafts alkylation of p-cresol with isobutylene or tert-butanol, and the reaction can yield both mono- and di-alkylated products.[4][5][6] Purification by distillation or recrystallization may be necessary.

Potential Impurity 2: Butyraldehyde Self-Condensation Products In the presence of acid, butyraldehyde can undergo an aldol condensation with itself, followed by dehydration, to form 2-ethyl-2-hexenal. This and subsequent polymerization can create a range of impurities.

• Mitigation: This is favored by high catalyst concentration and high temperatures. Control these parameters carefully. Adding the butyraldehyde slowly to the heated mixture of cresol and catalyst can help maintain a low instantaneous concentration of the aldehyde, favoring the desired reaction pathway.

Potential Impurity 3: Oxidation Products As mentioned in Q2, various colored oxidation byproducts can form.

• Mitigation: Employ an inert atmosphere and use purified, degassed reagents and solvents.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the reaction mechanism for the synthesis of 2,2'-Butylidenebis(6-tert-butyl-p-cresol)?

The reaction is a classic acid-catalyzed electrophilic aromatic substitution. The mechanism proceeds in several steps:

• Activation of Butyraldehyde: The acid catalyst protonates the carbonyl oxygen of butyraldehyde, making the carbonyl carbon much more electrophilic.

• First Electrophilic Attack: An electron-rich 6-tert-butyl-p-cresol molecule attacks the activated carbonyl carbon. The ortho position to the hydroxyl group is highly activated and sterically accessible. This forms a protonated hemiacetal-like intermediate.

• Formation of a Carbocation: The intermediate is dehydrated (loses water) under the acidic conditions to form a resonance-stabilized secondary carbocation.

• Second Electrophilic Attack: A second molecule of 6-tert-butyl-p-cresol attacks the carbocation, forming the final C-C bond.

• Deprotonation: A final deprotonation step regenerates the acid catalyst and yields the final bisphenol product.

Caption: Reaction mechanism for acid-catalyzed synthesis.

Q2: Which acid catalyst is best for this synthesis?

The choice of catalyst involves a trade-off between reactivity, cost, safety, and ease of workup.

Catalyst Type	Examples	Pros	Cons
Homogeneous	Sulfuric Acid (H₂SO₄), p-Toluenesulfonic Acid (PTSA)	Inexpensive, highly active, readily available.	Difficult to remove (requires neutralization and washing), can cause corrosion and charring.[2]
Heterogeneous	Acidic Ion-Exchange Resins (e.g., Amberlyst-15), Acid-Treated Clays	Easily removed by simple filtration, reusable, often milder leading to fewer byproducts.[1][7]	Higher initial cost, can have lower activity requiring longer reaction times or higher temperatures.

Recommendation: For lab-scale synthesis where purification via washing is straightforward, p-toluenesulfonic acid (PTSA) is an excellent starting point as it is a solid and easier to handle than sulfuric acid. For industrial or green chemistry applications, developing a process with a reusable heterogeneous catalyst is highly advantageous.[1][7]

Q3: What is a good starting point for reaction conditions?

Based on analogous phenol-aldehyde condensations, a robust starting protocol is provided below.

Parameter	Recommended Starting Condition	Rationale
Reactant Ratio	2.0 : 1.0 (6-tert-butyl-p-cresol : Butyraldehyde)	Stoichiometric requirement for the condensation.
Catalyst	p-Toluenesulfonic acid (PTSA)	Effective, solid catalyst, easier to handle than H₂SO₄.
Catalyst Loading	2 mol% (relative to butyraldehyde)	Balances reaction rate with minimizing side reactions.
Solvent	Toluene or Heptane	Allows for azeotropic removal of water with a Dean-Stark trap.
Temperature	110 °C (Reflux for Toluene)	Sufficient to promote the reaction and effectively remove water.
Reaction Time	4-8 hours	A typical timeframe; monitor by TLC/GC for completion.

Part 3: Experimental Protocols & Workflows

Standard Laboratory Synthesis Protocol (50g Scale)

• Setup: Equip a 1 L three-neck round-bottom flask with a mechanical stirrer, a thermometer, and a Dean-Stark apparatus fitted with a reflux condenser.

• Charging Reactants: To the flask, add 6-tert-butyl-p-cresol (82.5 g, 0.5 mol), toluene (400 mL), and p-toluenesulfonic acid monohydrate (0.95 g, 5 mmol).

• Reaction Initiation: Begin stirring and heat the mixture to reflux (~110°C). The toluene-water azeotrope will begin to collect in the Dean-Stark trap.

• Aldehyde Addition: Once reflux is stable, slowly add butyraldehyde (18.0 g, 0.25 mol) dropwise over 30-45 minutes using an addition funnel.

• Reaction Monitoring: Maintain the reaction at reflux for 4-8 hours. Monitor the reaction's completion by TLC (e.g., using a 9:1 Hexane:Ethyl Acetate mobile phase) by observing the disappearance of the butyraldehyde and cresol starting materials.

• Workup - Quenching: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and wash with 1 M sodium bicarbonate solution (2 x 200 mL) to neutralize the acid catalyst, followed by water (1 x 200 mL) and brine (1 x 200 mL).

• Workup - Isolation: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and remove the toluene under reduced pressure using a rotary evaporator.

• Purification: The resulting crude solid or oil can be purified by recrystallization from hot heptane or an ethanol/water mixture to yield 2,2'-Butylidenebis(6-tert-butyl-p-cresol) as a white crystalline solid.

Workflow for Reaction Optimization

When aiming to improve yield or purity, a systematic approach is essential. The following workflow illustrates a logical progression for optimizing the key reaction parameters.

Caption: A systematic workflow for optimizing reaction conditions.

References

• Liu, Z., Deng, P., & Li, B. (2011). Alkylation of p-Cresol with Isobutylene Catalyzed by Heteropoly Acid Supported on MCM-41 Catalyst. Advanced Materials Research, 356-360, 2803-2807. [4][8]

• ResearchGate. (n.d.). Alkylation of p-Cresol with Isobutylene Catalyzed by Heteropoly Acid Supported on MCM-41 Catalyst. [5]

• MDPI. (2023). An Efficient and Mild Method for the Alkylation of p-Cresol with tert-Butyl Alcohol. Catalysts. [9]

• KISTI. (n.d.). [해외논문] Alkylation of p-Cresol with Isobutylene Catalyzed by Heteropoly Acid Supported on MCM-41 Catalyst.

• ResearchGate. (n.d.). Clay-Based Solid Acid Catalyst for the Alkylation of p-Cresol with tert-Butyl Alcohol. [7]

• ResearchGate. (n.d.). Alkylation of p-cresol with tert-butanol catalyzed by heteropoly acid supported on zirconia catalyst | Request PDF. [10]

• MDPI. (2023). Nanosized Silica-Supported 12-Tungstophosphoric Acid: A Highly Active and Stable Catalyst for the Alkylation of p-Cresol with tert-Butanol. Catalysts. [11]

• Google Patents. (n.d.). Process for pressing preparation of 2,6-di-tert-butyl-p-cresol. [2]

• Google Patents. (n.d.). CN1313270A - Process for preparing 2,6-di-tear-butyl p-cresol. [1]

• PrepChem.com. (n.d.). Synthesis of 2,2'-methylene-bis-(4-methyl-6-tert.butylphenol). [3]

• ChemicalBook. (n.d.). 2,2'-Butylidenebis(6-tert-butyl-p-cresol).

• OECD Existing Chemicals Database. (n.d.). 6,6'-DI-TERT-BUTYL-2,2'-METHYLENEDI-P-CRESOL CAS N°: 119-47-1. [12]

• CymitQuimica. (n.d.). 2,2'-Methylenebis(6-tert-butyl-p-cresol).

• Chemos GmbH&Co.KG. (n.d.). Safety Data Sheet: 2,6-di-tert-butyl-p-cresol.

• TCI Chemicals. (n.d.). 2,2'-Methylenebis(6-tert-butyl-p-cresol) | 119-47-1.

• ResearchGate. (2018). tert.-Butylation of p-Cresol with tert.-Butyl Chloride.

• ResearchGate. (2009). About selective methods of synthesis of 6-tert-butyl-2-methylphenol and 6. [13]

• European Patent Office. (2001). Method for removing butyl groups from butyl phenol compounds - EP 1151986 A1.

• Google Patents. (n.d.). CN101353293A - Method for producing 2-tertiary butyl-p-cresol and 6-tertiary butyl-m-cresol.

• Homework.Study.com. (n.d.). Reaction of p-cresol with two equivalents of 2-methylprop-1-ene affords BHT, a preservative with....

• Tiscali.it. (n.d.). 2,6-di-tert-butyl-p-cresol. [14]

• Tiscali.it. (2024). 2,6-di-tert-butyl-p-cresol - Descrizione. [6]

• PubChem. (n.d.). 2,6-Di-t-butylbutyl-p-cresol.

• Occupational Safety and Health Administration. (n.d.). 2,6-DI-TERT-BUTYL-P-CRESOL.

• Redalyc. (n.d.). Enzymatic synthesis optimization of isoamyl butyrate from fusel oil.

• OECD. (2004). 2,6-di-tert-butyl-p-cresol (BHT) CAS N°:128-37-0. [15]

• TCI Chemicals. (n.d.). 2,6-Di-tert-butyl-p-cresol | 128-37-0.

• CymitQuimica. (n.d.). CAS 4081-14-5: 2,2'-Butylidenebis(6-tert-butyl-p-cresol).

• European Patent Office. (2001). Method for removing tert-butyl groups from tert-butyl phenol compounds - EP 1151986 B1.

• CNKI. (n.d.). Synthesis of bridged bisphenol compound 2, 2'-methylene bis(4, 6-di-tert-butylphenol). [16]

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Technical Support Center: Photodegradation of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) in Polymers

Welcome to the technical support center for researchers, scientists, and drug development professionals working with polymers stabilized by 2,2'-butylidenebis(6-tert-butyl-p-cresol). This guide provides in-depth troubleshooting advice and frequently asked questions to address common challenges encountered during the experimental investigation of its photodegradation byproducts.

Frequently Asked Questions (FAQs)

Q1: What is 2,2'-butylidenebis(6-tert-butyl-p-cresol) and what is its primary function in polymers?

2,2'-Butylidenebis(6-tert-butyl-p-cresol), often referred to by trade names such as Antioxidant 300 (AO 300), is a high molecular weight phenolic antioxidant.[1] Its principal role is to protect polymers from degradation during processing and throughout their service life. It functions as a primary antioxidant by scavenging free radicals, which are highly reactive species that can initiate and propagate chain reactions leading to the breakdown of the polymer matrix.[1] This stabilization helps to maintain the mechanical integrity, appearance, and overall performance of the polymer.

Q2: What are the primary drivers of 2,2'-butylidenebis(6-tert-butyl-p-cresol) degradation in polymers?

The degradation of 2,2'-butylidenebis(6-tert-butyl-p-cresol) is primarily initiated by exposure to ultraviolet (UV) radiation and elevated temperatures, a process known as photo-oxidation or thermo-oxidation.[2][3] The energy from UV light can lead to the formation of reactive oxygen species and excite the antioxidant molecule, making it susceptible to oxidation.[1] The presence of atmospheric pollutants like nitrogen oxides (NOx) and sulfur oxides (SOx) can also accelerate the degradation process, a phenomenon sometimes referred to as "gas fading".[2][4]

Q3: What are the observable consequences of its degradation?

The most common and visually apparent consequence of 2,2'-butylidenebis(6-tert-butyl-p-cresol) degradation is the discoloration of the polymer, which typically manifests as yellowing or, in some cases, pinking.[3][4][5] This is due to the formation of colored degradation byproducts, primarily quinone-type structures.[3][4] In more advanced stages of degradation, the depletion of the antioxidant can lead to a decline in the mechanical properties of the polymer, such as increased brittleness and reduced tensile strength, as the polymer matrix itself begins to degrade.

Q4: Are the photodegradation byproducts of 2,2'-butylidenebis(6-tert-butyl-p-cresol) harmful?

While this guide focuses on the material science aspects, it is important to note that the migration of antioxidants and their degradation products from polymers is a significant consideration, particularly in applications like food packaging and medical devices. Some studies have investigated the toxicological profiles of related phenolic antioxidants and their byproducts. For instance, studies on the related compound 2,2'-methylenebis(6-tert-butyl-4-methylphenol) have explored its developmental and neurobehavioral toxicity in model organisms.[6] Researchers in sensitive applications should consult relevant regulatory guidelines and conduct appropriate toxicological assessments.

Troubleshooting Guides

Issue 1: Unexpected or Accelerated Polymer Discoloration (Yellowing/Pinking)

Symptoms: The polymer exhibits a noticeable yellow or pink hue after a shorter-than-expected duration of UV exposure or thermal stress.

Potential Causes & Troubleshooting Steps:

• Excessive Antioxidant Concentration:

  • Causality: If the concentration of 2,2'-butylidenebis(6-tert-butyl-p-cresol) exceeds its solubility limit within the polymer matrix, it can lead to "blooming," where the antioxidant migrates to the surface.[7] This surface-concentrated antioxidant is more readily oxidized, leading to pronounced discoloration.[3]

  • Solution: Review the loading concentration of the antioxidant. It may be necessary to reduce the concentration to a level that is still effective for stabilization but below the solubility threshold.

• Environmental Factors:

  • Causality: Exposure to industrial or urban atmospheres containing high levels of NOx and SOx can significantly accelerate the oxidation of phenolic antioxidants.[4]

  • Solution: If possible, conduct experiments in a controlled atmosphere. If this is not feasible, document the environmental conditions and consider their potential contribution to the observed discoloration.

• Inadequate Dispersion:

  • Causality: Poor dispersion of the antioxidant within the polymer can result in localized areas of high concentration, which will be more prone to oxidation and discoloration.

  • Solution: Optimize the compounding process to ensure a homogeneous distribution of the antioxidant. This may involve adjusting mixing times, temperatures, or using a masterbatch approach.

• Reversibility of Discoloration:

  • Insight: In some cases, the yellowing caused by the formation of quinone-type structures can be reversed by exposure to UV light, which can convert the colored quinones back into colorless phenolic structures.[4]

  • Experimental Tip: If your experimental setup allows, try exposing a discolored sample to a controlled UV source to see if the color diminishes. This can help to confirm that the discoloration is indeed due to the oxidation of the phenolic antioxidant.

Issue 2: Inconsistent or Unreliable Analytical Results for Degradation Byproducts

Symptoms: Difficulty in identifying and quantifying the photodegradation byproducts of 2,2'-butylidenebis(6-tert-butyl-p-cresol) using chromatographic techniques.

Potential Causes & Troubleshooting Steps:

• Inappropriate Analytical Technique:

  • Causality: The degradation byproducts of 2,2'-butylidenebis(6-tert-butyl-p-cresol) are likely to be a complex mixture of compounds with varying polarities and molecular weights. A single analytical method may not be sufficient for their separation and identification.

  • Solution: A multi-technique approach is often necessary. High-Performance Liquid Chromatography (HPLC) coupled with UV/Vis and Mass Spectrometry (MS) detection is a powerful tool for this purpose.[8] Gas Chromatography-Mass Spectrometry (GC-MS) can also be effective for identifying more volatile byproducts.[6]

• Sample Preparation Issues:

  • Causality: The extraction of the antioxidant and its byproducts from the polymer matrix is a critical step. Incomplete extraction will lead to an underestimation of their concentrations.

  • Solution: Optimize the extraction procedure. This may involve testing different solvents, extraction times, and temperatures. For a comprehensive analysis of additives in polyolefins, dissolution followed by precipitation can be an effective method.

• Co-elution of Analytes:

  • Causality: The degradation of 2,2'-butylidenebis(6-tert-butyl-p-cresol) can result in a variety of structurally similar byproducts, which may co-elute during chromatographic separation.

  • Solution: Adjust the chromatographic conditions to improve resolution. This can include changing the mobile phase composition, gradient profile, or using a different stationary phase. For complex mixtures, two-dimensional liquid chromatography (LCxLC) can provide enhanced separation.

Issue 3: Unexpected Changes in Polymer Mechanical Properties

Symptoms: The polymer becomes brittle, shows surface cracking, or exhibits a significant decrease in tensile strength after UV exposure, even with the presence of 2,2'-butylidenebis(6-tert-butyl-p-cresol).

Potential Causes & Troubleshooting Steps:

• Depletion of the Antioxidant:

  • Causality: Under harsh UV or thermal conditions, the antioxidant can be consumed more rapidly than anticipated. Once the antioxidant is depleted, the polymer matrix is left unprotected and will begin to degrade, leading to a loss of mechanical properties.

  • Solution: Quantify the concentration of the remaining 2,2'-butylidenebis(6-tert-butyl-p-cresol) in the polymer over the course of the experiment. This can be done using techniques like HPLC. If rapid depletion is confirmed, consider increasing the initial antioxidant loading or incorporating a secondary antioxidant.

• Synergistic Effects with Other Additives:

  • Causality: Other additives in the polymer formulation, such as certain pigments or flame retardants, can sometimes interact with the antioxidant or sensitize the polymer to photodegradation.

  • Solution: Review the complete formulation of the polymer. If possible, prepare control samples with and without other additives to isolate their effects.

• Monitoring Polymer Degradation:

  • Insight: The degradation of the polymer matrix itself can be monitored independently of the antioxidant.

  • Experimental Tip: Use Fourier-Transform Infrared (FTIR) spectroscopy to monitor the formation of carbonyl groups within the polymer, which is a key indicator of polymer oxidation and degradation.[9] Changes in the polymer's molecular weight can be tracked using Gel Permeation Chromatography (GPC).

Visualizing the Photodegradation Pathway

The photodegradation of 2,2'-butylidenebis(6-tert-butyl-p-cresol) is a complex process involving the formation of various intermediates. The following diagram illustrates a plausible pathway based on the known chemistry of phenolic antioxidants.

Caption: Plausible photodegradation pathway of 2,2'-butylidenebis(6-tert-butyl-p-cresol).

Quantitative Data Summary

Parameter	Typical Range	Analytical Technique	Significance
Initial Antioxidant Concentration	0.05 - 0.5 wt%	HPLC-UV	Determines the initial level of polymer protection.
Time to Onset of Yellowing	Varies with UV intensity and temperature	Visual Inspection, Colorimetry	Indicates the rate of antioxidant degradation.
Carbonyl Index Increase	Varies	FTIR	Measures the extent of polymer matrix degradation.[9]
Molecular Weight Reduction	Varies	GPC	Indicates chain scission in the polymer.

Experimental Protocols

Protocol 1: Extraction of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) and its Byproducts from a Polymer Matrix for HPLC Analysis

• Sample Preparation: Cryo-mill a representative sample of the polymer to a fine powder to increase the surface area for extraction.

• Extraction:

  • Weigh approximately 1 gram of the powdered polymer into a glass vial.

  • Add 10 mL of a suitable solvent (e.g., dichloromethane or a mixture of isopropanol and cyclohexane).

  • Seal the vial and place it in an ultrasonic bath for 1-2 hours at a controlled temperature (e.g., 40-60°C).

• Precipitation:

  • After extraction, cool the solution to room temperature.

  • Add a non-solvent (e.g., methanol) dropwise while stirring to precipitate the polymer.

• Isolation:

  • Centrifuge the mixture to pellet the precipitated polymer.

  • Carefully decant the supernatant containing the antioxidant and its byproducts.

• Concentration and Analysis:

  • Evaporate the solvent from the supernatant under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume of the HPLC mobile phase.

  • Filter the reconstituted sample through a 0.22 µm syringe filter before injecting it into the HPLC system.

Protocol 2: Monitoring Polymer Oxidation using FTIR Spectroscopy

• Sample Preparation: Prepare thin films of the polymer with a consistent thickness.

• Initial Spectrum: Obtain an FTIR spectrum of the unexposed polymer film. This will serve as the baseline.

• Exposure: Expose the polymer films to the desired UV and/or thermal conditions.

• Periodic Analysis: At regular intervals, remove a film from the exposure chamber and acquire a new FTIR spectrum.

• Data Analysis:

  • Baseline correct all spectra.

  • Measure the area of the carbonyl peak (typically in the range of 1700-1750 cm⁻¹).

  • Calculate the carbonyl index by normalizing the carbonyl peak area to the area of a reference peak that does not change with degradation (e.g., a C-H stretching peak).

References

• Screening and Qualitative Identification of Antioxidant Polymer Additives by HPLC with UV/VIS and APCI-MS Detection. (n.d.). Waters.
• Troubleshooting Antioxidant Blooming and Migration in Polymers. (2023, December 28). SpecialChem.
• How to Avoid Pinking & Yellowing of Polyolefin Polymers. (n.d.). SIMONA PMC.
• Causes & Prevention of Yellowed Plastics. (2022, August 5). SpecialChem.
• Analytical Solutions for Analysis of Polymer Additives. (n.d.). Shimadzu.
• Yellowing and Pinking of White PE/PP. (n.d.). Ampacet Corporation.
• Six Causes of Plastic Yellowing Part 3: The “Side Effect” of Antioxidants. (n.d.). Chitec.

• Yang, X., et al. (2023). Developmental and neurobehavioral toxicity of 2,2'-methylenebis(6-tert-butyl-4-methylphenol) (antioxidant AO2246) during the early life stage of zebrafish. Science of The Total Environment, 166306. Retrieved from [Link]

• Advances in Chromatographic Analysis of Phenolic Phytochemicals in Foods: Bridging Gaps and Exploring New Horizons. (2024). Foods, 13(14), 2268. Retrieved from [Link]

• Study of Factors Affecting UV-Induced Photo-Degradation in Different Types of Polyethylene Sheets. (2022). Polymers, 14(19), 4081. Retrieved from [Link]

• 2,2'-Butylidenebis(6-tert-butyl-p-cresol). (n.d.). CymitQuimica.

• 2,6-di-tert-butyl-p-cresol. (n.d.). Tiiips. Retrieved from [Link]

• Chromatographic separation of stereoisomers of ligand-bridged diruthenium polypyridyl species. (1998). Journal of the Chemical Society, Dalton Transactions, (1), 133-138. Retrieved from [Link]

• The Effect of Degradation and Stabilization on the Mechanical Properties of Polymers Using Polypropylene Blends as the Main Example. (2000). Polymer Degradation and Stability, 68(3), 341-351. Retrieved from [Link]

Sources

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• 6. Developmental and neurobehavioral toxicity of 2,2'-methylenebis(6-tert-butyl-4-methylphenol) (antioxidant AO2246) during the early life stage of zebrafish - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mass Spectrometry Imaging of Time-Dependently Photodegraded Light Stabilizers in Polyethylene Films Using Tapping-Mode Scanning Probe Electrospray Ionization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. sci-hub.st [sci-hub.st]
• 9. Study of Factors Affecting UV-Induced Photo-Degradation in Different Types of Polyethylene Sheets - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Hindered Phenolic Antioxidant Production

Welcome to the Technical Support Center for the scalable production of hindered phenolic antioxidants. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis and purification of these critical molecules. Here, we provide in-depth troubleshooting guides and frequently asked questions, grounded in established scientific principles and practical, field-proven insights.

I. Troubleshooting Guide: Common Scale-Up Challenges

This section addresses specific issues that can arise during the scale-up of hindered phenolic antioxidant production, offering explanations and actionable solutions.

Problem 1: Product Discoloration (Yellowing/Pinking) During and After Synthesis

Q: We are observing significant yellowing of our hindered phenolic antioxidant product, particularly after drying and during storage. What is causing this, and how can we mitigate it?

A: Discoloration is a prevalent issue in the manufacturing of hindered phenolic antioxidants and is often a primary indicator of product purity and stability.[1] The phenomenon typically arises from the formation of colored byproducts due to oxidation.

Root Cause Analysis:

• Oxidation of the Phenolic Group: The primary antioxidant function of hindered phenols involves the donation of a hydrogen atom from the hydroxyl group to scavenge free radicals.[2] The resulting phenoxyl radical, while sterically hindered, can undergo further reactions, leading to the formation of colored quinone-methide or stilbene-quinone structures, which are highly conjugated and thus absorb visible light, appearing yellow or pink.[3]

• Presence of Impurities: The purity of your raw materials and the final product is paramount.[1] Trace metal ions from reactors or reagents can catalyze oxidation reactions. Unreacted starting materials or side-products from the synthesis can also be more prone to degradation and color formation.

• Processing Conditions: Exposure to high temperatures, air (oxygen), or UV light during workup, drying, and storage can accelerate the oxidative processes leading to discoloration.

Solutions & Mitigation Strategies:

• Inert Atmosphere: Conduct the reaction, filtration, and drying steps under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with oxygen.

• Control Temperature: Avoid excessive temperatures during the reaction and drying phases. Use vacuum drying at the lowest feasible temperature to remove residual solvents.

• Chelating Agents: If metal-catalyzed oxidation is suspected, consider adding a small amount of a chelating agent, such as EDTA, during the workup process to sequester metal ions.

• Purity of Raw Materials: Ensure the use of high-purity starting materials. Perform quality control checks on incoming raw materials to test for impurities.

• Addition of Co-stabilizers: In some formulations, the addition of a secondary antioxidant, such as a phosphite or a thioether, can help to decompose hydroperoxides and prevent the oxidation of the primary phenolic antioxidant, thus reducing color formation.[2]

• Post-Synthesis Treatment: In some cases, a recrystallization step can be effective in removing colored impurities. For certain antioxidants, treatment with a reducing agent during the workup phase has been shown to prevent discoloration.[4]

Workflow for Minimizing Discoloration:

Caption: Workflow for minimizing discoloration in hindered phenolic antioxidant production.

Problem 2: Low Yield and Formation of Byproducts in Friedel-Crafts Alkylation

Q: We are scaling up the synthesis of a hindered phenolic antioxidant using a Friedel-Crafts alkylation of a phenol. Our yield is decreasing, and we are seeing an increase in isomeric and poly-alkylated byproducts. What can we do to improve this?

A: Friedel-Crafts alkylations are powerful C-C bond-forming reactions but are notoriously challenging to control, especially at scale. The issues you are facing are common due to the high reactivity of the phenolic ring and the nature of the catalysts used.[5]

Root Cause Analysis:

• High Reactivity of the Phenolic Ring: The hydroxyl group is a strong activating group, making the aromatic ring highly susceptible to electrophilic attack. The mono-alkylated product is often more reactive than the starting phenol, leading to subsequent alkylations.[5]

• Catalyst Activity: Strong Lewis acid catalysts like AlCl₃ can lead to a high degree of polyalkylation and isomerization.[5]

• Reaction Conditions: High temperatures can favor the formation of thermodynamically more stable, but undesired, isomers.

• Heat and Mass Transfer Limitations: At a larger scale, inefficient mixing can lead to localized "hot spots" and areas of high reactant concentration, promoting side reactions.

Solutions & Mitigation Strategies:

Parameter	Recommendation	Rationale
Reactant Stoichiometry	Use a significant excess of the phenol relative to the alkylating agent.	Statistically favors the alkylation of the starting material over the already-alkylated product.[5]
Catalyst Selection	Consider milder Lewis acids (e.g., FeCl₃, ZnCl₂) or solid acid catalysts like zeolites.	Milder catalysts can reduce the rate of subsequent alkylations and isomerization.[5]
Temperature Control	Maintain a lower reaction temperature and ensure efficient heat removal.	Reduces the rate of side reactions and prevents the formation of undesired isomers.
Reaction Time	Monitor the reaction closely (e.g., by HPLC or GC) and quench it once the desired product concentration is maximized.	Prevents the reaction from proceeding to form more poly-alkylated products.
Agitation	Ensure efficient agitation to maintain a homogenous reaction mixture and prevent localized hot spots.	Improves heat and mass transfer, leading to more consistent reaction conditions.
Solvent Choice	Select a solvent that can effectively dissolve all reactants and facilitate heat transfer. Halogenated hydrocarbons are often used.	Proper solvent selection is crucial for maintaining a homogenous reaction environment.

Experimental Protocol: Lab-Scale Optimization of Friedel-Crafts Alkylation

• Reactor Setup: Equip a jacketed glass reactor with an overhead stirrer, a temperature probe, a condenser, and a nitrogen inlet.

• Charge Reactants: Charge the phenol and the solvent to the reactor. Begin stirring and inerting with nitrogen.

• Cooling: Cool the reactor to the desired starting temperature (e.g., 0-5 °C).

• Catalyst Addition: Slowly add the Lewis acid catalyst portion-wise, monitoring the internal temperature to ensure it does not rise significantly.

• Alkylating Agent Addition: Add the alkylating agent dropwise via an addition funnel over a prolonged period (e.g., 2-4 hours), maintaining the low temperature.

• Reaction Monitoring: Take aliquots from the reaction mixture at regular intervals (e.g., every 30 minutes) and analyze by HPLC to track the formation of the desired product and byproducts.

• Quenching: Once the optimal product-to-byproduct ratio is achieved, quench the reaction by slowly adding it to a chilled aqueous solution (e.g., dilute HCl).

• Workup and Analysis: Perform a standard liquid-liquid extraction, dry the organic layer, and evaporate the solvent. Analyze the crude product by HPLC to determine the final product distribution.

II. Frequently Asked Questions (FAQs)

Q1: How do I choose the right solvent for scaling up my crystallization process?

A1: Solvent selection for crystallization is critical for achieving high purity and a good crystal habit, which is important for filtration and drying. An ideal solvent system should:

• Have high solubility for your antioxidant at elevated temperatures and low solubility at lower temperatures.

• Be chemically inert with your product.

• Have a relatively low boiling point for easy removal during drying.

• Be cost-effective and have a favorable safety and environmental profile.

• Consider using a co-solvent system (e.g., ethanol/water) to fine-tune the solubility properties.[6]

Q2: My product is difficult to filter and results in a wet, dense filter cake. What can I do?

A2: This is often due to a poor crystal habit (e.g., small, needle-like crystals). To improve filterability:

• Optimize Crystallization: Control the cooling rate during crystallization. A slower cooling rate often leads to larger, more well-defined crystals.

• Agitation: Use appropriate agitation during crystallization to prevent the formation of a solid mass and promote crystal growth.

• Solvent: The choice of crystallization solvent can significantly impact crystal shape. Experiment with different solvents or co-solvent systems.

• Filter Aid: Consider using a filter aid like celite, but be aware that this will need to be removed in a subsequent step if high purity is required.

Q3: We are experiencing significant solvent loss during our large-scale production. How can we minimize this?

A3: Solvent loss is a major economic and environmental concern in large-scale production.[7] To minimize it:

• Closed Systems: Ensure your reactors, filtration systems, and dryers are well-sealed to prevent fugitive emissions.

• Solvent Recovery Systems: Implement a solvent recovery system, such as a condenser on the reactor vent and a vacuum system with a cold trap for the dryer. Distillation can be used to purify and reuse recovered solvents.

• Optimize Processes: Minimize the number of solvent-based transfer steps.

• Alternative Technologies: For some processes, consider solvent-free or high-solids reaction conditions if feasible.

Q4: What are the key considerations for heat management when scaling up an exothermic reaction?

A4: Heat management is critical for safety and to prevent side reactions. The surface-area-to-volume ratio decreases as you scale up, making heat removal more challenging.

• Reactor Design: Use a jacketed reactor with a high heat transfer coefficient. Ensure good agitation to promote heat transfer to the reactor walls.

• Controlled Addition: Add the limiting reagent slowly and at a controlled rate to manage the rate of heat generation.

• Cooling System: Ensure your cooling system has sufficient capacity to handle the heat load of the reaction.

• Process Safety Analysis: Conduct a thorough process safety analysis (e.g., a HAZOP study) to identify and mitigate thermal runaway risks.

III. References

• BenchChem. (2025). Minimizing byproduct formation in Friedel-Crafts alkylation of phenol. BenchChem Technical Support.

• Stabilization Technologies. (2019). Transformation of Hindered Phenolic Antioxidants.

• Primaryinfo. (n.d.). Hindered Phenols - Process, Technology, Applications, Patent, Raw Materials, Company Profiles, Reports, Projects, Function.

• Analytical Methods (RSC Publishing). (2015). Determination of hindered phenolic antioxidants in plastic packaging injections by magnetic solid phase extraction followed by high performance liquid chromatography.

• Performance Additives. (n.d.). Plastic & Antioxidant Additives | Hindered Phenol.

• Tintoll. (n.d.). Hindered Phenol Antioxidant HPAO.

• Google Patents. (1982). US4316996A - Discoloration prevention of phenolic antioxidants.

• Evaluating Methods of Hindered Phenolic Antioxidants in Polyolefins. (2015). China Plastics.

• Semantic Scholar. (2015). Determination of hindered phenolic antioxidants in plastic packaging injections by magnetic solid phase extraction followed by high performance liquid chromatography.

• Partners in Chemicals. (2022). Hindered phenolic antioxidants for protection of polymers.

• Amfine. (n.d.). Hindered Phenols | Antioxidants for Plastics.

• ResearchGate. (2016). Determination of 8 hindered phenolic antioxidantsin olive oil by ultra-performance liquid chromatography and its migration research.

• Wellt Chemicals. (n.d.). Hindered Phenol.

• Google Patents. (2009). US7498457B2 - Process for preparing solid particles of phenolic antioxidants.

• ResearchGate. (2014). How can one minimise the solvent loss at large scale processes?.

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Hindered Phenolic Antioxidants in Modern Material Science.

• PubMed. (2016). [Determination of 8 hindered phenolic antioxidantsin olive oil by ultra-performance liquid chromatography and its migration research].

• PMC - NIH. (2022). Process optimization, scale-up studies, economic analysis and risk assessment of phenolic rich bioactive extracts production from Carica papaya L. leaves via heat-assisted extraction technology.

• ResearchGate. (2025). Process optimization, scale-up studies, economic analysis and risk assessment of phenolic rich bioactive extracts production from Carica papaya L. leaves via heat-assisted extraction technology.

• Google Patents. (2014). CN103694085A - Crystallization method of high-purity antioxidant BHT (butylated hydroxytoluene).

• Scribd. (2015). Scaling-Up Challenges in Mixing Processes.

• VisiMix. (2011). Fundamental of Scale-up.

• BioProcess International. (2024). Lessons in Bioreactor Scale-Up, Part 2: A Refresher on Fluid Flow and Mixing.

• YouTube. (2021). Scale up of Mixing and agitation equipment.

• BASF. (n.d.). Irganox 1010.

• ACS Publications. (2011). “Greener” Friedel−Crafts Acylations: A Metal- and Halogen-Free Methodology.

• BASF. (2022). Irganox 1010.

• Google Patents. (2017). CN106588663A - Hindered phenol antioxidant and preparation method thereof.

• PMC - PubMed Central. (n.d.). Recovery of Natural Antioxidants from Agro-Industrial Side Streams through Advanced Extraction Techniques.

• COMSOL. (n.d.). Mixing Considerations in Chemical Reactor Scale-Up.

• ResearchGate. (n.d.). Recent Advancements in Typical Friedel–Crafts Alkylation Reactions Focused on Targeting Arene Nucleophiles.

• Scribd. (n.d.). Aula 21 - Irganox 1010.

• Google Patents. (2000). WO2000073379A1 - Process for preparing a stabilized polyester.

• MDPI. (n.d.). Retarding Oxidative and Enzymatic Degradation of Phenolic Compounds Using Large-Ring Cycloamylose.

• Wikipedia. (n.d.). Friedel–Crafts reaction.

• PMC - NIH. (n.d.). Impact of different solvents on the recovery of bioactive compounds and antioxidant properties from lemon (Citrus limon L.) pomace waste.

• PMC - NIH. (n.d.). Retarding Oxidative and Enzymatic Degradation of Phenolic Compounds Using Large-Ring Cycloamylose.

• ResearchGate. (2025). Discoloration Phenomenon Induced by the Combination of Phenolic Antioxidants & Hindered Amine Light Stabilisers.

• BUTYLATED HYDROXYTOLUENE. (n.d.).

• Chemistry Stack Exchange. (2015). Friedel–Crafts reaction of phenol.

• Butylated Hydroxytoluene (BHT). (n.d.).

• ResearchGate. (n.d.). 390412 Techno-Economic Analysis of the Antioxidants Production from Fruits Under a Biorefinery Concept.

• MDPI. (n.d.). Extraction of Antioxidants from Grape and Apple Pomace: Solvent Selection and Process Kinetics.

• ResearchGate. (n.d.). Recovery and Concentration of Antioxidants from Winery Wastes.

• NIH. (n.d.). Development and validation of a reverse phase-liquid chromatographic method for the estimation of butylated hydroxytoluene as antioxidant in paricalcitol hard gelatin capsule formulation dosage form.

• ResearchGate. (2014). How to dissolve BHT (Butylated Hydroxytoluene) in distilled water?.

• PMC - PubMed Central. (2025). Economic evaluations of scaling up strategies of evidence-based health interventions: a systematic review.

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• 2. partinchem.com [partinchem.com]
• 3. Hindered Phenol Antioxidant, Synthetic Phenolic Antioxidants For Polymers | Tintoll [uvabsorber.com]
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• 7. researchgate.net [researchgate.net]

Technical Support Center: Resolving Dispersion Issues of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) in Polypropylene

Welcome to the technical support center for resolving dispersion challenges with 2,2'-Butylidenebis(6-tert-butyl-p-cresol) in polypropylene (PP) formulations. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into achieving uniform dispersion of this critical antioxidant, thereby ensuring the stability and performance of your final product.

Frequently Asked Questions (FAQs)

Here, we address the most common initial questions and concerns regarding the dispersion of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) in polypropylene.

Q1: What is 2,2'-Butylidenebis(6-tert-butyl-p-cresol) and why is it used in polypropylene?

A1: 2,2'-Butylidenebis(6-tert-butyl-p-cresol) is a high-molecular-weight phenolic antioxidant.[1] It is incorporated into polypropylene to protect the polymer from degradation caused by heat and oxygen, particularly during high-temperature processing and throughout the product's service life.[2][3] Its primary function is to scavenge free radicals, which would otherwise lead to a loss of mechanical properties and reduced product lifespan.[1]

Q2: What are the common signs of poor dispersion of this antioxidant in my polypropylene compound?

A2: Poor dispersion can manifest in several ways, including:

• Visual Defects: Specks, gels, or agglomerates visible on the surface of extruded or molded parts.

• Inconsistent Performance: Variable mechanical properties (e.g., tensile strength, impact resistance) across different batches or even within the same part.[4]

• Reduced Thermal Stability: Premature degradation of the polymer during processing or use, despite the presence of the antioxidant.

• Processing Issues: Clogging of extruder screens or dies due to undispersed particles.[5]

Q3: What are the primary causes of poor dispersion?

A3: The root causes of poor dispersion are often multifactorial and can include:

• Inadequate Mixing: Insufficient shear and distributive mixing during compounding to break down and distribute the antioxidant particles.[6][7]

• Thermodynamic Incompatibility: Differences in polarity and surface energy between the antioxidant and the non-polar polypropylene matrix can lead to agglomeration.[8]

• High Additive Loading: Exceeding the solubility limit of the antioxidant in the polymer can lead to phase separation and blooming.[9]

• Improper Processing Parameters: Incorrect temperature profiles, screw speeds, or feed rates can fail to provide the necessary conditions for effective dispersion.[10][11]

• Particle Size and Morphology of the Antioxidant: The physical form of the antioxidant powder can influence its tendency to agglomerate.[5]

Q4: Can poor dispersion affect the final product's regulatory compliance, for instance, in food contact applications?

A4: Absolutely. Poor dispersion can lead to localized high concentrations of the antioxidant, which may increase the potential for migration to the surface of the plastic.[9] In food contact applications, this could result in exceeding specific migration limits (SMLs), leading to non-compliance with food safety regulations.[12]

Troubleshooting Guide: A Systematic Approach to Resolving Dispersion Issues

This section provides a structured approach to diagnosing and resolving dispersion problems.

Step 1: Initial Assessment and Problem Characterization

Before making any process changes, it is crucial to thoroughly characterize the nature of the dispersion issue.

1.1. Visual Inspection:

• Examine the final product (e.g., film, molded part) under magnification to characterize the size, shape, and distribution of any visible defects.

1.2. Microscopic Analysis:

• Utilize techniques like Scanning Electron Microscopy (SEM) coupled with Energy Dispersive X-ray Spectroscopy (EDS) to confirm that the observed agglomerates are indeed the antioxidant.[13] This provides direct evidence of poor dispersion.

1.3. Thermal Analysis:

• Differential Scanning Calorimetry (DSC) can sometimes reveal multiple melting peaks or other thermal inconsistencies that may be indicative of a non-homogeneous blend.[14]

Step 2: Process Parameter Optimization

Often, adjustments to the compounding process can significantly improve dispersion. The following parameters are critical in a twin-screw extruder, a common piece of equipment for this application.[6]

Parameter	Recommended Action	Rationale
Temperature Profile	Increase the temperature in the melting and mixing zones.	Higher temperatures reduce the viscosity of the polypropylene melt, facilitating better wetting and incorporation of the antioxidant particles.[15] However, avoid excessive temperatures that could degrade the polymer or the antioxidant.[16]
Screw Speed (RPM)	Increase the screw speed.	Higher RPMs impart more shear energy into the compound, which helps to break down agglomerates (dispersive mixing).[10]
Feed Rate	Adjust the feed rate to ensure a high degree of fill in the mixing zones.	A higher degree of fill can improve melting efficiency and the effectiveness of mixing elements.[11]
Screw Design	Incorporate more intensive mixing elements.	The design of the extruder screw is critical.[17][18] Using more kneading blocks or other distributive and dispersive mixing elements can significantly enhance dispersion.[7][19]

Step 3: Formulation and Material Handling Adjustments

If process optimization is insufficient, consider the following formulation strategies.

3.1. Masterbatching:

• This is the most highly recommended solution for improving the dispersion of additives in polymers.[16][20][21] A masterbatch is a concentrated mixture of the additive in a carrier resin (in this case, polypropylene).[21][22] Using a masterbatch provides superior dispersion and more accurate dosing.[21]

3.2. Use of Dispersing Aids or Compatibilizers:

• In some cases, a small amount of a compatibilizer can improve the interaction between the antioxidant and the polypropylene matrix, leading to better dispersion.[4]

3.3. Pre-blending:

• Ensure that the antioxidant powder is adequately pre-blended with the polypropylene pellets before being introduced into the extruder. This can help prevent localized high concentrations of the additive.

Experimental Protocol: Preparation of a 2,2'-Butylidenebis(6-tert-butyl-p-cresol) Masterbatch

This protocol outlines the steps for creating a 10% (w/w) antioxidant masterbatch using a twin-screw extruder.

Materials and Equipment:

• 2,2'-Butylidenebis(6-tert-butyl-p-cresol) powder

• Polypropylene (PP) homopolymer powder or pellets (low MFI grade is often a good carrier)

• Twin-screw extruder with a gravimetric feeding system

• Strand die, water bath, and pelletizer

Procedure:

• Pre-blending: In a separate container, thoroughly mix 1 kg of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) with 9 kg of polypropylene powder.

• Extruder Setup:

  • Set a temperature profile that ensures complete melting of the PP and is suitable for the antioxidant. A typical profile might be: Feed zone (180°C), Compression zone (190°C), Metering/Mixing zones (200-210°C), Die (200°C).

  • Configure the screw with a combination of conveying and kneading elements to ensure both distributive and dispersive mixing.[7]

• Extrusion:

  • Start the extruder at a low screw speed (e.g., 100 RPM).

  • Feed the pre-blended mixture into the extruder using the gravimetric feeder at a consistent rate.

  • Gradually increase the screw speed to the desired level (e.g., 300-500 RPM) to impart sufficient shear.

• Pelletization:

  • The extruded strands are cooled in the water bath.

  • The cooled strands are then fed into the pelletizer to produce masterbatch pellets.

• Quality Control:

  • Visually inspect the masterbatch pellets for any signs of undispersed antioxidant.

  • Use analytical techniques such as DSC or SEM-EDS to confirm the homogeneity of the masterbatch.[13][14]

Visualization of Workflows

Troubleshooting Workflow for Dispersion Issues

A systematic approach to troubleshooting dispersion problems.

Masterbatch Preparation Workflow

Key steps in the production of a high-quality masterbatch.

Analytical Techniques for Dispersion Characterization

A robust quality control program relies on accurate and precise analytical methods to quantify the dispersion of additives.

Technique	Information Provided
Scanning Electron Microscopy (SEM)	High-resolution imaging of the polymer matrix to visualize the size and distribution of additive particles.[23]
Energy Dispersive X-ray Spectroscopy (EDS)	Elemental analysis that can be used in conjunction with SEM to confirm the chemical identity of observed agglomerates.[13]
Differential Scanning Calorimetry (DSC)	Measures thermal properties like melting and crystallization temperatures, which can be affected by the homogeneity of the blend.[14][24]
Gas Chromatography-Mass Spectrometry (GC-MS)	After extraction, this technique can be used to quantify the amount of antioxidant present and identify any degradation products.[25][26][27]
High-Performance Liquid Chromatography (HPLC)	Another powerful technique for the separation and quantification of additives after extraction from the polymer.[25][26]
Rheometry	Measures the flow properties (viscosity) of the polymer melt, which can be influenced by the dispersion of additives.[14]

By implementing a systematic troubleshooting approach, optimizing processing conditions, and utilizing strategies like masterbatching, researchers and professionals can overcome the challenges associated with dispersing 2,2'-Butylidenebis(6-tert-butyl-p-cresol) in polypropylene, leading to products with enhanced stability and performance.

References

• Mascom Global. (2025, October 21). Additive Masterbatch for PP: Enhancing Performance and Durability.
• CymitQuimica. CAS 4081-14-5: 2,2'-Butylidenebis(6-tert-butyl-p-cresol).
• Charming Masterbatch. (2025, October 23). What is PP Masterbatch?.
• Europlas. (2025, May 27). What is Polypropylene Masterbatch (PP Masterbatch) and What Are Its Applications?.
• VIETNAM HANOTECH JOINT STOCK COMPANY. PP BASED FILLER MASTERBATCH.
• Pak Chemical co. Products - PP Masterbatch.
• Torontech. (2024, May 18). Twin Screw Extruder Explained: From Basics to Applications.
• ACS Publications. (2024, January 17). Antimigration Polypropylene Antioxidants: A Review | Industrial & Engineering Chemistry Research.
• Anton Paar. (2024, March 6). Screw Functionality and Screw Profile Design for Extrusion Processing.
• Oxford Instruments. Determining the Distribution of Additives in Polymers - Nanoanalysis.
• ACS Omega. (2020, May 18). Polypropylene-Based Nanocomposite with Enhanced Aging Stability by Surface Grafting of Silica Nanofillers with a Silane Coupling Agent Containing an Antioxidant.
• MDPI. (2022, September 16). Effect of an Antioxidant and a Compatibilizer on the Mechanical Properties of Virgin and Thermally Aged Polypropylene Drawn Fibers.
• ResearchGate. Chapter 4. ADDITIVES IN POLYMERS.
• Universidade do Minho. Processing conditions effect on dispersion evolution in a twin-screw extruder: polypropylene-clay nanocomposites.
• MDPI. Prevention of Crystal Agglomeration: Mechanisms, Factors, and Impact of Additives.
• ResearchGate. (2025, August 10). The Influence of Additives on the Primary Particle Nucleation and Agglomeration in Poly(vinyl chloride).
• Boyu. (2024, November 15). The role of the extruder screw in the extruder.
• Taylor & Francis Online. A Methodology for Quantitatively Characterizing the Dispersion of Nanostructures in Polymers and Composites.
• ResearchGate. Enhancing the Thermal Stability of Polypropylene by Blending with Low Amounts of Natural Antioxidants.
• Boyu. (2025, May 27). How does the screw design affect the performance of a screw extruder machine?.
• SpecialChem. (2023, December 28). Troubleshooting Antioxidant Blooming and Migration in Polymers.
• Cowin Extrusion. Design of the Screw Configuration—Co-rotating Twin Screw Extruder.
• MDPI. (2025, August 10). Evaluating Processing Parameter Effects on Polymer Grades and Plastic Coloring: Insights from Experimental Design and Characterization Studies.
• ResearchGate. (PDF) Effects of Synthetic and Processing Methods on Dispersion Characteristics of Nanoclay in Polypropylene Polymer Matrix Composites.
• MDPI. (2024, January 12). Evaluating Processing Parameter Effects on Polymer Grades and Plastic Coloring: Insights from Experimental Design and Characterization Studies.
• TA Instruments. ANALYTICAL SOLUTIONS FOR POLYMER, ADDITIVE, & PRODUCT CHARACTERIZATION.
• AIP Publishing. (2024, October 2). Agglomeration phenomenon in graphene/polymer nanocomposites: Reasons, roles, and remedies | Applied Physics Reviews.
• Green Chemistry (RSC Publishing). Characterization of polymer properties and identification of additives in commercially available research plastics.
• Taylor & Francis eBooks. Investigation of Polymer Latex Agglomeration | 9 | Handbook of Applied.
• MDPI. (2021, September 15). Investigation of Dispersion, Interfacial Adhesion of Isotropic and Anisotropic Filler in Polymer Composite.
• MDPI. Polypropylene Dissolution Kinetics: Effects of Solvent, Temperature, and Particle Size.
• Intertek. Additives Analysis for Polymers and Plastics.
• Agilent. Analysis of Additives in a Polymer.
• INEOS Group. Polypropylene Processing Guide.
• PMC - NIH. Identification of Additives in Polypropylene and Their Degradation under Solar Exposure Studied by Gas Chromatography–Mass Spectrometry.
• MDPI. (2022, December 29). Polymer Nanocomposites with Optimized Nanoparticle Dispersion and Enhanced Functionalities for Industrial Applications.
• PMC. Identification of Additives in Polypropylene and Their Degradation under Solar Exposure Studied by Gas Chromatography–Mass Spectrometry.
• Tascon GmbH. Analysis of Additives in Polymers and Plastics.

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Identifying and removing impurities from commercial 2,2'-Butylidenebis(6-tert-butyl-p-cresol)

Technical Support Center: A Researcher's Guide to 2,2'-Butylidenebis(6-tert-butyl-p-cresol)

As a Senior Application Scientist, I've frequently collaborated with researchers in pharmaceuticals and material science who rely on the antioxidant properties of 2,2'-Butylidenebis(6-tert-butyl-p-cresol). A recurring challenge is ensuring the purity of the commercial-grade material, as undocumented impurities can confound experimental results, compromise material integrity, and introduce regulatory hurdles.

This guide is structured to provide direct, actionable answers to the most common questions and troubleshooting scenarios encountered in the laboratory. It moves beyond simple instructions to explain the underlying chemical principles, empowering you to make informed decisions and adapt these methods to your specific needs.

Part 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the nature of impurities in 2,2'-Butylidenebis(6-tert-butyl-p-cresol) and the general strategies for its analysis and purification.

Q1: What are the most common impurities in commercial 2,2'-Butylidenebis(6-tert-butyl-p-cresol) and what is their origin?

The impurity profile is primarily a result of the manufacturing process, which involves the acid-catalyzed condensation of 6-tert-butyl-p-cresol with butyraldehyde. Consequently, the most prevalent impurities include:

• Unreacted Starting Materials: Residual 6-tert-butyl-p-cresol and butyraldehyde.

• Related Phenolic Compounds: The starting material, 6-tert-butyl-p-cresol, is synthesized by the alkylation of p-cresol. Incomplete alkylation can leave trace amounts of p-cresol and 2-tert-butyl-p-cresol, which can persist in the final product.[1]

• Positional Isomers: While the desired product features a 2,2'-linkage, side reactions can lead to the formation of other isomers, such as those with an ortho-para linkage. These isomers often have very similar physical properties, making them challenging to separate.

• Oxidation Products: As a potent antioxidant, the compound itself can slowly degrade through oxidation if not stored properly (e.g., under an inert atmosphere, protected from light). This can lead to the formation of colored quinone-type species.

Q2: What are the primary analytical techniques for assessing the purity of 2,2'-Butylidenebis(6-tert-butyl-p-cresol)?

A multi-technique approach is recommended for a comprehensive purity assessment:

• High-Performance Liquid Chromatography (HPLC): This is the workhorse technique for purity assessment. A reverse-phase C18 column with a mobile phase like acetonitrile and water is typically effective for separating the main compound from most impurities.[2]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is excellent for identifying volatile and semi-volatile impurities, such as residual starting materials. For phenolic compounds like this, derivatization (e.g., silylation) is often recommended to increase volatility and prevent peak tailing, leading to sharper, more symmetrical peaks.[3][4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable tools for structural confirmation. The spectrum provides a unique fingerprint of the molecule. The integration of the ¹H NMR signals can be used to quantify the levels of major impurities relative to the main compound, provided their signals are well-resolved.[5][6]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) can confirm the elemental composition of the main compound and provide molecular weights for unknown impurities, which is a critical step in their identification.[5]

Q3: What are the most effective laboratory-scale methods for purification?

The choice of purification method depends on the nature and quantity of the impurities.

• Recrystallization: This is the most efficient method for removing small amounts of impurities from a solid material, often achieving >99.5% purity in a single step. The key is to find a solvent (or solvent system) in which the main compound has high solubility at an elevated temperature but low solubility at room or sub-ambient temperature, while impurities remain soluble at all temperatures.[7][8]

• Column Chromatography: For complex mixtures or when separating closely related isomers, silica gel column chromatography is the preferred method.[9] It offers high resolving power but is more labor-intensive and requires larger volumes of solvent than recrystallization. Various solvent systems, typically mixtures of non-polar and polar solvents like hexane/ethyl acetate, can be used to elute the compounds based on their polarity.[10]

Q4: What safety precautions are essential when handling this compound and the associated solvents?

Always consult the latest Safety Data Sheet (SDS) before starting work. General best practices include:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical safety goggles, nitrile gloves, and a lab coat.[11]

• Ventilation: Handle the solid compound and all organic solvents in a well-ventilated chemical fume hood to avoid inhalation of dust or vapors.[12]

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and bases.[11][13]

• Environmental Hazard: This class of compounds is often classified as very toxic to aquatic life with long-lasting effects.[13] Prevent release into the environment and dispose of chemical waste through certified channels.

Part 2: Troubleshooting and Experimental Workflow

This section provides solutions to specific problems you may encounter during your experiments and visual workflows to guide your decision-making process.

Workflow for Impurity Identification and Purification

The following workflow provides a systematic approach, from initial analysis of the commercial material to obtaining a highly purified product.

Caption: Systematic workflow for analyzing and purifying commercial product.

Troubleshooting Guide

Problem: My initial HPLC analysis shows multiple unexpected peaks. How do I proceed with identification?

Solution: This is a common scenario. The goal is to gather as much structural information as possible for each peak.

• Causality Check: First, ensure the peaks are not artifacts. Inject a blank solvent run to check for system contamination or solvent impurities.

• Mass-to-Charge Ratio: The most powerful next step is Liquid Chromatography-Mass Spectrometry (LC-MS). This will provide the molecular weight of the compounds associated with each peak, offering immediate clues. For instance, a peak with a mass corresponding to the starting material (6-tert-butyl-p-cresol) is a strong indicator.

• Volatility Analysis: Analyze the sample by GC-MS. Volatile impurities like residual solvents or starting materials will be readily apparent. Comparing the GC-MS and LC-MS results helps build a complete impurity profile.

• Isolation and NMR: If an impurity is present at a significant level (>5%), and its identification is critical, consider isolating it using semi-preparative HPLC. Once isolated, a full structural elucidation can be performed using 1D and 2D NMR techniques.

Problem: My recrystallization attempt resulted in poor recovery or did not significantly improve purity. What went wrong?

Solution: A suboptimal recrystallization is typically due to an inappropriate solvent choice or procedural error.

• Poor Solvent Choice: The ideal solvent should dissolve the compound sparingly at room temperature but completely at its boiling point. If purity didn't improve, your impurities may have co-crystallized. This happens if the impurities have similar solubility profiles to the product in that solvent. If recovery was low, you may have used too much solvent, or the compound is too soluble at low temperatures.

  • Action: Perform a systematic solvent screen. Test solubility in a range of solvents (e.g., heptane, ethanol, isopropanol, ethyl acetate, toluene) at room temperature and at boiling. Look for a solvent that meets the ideal criteria. Sometimes a two-solvent system (one "good" solvent, one "poor" solvent) is required.

• Cooling Rate: Cooling the solution too quickly causes the product to precipitate rather than form crystals. This process traps impurities within the solid matrix.

  • Action: Allow the solution to cool slowly to room temperature, then transfer it to an ice bath or refrigerator to maximize crystal formation.

• Presence of Insoluble Impurities: If the solution was not completely clear at the boiling point, insoluble impurities may be present.

  • Action: Perform a hot filtration step to remove any insoluble material before allowing the solution to cool.

Decision Tree for Purification Method

Caption: Decision tree for selecting the appropriate purification method.

Part 3: Detailed Experimental Protocols

These protocols provide validated, step-by-step methodologies for the key experiments discussed.

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol describes a general-purpose reverse-phase HPLC method for assessing purity.

• Standard and Sample Preparation:

  • Accurately weigh ~10 mg of your 2,2'-Butylidenebis(6-tert-butyl-p-cresol) sample into a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with acetonitrile to create a 1 mg/mL stock solution.

  • Further dilute this stock solution 1:10 with acetonitrile for a working concentration of 100 µg/mL.

• Instrumentation and Conditions:

  • Self-Validating Control: Before running the sample, inject a blank (acetonitrile) to ensure the system is clean.

  • Run the sample under the conditions outlined in the table below.

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Standard reverse-phase column for non-polar to moderately polar analytes.
Mobile Phase A	Water (HPLC Grade)	The polar component of the mobile phase.
Mobile Phase B	Acetonitrile (HPLC Grade)	The non-polar (eluting) component.
Gradient	70% B to 100% B over 15 min	Starts moderately non-polar to elute polar impurities, then increases to elute the main compound and any non-polar impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Column Temp.	30 °C	Controlled temperature ensures reproducible retention times.
Injection Vol.	10 µL	A typical injection volume.
Detector	UV-Vis at 280 nm	Phenolic compounds have a strong absorbance in this UV region.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity by the area percent method: Area % = (Area of Main Peak / Total Area of All Peaks) * 100. This provides a good estimate of purity, assuming all compounds have a similar response factor at the chosen wavelength.

Protocol 2: Purification by Recrystallization

This protocol outlines a procedure for purifying ~5 grams of material. A solvent screen should be performed first to identify the optimal solvent. For this example, we will use isopropanol, a common solvent for phenolic compounds.

• Dissolution:

  • Place 5.0 g of the impure compound into a 250 mL Erlenmeyer flask with a magnetic stir bar.

  • Add ~50 mL of isopropanol.

  • Gently heat the mixture on a hot plate with stirring. Add more isopropanol in small portions (~5-10 mL) until the solid is completely dissolved at the boiling point. Expert Tip: The goal is to create a saturated solution; avoid adding a large excess of solvent as this will reduce your final yield.

• Hot Filtration (if necessary):

  • If any insoluble material is visible in the boiling solution, perform a hot filtration. Place a funnel with fluted filter paper over a second, pre-heated Erlenmeyer flask and quickly pour the hot solution through it. This step removes insoluble impurities.

• Crystallization:

  • Cover the flask with a watch glass and remove it from the heat.

  • Trustworthiness Check: Allow the solution to cool slowly to room temperature without disturbance. Rapid cooling will cause precipitation, not crystallization, which is less selective.

  • Once the flask has reached room temperature and crystal formation has slowed, place it in an ice bath for at least 30 minutes to maximize the yield.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold isopropanol to remove any residual soluble impurities.

  • Dry the purified crystals under vacuum to remove all traces of solvent.

• Validation:

  • Determine the melting point of the purified material. A sharp melting point close to the literature value is an indicator of high purity.

  • Re-analyze the purified material by HPLC (Protocol 1) to confirm the removal of impurities.

References

• Lattimer, R. P. (2004). Mass spectrometry of phenolic antioxidants: Unimolecular decomposition of protonated 2,2′-butylidenebis(6-t-butyl-p-cresol). Journal of the American Society for Mass Spectrometry, 15(3), 346-355. [Link]

• Ballesteros-Gómez, A., & Rubio, S. (2011). Recent advances in the analysis of synthetic phenolic antioxidants in food. TrAC Trends in Analytical Chemistry, 30(4), 626-641. [Link]

• Al-Busaidi, M., et al. (2023). Separation Methods of Phenolic Compounds from Plant Extract as Antioxidant Agents Candidate. Molecules, 28(11), 4356. [Link]

• Ruedel, H., et al. (2017). Analytical determination of bisphenol A (BPA) and bisphenol analogues in paper products by GC-MS/MS. Food Additives & Contaminants: Part A, 34(7), 1236-1245. [Link]

• OECD SIDS. (2009). SIDS Initial Assessment Report for 6,6'-DI-TERT-BUTYL-2,2'-METHYLENEDI-P-CRESOL. [Link]

• NJ Department of Health. (2004). Hazardous Substance Fact Sheet for 2,6-Di-tert-Butyl-p-Cresol. [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of Antioxidant Efficacy: 2,2'-Butylidenebis(6-tert-butyl-p-cresol) vs. Butylated Hydroxytoluene (BHT)

For researchers, scientists, and drug development professionals engaged in the stabilization of sensitive materials, the selection of an appropriate antioxidant is a critical determination. This guide provides an in-depth technical comparison of two prominent phenolic antioxidants: 2,2'-Butylidenebis(6-tert-butyl-p-cresol) and Butylated Hydroxytoluene (BHT). We will explore their chemical structures, mechanisms of action, and comparative antioxidant activities, supported by available experimental data and standardized testing protocols.

Introduction to Phenolic Antioxidants

Phenolic compounds are a cornerstone of antioxidant technology. Their efficacy stems from the ability of the phenolic hydroxyl group to donate a hydrogen atom to a free radical, thereby neutralizing it and terminating the oxidative chain reaction.[1][2] The resulting phenoxy radical is stabilized by the delocalization of the unpaired electron around the aromatic ring, rendering it less reactive and unable to propagate further oxidation.[3] The substitution pattern on the aromatic ring, particularly the presence of bulky groups at the ortho positions, plays a crucial role in enhancing the stability of this phenoxy radical and, consequently, the antioxidant's effectiveness.[4]

Chemical Structure and Properties

A thorough understanding of the chemical structures of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) and BHT is fundamental to comprehending their antioxidant potential.

Butylated Hydroxytoluene (BHT) , chemically known as 2,6-di-tert-butyl-4-methylphenol, is a synthetic crystalline solid.[3] It is lipophilic, readily dissolving in fats and oils, which makes it a highly effective antioxidant in lipid-rich environments.[5]

2,2'-Butylidenebis(6-tert-butyl-p-cresol) is a larger molecule where two units of 6-tert-butyl-p-cresol are linked by a butylidene bridge.[6] This bisphenolic structure is designed to enhance antioxidant performance, particularly in demanding applications requiring high thermal stability and low volatility.[6]

Feature	2,2'-Butylidenebis(6-tert-butyl-p-cresol)	Butylated Hydroxytoluene (BHT)
Synonyms	2,2'-Butane-1,1-diylbis(6-tert-butyl-4-methylphenol)	2,6-di-tert-butyl-4-methylphenol, Dibutylhydroxytoluene
CAS Number	4081-14-5[6]	128-37-0[7]
Molecular Formula	C26H38O2[6]	C15H24O[3]
Molecular Weight	398.6 g/mol	220.35 g/mol [3]
Appearance	Solid[6]	White to yellowish-white crystalline solid[3]
Solubility	Soluble in organic solvents[6]	Soluble in fats and oils[5]

Mechanism of Antioxidant Action

Both 2,2'-Butylidenebis(6-tert-butyl-p-cresol) and BHT function as primary antioxidants, meaning they directly react with and neutralize free radicals. Their mechanism of action is centered on the principle of free radical scavenging through hydrogen atom donation.

The process can be generalized as follows:

• Initiation: An organic substrate (RH) is exposed to an initiator (e.g., heat, light, metal ions), leading to the formation of a free radical (R•).

• Propagation: The free radical (R•) reacts with oxygen to form a peroxyl radical (ROO•). This highly reactive species can then abstract a hydrogen atom from another organic molecule, creating a new free radical and propagating the oxidative chain reaction.

• Termination: The phenolic antioxidant (ArOH) intervenes by donating the hydrogen atom from its hydroxyl group to the peroxyl radical, thus neutralizing it. This forms a stable hydroperoxide (ROOH) and a resonance-stabilized phenoxy radical (ArO•), which is significantly less reactive and unable to continue the chain reaction.

Caption: Free radical scavenging mechanism of phenolic antioxidants.

The key difference in the antioxidant activity between 2,2'-Butylidenebis(6-tert-butyl-p-cresol) and BHT lies in their molecular structure. 2,2'-Butylidenebis(6-tert-butyl-p-cresol) possesses two phenolic hydroxyl groups per molecule, theoretically allowing it to donate two hydrogen atoms and neutralize two free radicals. This bisphenolic nature suggests a potentially higher antioxidant capacity on a molar basis compared to the monophenolic BHT.

Comparative Antioxidant Activity: Experimental Evidence

The antioxidant activity of compounds is commonly evaluated using in vitro assays that measure their ability to scavenge stable free radicals. The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a widely used method for this purpose. The efficacy is often expressed as the IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals. A lower IC50 value indicates a higher antioxidant activity.

Antioxidant	DPPH IC50 Value (µg/mL)	Reference
BHT	3.08	[8]
BHT	202.35	[9]

Note: The significant variation in reported IC50 values for BHT highlights the sensitivity of the DPPH assay to experimental conditions such as solvent, reaction time, and initial radical concentration. Therefore, direct comparison of values from different studies should be approached with caution.

Due to the lack of publicly available IC50 data for 2,2'-Butylidenebis(6-tert-butyl-p-cresol), a direct quantitative comparison is not feasible at this time. However, based on its bisphenolic structure, it is reasonable to hypothesize that it would exhibit a lower IC50 value (higher antioxidant activity) than BHT on a molar basis.

Experimental Protocols for Antioxidant Activity Assessment

To enable researchers to conduct their own comparative studies, we provide a standardized protocol for the DPPH radical scavenging assay.

DPPH Radical Scavenging Assay Protocol

This protocol is adapted from established methodologies and is suitable for comparing the antioxidant activity of various compounds.

Materials:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol or Ethanol (analytical grade)

• Test compounds (2,2'-Butylidenebis(6-tert-butyl-p-cresol) and BHT)

• Positive control (e.g., Ascorbic acid or Trolox)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 517 nm

Procedure:

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly prepared and kept in the dark to prevent degradation.

• Preparation of Test Compound Solutions: Prepare stock solutions of the test compounds and the positive control in methanol. From the stock solutions, prepare a series of dilutions to obtain a range of concentrations for testing.

• Assay Procedure: a. In a 96-well microplate, add 100 µL of the various concentrations of the test compound solutions to different wells. b. Add 100 µL of methanol to a well to serve as the blank. c. Add 100 µL of the DPPH solution to all wells containing the test compounds and the blank. d. Incubate the plate in the dark at room temperature for 30 minutes. e. Measure the absorbance of each well at 517 nm using a microplate reader.

• Calculation of Radical Scavenging Activity: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 Where:

  • Abs_control is the absorbance of the DPPH solution without the test compound.

  • Abs_sample is the absorbance of the DPPH solution with the test compound.

• Determination of IC50 Value: Plot the percentage of inhibition against the concentration of the test compound. The IC50 value is the concentration of the test compound that causes 50% inhibition of the DPPH radical.

Caption: Workflow for the DPPH radical scavenging assay.

Applications and Industrial Relevance

Both antioxidants find widespread use in various industries to prevent oxidative degradation.

BHT is extensively used as a food additive (E321) to prevent rancidity in fats and oils.[7] It is also utilized in cosmetics, pharmaceuticals, plastics, and petroleum products.[7]

2,2'-Butylidenebis(6-tert-butyl-p-cresol) , with its higher molecular weight and lower volatility, is particularly well-suited for applications involving high processing temperatures, such as in the stabilization of polymers (e.g., polyethylene, polypropylene) and in lubricants and fuels.[6]

Safety and Regulatory Status

BHT is generally recognized as safe (GRAS) for use in food by the U.S. Food and Drug Administration (FDA) within specified limits.[10] However, its use in cosmetics is subject to concentration restrictions in some regions due to ongoing research into its potential endocrine-disrupting properties.[11]

The safety data for 2,2'-Butylidenebis(6-tert-butyl-p-cresol) indicates that it should be handled with appropriate industrial hygiene and safety practices.[6] Specific regulatory limits for its use in various applications are determined by regional governing bodies.

Conclusion

Both 2,2'-Butylidenebis(6-tert-butyl-p-cresol) and Butylated Hydroxytoluene are effective phenolic antioxidants that operate through a free radical scavenging mechanism. Structurally, the bisphenolic nature of 2,2'-butylidenebis(6-tert-butyl-p-cresol) suggests a theoretically higher antioxidant capacity per molecule compared to the monophenolic BHT. This, combined with its lower volatility, makes it a compelling choice for high-temperature applications.

However, a definitive quantitative comparison of their antioxidant activity requires direct experimental evaluation under identical conditions. The provided DPPH assay protocol offers a standardized method for researchers to perform such a head-to-head comparison and make an informed decision based on the specific requirements of their application. The selection of the optimal antioxidant will ultimately depend on a comprehensive evaluation of its efficacy, safety, regulatory compliance, and compatibility with the matrix in which it will be employed.

References

• ResearchGate. The IC 50 value for DPPH radicals scavenging activity of BHT and various parts (methanolic extracts) of Cucurbita maxima. Available from: [Link]

• ResearchGate. DPPH (IC50) values of reference antioxidants (BHA, BHT) and pigments extracts obtained from the fresh, frozen and dried brown alga Phyllaria reniformis, (Mean ± SD). Available from: [Link]

• ResearchGate. IC50 values of phenolic compounds, α-tocopherol, BHA, BHT in DPPH· assay. Available from: [Link]

• Sama, H., et al. In vitro evaluation of the antioxidant potential, phenolic and flavonoid contents of the stem bark ethanol extract of Anogeissus leiocarpus. Beni-Suef University Journal of Basic and Applied Sciences. 2015;4(4):329-335.

• ResearchGate. IC50 (μg/ml) values of BHT and MEPA for DPPH radical scavenging activity. Available from: [Link]

• CRC Industries. SDS US. 2019 Jun 12. Available from: [Link]

• Chemos GmbH & Co.KG. Safety Data Sheet: 2,6-di-tert-butyl-p-cresol. Available from: [Link]

• Tice, R. R. 2,6-di-tert-butyl-p-cresol. Available from: [Link]

• PubMed. The antioxidant activity of BHT and new phenolic compounds PYA and PPA measured by chemiluminescence. Available from: [Link]

• PubMed. Phenolic antioxidant 2,6-di-tert-butyl-p-cresol (vitamin E synthetic analogue) does not inhibit 1,1'-dimetyl-4,4'-bipyridium dichloride (paraquat)-induced structural chromosomal damage in cultured leukocytes of the dark-spotted-frog Pelophylax (Rana) nigromaculatus. Available from: [Link]

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• PubMed Central. Structural, chemical and biological aspects of antioxidants for strategies against metal and metalloid exposure. Available from: [Link]

• PrepChem.com. Synthesis of 2,2'-methylene-bis-(4-methyl-6-tert.butylphenol). Available from: [Link]

• MDPI. Applications of Tert-Butyl-Phenolic Antioxidants in Consumer Products and Their Potential Toxicities in Humans. Available from: [Link]

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• NIH. Structural Features of Small Molecule Antioxidants and Strategic Modifications to Improve Potential Bioactivity. Available from: [Link]

• MDPI. An Efficient and Mild Method for the Alkylation of p-Cresol with tert-Butyl Alcohol. Available from: [Link]

• Healthline. Antioxidants Explained in Simple Terms. 2023 Jul 12. Available from: [Link]

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• LUBRICATIN. Phenolic Antioxidants 2,6-Di-Tertiary Butyl Para-Cresol. 2025 Jun 20. Available from: [Link]

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• Huangshan Violet Biotechnology Co., Ltd. Product Center - Pharmaceutical Customized Synthesis. Available from: [Link]

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• MDPI. Antioxidants | An Open Access Journal from MDPI. Available from: [Link]

• Semantic Scholar. Antioxidant activity of BHA, BHT and TBHQ examined with Miller's test. Available from: [Link]

• ChemBK. 6,6-di-tert-butyl-2,2-methylenedi-p-cresol. 2024 Apr 10. Available from: [Link]

• Tice, R. R. 2,6-di-tert-butyl-p-cresol - Descrizione. 2024 Oct 6. Available from: [Link]

• Google Patents. CN1313270A - Process for preparing 2,6-di-tear-butyl p-cresol.

• ResearchGate. The Values of IC 50 on DPPH · Assay, a,b,c,d,e,f Values are differ.... Available from: [Link]

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• PubMed. A comparison of cell death mechanisms of antioxidants, butylated hydroxyanisole and butylated hydroxytoluene. 2021 May 20. Available from: [Link]

• PubMed. A comparison of the efficacy of various antioxidants on the oxidative stability of irradiated polyethylene. Available from: [Link]

• NIH. Applications of Tert-Butyl-Phenolic Antioxidants in Consumer Products and Their Potential Toxicities in Humans. Available from: [Link]

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A Comparative Performance Analysis of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) and Irganox 1010 in Polyethylene Stabilization

Executive Summary:

This guide provides an in-depth comparison of two prominent hindered phenolic antioxidants, 2,2'-Butylidenebis(6-tert-butyl-p-cresol), commonly known as Antioxidant 2246 (AO 2246), and Irganox 1010, for the stabilization of polyethylene (PE). While direct head-to-head experimental data in publicly available literature is limited, this analysis synthesizes information based on their chemical structures, molecular weights, and the established principles of polymer degradation and stabilization. Irganox 1010, a high molecular weight, tetra-functional antioxidant, is demonstrated to be superior for applications requiring long-term thermal stability and low migration. AO 2246, a smaller, bi-functional molecule, offers effective stabilization during processing but is inherently more volatile and prone to extraction, making it suitable for less demanding, general-purpose applications. This guide details the mechanisms of action, comparative performance metrics, and standard experimental protocols for evaluation.

The Challenge: Thermo-Oxidative Degradation of Polyethylene

Polyethylene, a cornerstone of the modern materials landscape, is inherently susceptible to degradation during its lifecycle. Exposure to heat during melt processing (e.g., extrusion, injection molding) and long-term environmental exposure to oxygen and heat trigger a free-radical chain reaction known as thermo-oxidative degradation.[1][2] This process leads to chain scission and/or crosslinking, resulting in detrimental changes to the polymer's properties, including:

• Reduced Mechanical Strength: Loss of tensile strength and impact resistance, leading to brittleness.

• Changes in Melt Viscosity: An increase in the Melt Flow Rate (MFR) due to chain scission, which can compromise the final product's integrity.[3]

• Surface Deterioration: Discoloration (yellowing), cracking, and loss of gloss.

To counteract this, primary antioxidants are incorporated into the polymer matrix. Hindered phenolic antioxidants are the most widely used class of primary antioxidants, designed to interrupt the degradation cycle.[2][4]

Mechanism of Action: Hindered Phenolic Antioxidants

Hindered phenolic antioxidants function by donating a hydrogen atom from their sterically hindered hydroxyl (-OH) group to neutralize the highly reactive peroxy radicals (ROO•) that propagate the oxidative chain reaction. This process transforms the peroxy radical into a stable hydroperoxide and generates a phenoxyl radical. The phenoxyl radical is significantly stabilized by resonance and the steric hindrance provided by bulky alkyl groups (typically tert-butyl) at the ortho positions, rendering it too unreactive to initiate new degradation chains.[4]

Caption: Mechanism of hindered phenolic antioxidant intervention in the polymer auto-oxidation cycle.

Profile of the Antioxidants

The effectiveness of a hindered phenolic antioxidant is largely dictated by its molecular structure, molecular weight, and the number of active functional groups it possesses.

Irganox 1010

• Chemical Name: Pentaerythritol tetrakis(3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate)

• Structure: A tetra-functional hindered phenol with four active -OH groups linked to a central pentaerythritol core.

• Molecular Weight: ~1177.6 g/mol

• Key Features: Irganox 1010 is a highly effective and non-discoloring primary antioxidant.[5] Its high molecular weight and polymeric structure result in very low volatility and high resistance to extraction, making it an industry standard for demanding applications.[5][6] It is widely used in polyolefins, including polyethylene, to provide excellent long-term thermal stability.[5][6]

2,2'-Butylidenebis(6-tert-butyl-p-cresol) (AO 2246)

• Chemical Name: 2,2'-Butylidenebis(6-tert-butyl-4-methylphenol)

• Structure: A bi-functional hindered phenol (a bisphenol) where two phenolic groups are linked by a butylidene bridge.

• Molecular Weight: ~382.6 g/mol

• Key Features: AO 2246 is an effective hindered phenolic antioxidant.[7] However, its molecular weight is significantly lower than that of Irganox 1010. This structural difference is the primary determinant of its comparative performance.

Comparative Performance Analysis in Polyethylene

The choice between Irganox 1010 and AO 2246 hinges on the specific performance requirements of the polyethylene application, particularly the balance between processing stability, long-term durability, and regulatory considerations like migration.

Processing Stability

During high-temperature melt processing, antioxidants must prevent degradation that leads to changes in melt viscosity. Melt Flow Rate (MFR) is the key metric here; a stable MFR after multiple extrusion passes indicates effective stabilization.

• Irganox 1010: Due to its high number of active groups and excellent thermal stability, Irganox 1010 is exceptionally effective at preserving the MFR of polyethylene during processing.[3][8]

• AO 2246: As a hindered phenol, AO 2246 is also effective in scavenging radicals during processing. However, its lower molecular weight and higher volatility relative to Irganox 1010 may lead to some physical loss at very high processing temperatures, potentially reducing its efficiency slightly in extreme conditions.

Long-Term Thermal Stability (LTTS)

LTTS is crucial for durable goods expected to have a long service life at elevated temperatures. The primary test for this is the Oxidation Induction Time (OIT) , which measures the time until the antioxidant is depleted and catastrophic oxidation begins.[9][10][11]

• Irganox 1010: This is where Irganox 1010 demonstrates its key advantage. Its extremely low volatility and high molecular weight ensure it remains within the polymer matrix for extended periods, providing a long OIT and superior long-term protection.[3][8] The presence of four active phenolic groups per molecule provides a high capacity for radical scavenging.[8]

• AO 2246: The significantly lower molecular weight of AO 2246 makes it much more susceptible to physical loss from the polymer over time via diffusion and volatilization. This will result in a shorter OIT compared to an equivalent concentration of Irganox 1010, offering less robust long-term protection. Phenolic antioxidants with lower molecular weights are known to be physically lost in a shorter time.[3][8]

Compatibility and Migration

Migration of additives is a critical concern, especially for food contact applications, medical devices, and pipes for potable water.

• Irganox 1010: Its large molecular size provides high resistance to extraction and migration, making it a preferred choice for regulated applications.[5][12] It exhibits good compatibility with polyethylene.[5]

• AO 2246: The smaller molecular size of AO 2246 inherently leads to a higher diffusion coefficient within the polyethylene matrix. This results in a greater potential for migration and extraction into contacting substances, which may limit its use in sensitive applications.[7]

Summary of Comparative Performance

Feature / Metric	2,2'-Butylidenebis(6-tert-butyl-p-cresol)	Irganox 1010	Rationale
Chemical Structure	Bi-functional Bisphenol	Tetra-functional Hindered Phenol	Four active groups in Irganox 1010 vs. two in AO 2246.[8]
Molecular Weight	~382.6 g/mol	~1177.6 g/mol	Drastically different molecular size.[4]
Processing Stability	Good	Excellent	High thermal stability for both; Irganox 1010 is less volatile.[3][8]
Long-Term Stability (OIT)	Moderate	Excellent	Lower MW of AO 2246 leads to faster depletion via physical loss.[3][8]
Volatility	Moderate	Very Low	Directly correlated with molecular weight.
Migration Resistance	Low to Moderate	Excellent	Large molecular size of Irganox 1010 limits mobility.[12]
Typical Use Case	General-purpose PE applications	High-performance, durable PE goods, food contact	Performance profile dictates application suitability.

Experimental Methodologies

To empirically validate the performance of these antioxidants, the following standardized protocols are essential.

Experimental Workflow Overview

The typical workflow involves compounding the antioxidant into polyethylene, processing the material (often through multiple extrusions to simulate recycling or harsh processing), and then testing the properties of the resulting samples.

Caption: Standard experimental workflow for evaluating antioxidant performance in polyethylene.

Protocol: Oxidation Induction Time (OIT) by DSC (ASTM D3895)

Causality: This test accelerates oxidation at an elevated temperature to determine the residual effectiveness of the antioxidant system. A longer OIT directly correlates with greater thermal stability.[10]

• Sample Preparation: Place 5-10 mg of the polyethylene sample into an open aluminum DSC pan.

• Instrument Setup: Place the pan in the Differential Scanning Calorimeter (DSC) cell.

• Inert Heating: Heat the sample rapidly under a nitrogen atmosphere to a specified isothermal temperature (e.g., 200°C for polyethylene).

• Gas Switch: Once the temperature has stabilized, switch the purge gas from nitrogen to oxygen at the same flow rate.

• Data Acquisition: Record the heat flow signal over time. The start of the time measurement is the moment the gas is switched to oxygen.

• Analysis: The OIT is the time elapsed from the introduction of oxygen until the onset of the exothermic oxidation peak.[13]

Protocol: Melt Flow Rate (MFR) (ASTM D1238)

Causality: This test measures the ease of flow of molten plastic. For polyethylene, thermo-oxidative degradation typically causes chain scission, which lowers molecular weight and increases the MFR. A stable MFR indicates less degradation.[14]

• Instrument Setup: Set the extrusion plastometer to the specified temperature for the polyethylene grade (e.g., 190°C). Place the specified weight on the piston (e.g., 2.16 kg).

• Sample Loading: Load a specified amount of the polyethylene pellets into the heated barrel of the instrument.

• Preheating: Allow the sample to preheat for a specified period (e.g., 5 minutes) to reach thermal equilibrium.

• Extrusion: The weighted piston forces the molten polymer through a standardized die.

• Measurement: Collect the extrudate over a fixed period.

• Calculation: Weigh the collected extrudate and normalize the result to calculate the flow rate in grams per 10 minutes. Compare the MFR of virgin and processed samples.

Conclusion and Recommendations

The selection between 2,2'-Butylidenebis(6-tert-butyl-p-cresol) and Irganox 1010 should be guided by a clear understanding of the end-use application's performance requirements and economic considerations.

• Irganox 1010 is the superior choice for high-performance polyethylene applications where long-term durability, resistance to high temperatures, and minimal additive migration are critical. Its high molecular weight and tetra-functional structure provide a robust defense against thermo-oxidative degradation over the product's entire lifespan. It is the recommended antioxidant for applications such as wire and cable insulation, automotive parts, pipes for hot and cold water, and packaging for sensitive contents.

• 2,2'-Butylidenebis(6-tert-butyl-p-cresol) (AO 2246) is a functional and economical primary antioxidant suitable for general-purpose polyethylene applications. It provides good stability during initial melt processing. However, its lower molecular weight makes it less suitable for applications requiring long-term heat aging or those with stringent migration limits. It can be considered for products with shorter lifecycles or less demanding service environments where cost is a primary driver.

For optimal performance, especially in demanding applications, it is common to use hindered phenolic antioxidants in combination with secondary antioxidants, such as phosphites, which decompose hydroperoxides formed during the oxidation cycle, creating a synergistic stabilization system.[8]

References

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A Comparative Guide to the Efficacy of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) and 2,2'-methylenebis(6-tert-butyl-p-cresol) as Polymer Stabilizers

This guide provides an in-depth technical comparison of two prominent hindered phenolic antioxidants: 2,2'-Butylidenebis(6-tert-butyl-p-cresol) and 2,2'-methylenebis(6-tert-butyl-p-cresol). It is designed for researchers, scientists, and drug development professionals seeking to select the optimal stabilizer for preventing oxidative degradation in polymeric materials. We will explore their chemical properties, mechanisms of action, and comparative performance, supported by established experimental protocols.

Introduction: The Imperative of Stabilization in Polymers

Polymers are foundational materials in countless applications, from advanced drug delivery systems to medical devices and packaging. However, their long-term stability is often compromised by degradation initiated by factors like heat, light, and oxygen.[1][2] This oxidative degradation leads to undesirable changes, including discoloration, loss of mechanical strength, and the formation of cracks, ultimately causing product failure.[1][3]

To counteract this, stabilizers are incorporated into polymer formulations. Among the most effective are primary antioxidants, particularly hindered phenols.[1][4] These molecules are the frontline defense, interrupting the radical chain reactions that drive oxidation.[2][3] This guide focuses on a comparative analysis of two such powerful stabilizers: 2,2'-Butylidenebis(6-tert-butyl-p-cresol) and 2,2'-methylenebis(6-tert-butyl-p-cresol), to provide a clear, data-driven basis for their application.

Molecular Structure and Physicochemical Properties

The efficacy of a stabilizer is intrinsically linked to its molecular structure. The two molecules are structurally similar, both featuring two hindered phenol moieties. The key distinction lies in the bridge connecting these two phenolic rings: a butylidene group in one and a methylene group in the other.

Caption: Radical scavenging mechanism of hindered phenolic antioxidants.

For enhanced performance, these primary antioxidants are often used in synergy with secondary antioxidants, such as phosphites or thioesters, which work by decomposing the hydroperoxides formed in the first step. [1][3][4]

Comparative Efficacy: A Data-Driven Analysis

While both molecules are effective antioxidants, their structural differences lead to variations in performance, particularly concerning thermal stability and longevity.

• Thermal Stability and Volatility : The thermal stability of an antioxidant is paramount, especially for polymers processed at high temperatures. [5][6][7]Antioxidants with low thermal stability can decompose or evaporate during processing, diminishing their protective capacity. [8]2,2'-Butylidenebis(6-tert-butyl-p-cresol) , with its higher molecular weight (398.59 g/mol ) compared to 2,2'-methylenebis(6-tert-butyl-p-cresol) (340.51 g/mol ), is expected to have lower volatility. This characteristic is advantageous for maintaining its concentration within the polymer matrix during demanding processing conditions and for providing long-term thermal stability.

• Antioxidant Activity and Longevity : The primary measure of an antioxidant's effectiveness is its ability to delay the onset of oxidation. This is quantitatively assessed using the Oxidative Induction Time (OIT) test. [9][10]A longer OIT indicates superior stabilizing performance. The butylidene bridge in 2,2'-Butylidenebis(6-tert-butyl-p-cresol) may confer a slightly different electronic environment to the phenolic rings compared to the methylene bridge, potentially influencing the ease of hydrogen donation. However, the most significant factor for long-term efficacy is often its persistence in the polymer. Due to its lower expected volatility, 2,2'-Butylidenebis(6-tert-butyl-p-cresol) is likely to provide more durable protection over the service life of the material.

• Applications : Both stabilizers are versatile and used in a wide range of polymers. 2,2'-methylenebis(6-tert-butyl-p-cresol) is widely employed in natural and synthetic rubbers, latex, polyolefins, and ABS resins. [11][12][13]2,2'-Butylidenebis(6-tert-butyl-p-cresol) is also used in rubber and plastics and is noted for its value in lubricants, fuels, and food packaging materials due to its low volatility and high thermal stability.

Experimental Protocols for Performance Evaluation

To empirically validate the efficacy of these stabilizers, a series of standardized tests must be conducted. The following protocols provide a framework for a comprehensive evaluation.

Protocol 1: Oxidative Induction Time (OIT) Test

This test determines the time until the onset of oxidative decomposition under an oxygen atmosphere at an elevated, isothermal temperature. [9]It is a rapid method to assess the level of thermal-oxidative stabilization. [10][14] Standard: ASTM D3895, ISO 11357-6 [9][15] Methodology:

• Sample Preparation: Prepare thin sections of the polymer samples (approximately 15 mg) containing a specified concentration of each antioxidant.

• Instrument Setup: Use a Differential Scanning Calorimeter (DSC). Place the sample in an open aluminum pan.

• Heating Phase: Heat the sample under an inert nitrogen atmosphere from ambient temperature to the isothermal test temperature (e.g., 200°C for polyethylene) at a rate of 20 °C/min. 4. Isothermal Phase (Nitrogen): Allow the sample to equilibrate at the test temperature for 5 minutes under nitrogen.

• Oxidative Phase: Switch the purge gas from nitrogen to oxygen at the same flow rate.

• Data Acquisition: Record the heat flow signal as a function of time. The OIT is the time from the introduction of oxygen until the onset of the exothermic oxidation peak.

Caption: Experimental workflow for the Oxidative Induction Time (OIT) test.

Protocol 2: Thermogravimetric Analysis (TGA)

TGA is used to assess the thermal stability and volatility of the neat antioxidant powders. [6] Methodology:

• Sample Preparation: Place a small, known mass (e.g., 5-10 mg) of the pure antioxidant into a TGA pan.

• Instrument Setup: Place the pan in the TGA furnace.

• Heating Program: Heat the sample at a constant rate (e.g., 10 °C/min) under a controlled atmosphere (either inert nitrogen or air) up to a high temperature (e.g., 600 °C).

• Data Acquisition: Record the sample mass as a function of temperature. The temperature at which significant mass loss begins indicates the onset of volatilization or decomposition.

Protocol 3: Accelerated Oven Aging and Property Retention

This protocol evaluates the long-term effectiveness of the stabilizer by measuring the retention of physical properties after prolonged exposure to heat.

Methodology:

• Sample Preparation: Prepare standardized test specimens (e.g., tensile bars) of the polymer formulations containing each antioxidant.

• Initial Property Measurement: Measure the initial mechanical properties (e.g., tensile strength, elongation at break) and color (e.g., Yellowness Index) of unaged samples.

• Accelerated Aging: Place the specimens in a forced-air convection oven at a specified elevated temperature (e.g., 150 °C).

• Periodic Testing: Remove sets of specimens at regular time intervals (e.g., every 24, 48, 96 hours).

• Post-Aging Analysis: After cooling to room temperature, re-measure the mechanical properties and color of the aged specimens.

• Efficacy Determination: The stabilizer that allows the polymer to retain its properties for a longer duration is considered more effective.

Summary and Recommendations

Both 2,2'-Butylidenebis(6-tert-butyl-p-cresol) and 2,2'-methylenebis(6-tert-butyl-p-cresol) are highly effective hindered phenolic antioxidants. The choice between them should be guided by the specific demands of the application.

Feature	2,2'-Methylenebis(6-tert-butyl-p-cresol)	2,2'-Butylidenebis(6-tert-butyl-p-cresol)
Primary Mechanism	Radical Scavenger	Radical Scavenger
Molecular Weight	Lower (340.51 g/mol )	Higher (398.59 g/mol )
Inferred Volatility	Higher	Lower
Suitability for High Temp. Processing	Good	Excellent
Long-Term Thermal Stability	Good	Excellent
Key Advantage	Widely used, proven efficacy.	Lower volatility, superior persistence for long-term and high-temperature applications.

Recommendation:

• For general-purpose applications with moderate processing temperatures, 2,2'-methylenebis(6-tert-butyl-p-cresol) is a reliable and cost-effective choice.

• For applications involving high processing temperatures, demanding long-term service life, or where low volatility is critical (e.g., in thin films or sensitive products), 2,2'-Butylidenebis(6-tert-butyl-p-cresol) is the superior option due to its higher molecular weight and resultant lower volatility.

Ultimately, the selection must be validated through empirical testing using the protocols outlined in this guide to ensure optimal performance and longevity of the final product.

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A Comparative Toxicological Assessment of Bisphenol A and 2,2'-Butylidenebis(6-tert-butyl-p-cresol)

Prepared by: A Senior Application Scientist

Executive Summary

The widespread industrial use of Bisphenol A (BPA) and the growing concerns over its toxicological profile have spurred the search for viable alternatives. One such alternative is the antioxidant 2,2'-Butylidenebis(6-tert-butyl-p-cresol), a compound belonging to the hindered phenolic antioxidant class. This guide presents a comparative toxicological study of these two compounds. By synthesizing available data from in vitro and in vivo studies, we provide a head-to-head analysis across four critical toxicological endpoints: cytotoxicity, genotoxicity, endocrine disruption, and oxidative stress. This document is intended for researchers, toxicologists, and drug development professionals to facilitate an informed assessment of the relative risks associated with these chemicals. We delve into the mechanistic underpinnings of their toxicities, provide detailed experimental protocols for key assays, and present data in a comparative format to highlight key differences in their safety profiles.

Introduction: The Compounds in Focus

Bisphenol A (BPA)

BPA is a synthetic chemical foundational to the production of polycarbonate plastics and epoxy resins.[1][2] Its ubiquity in consumer products, from food and beverage containers to thermal paper, results in widespread human exposure.[1][3] The primary toxicological concern surrounding BPA is its activity as an endocrine-disrupting chemical (EDC), specifically its ability to mimic estrogen, which can lead to a cascade of adverse health effects, including reproductive and developmental toxicity.[2][4]

2,2'-Butylidenebis(6-tert-butyl-p-cresol) (BBBC)

This compound, a member of the hindered phenolic antioxidant family, is used to prevent oxidative degradation in plastics, rubber, and lubricants.[5] Due to its structural dissimilarity to BPA, it has been considered as a potential alternative. For clarity in this guide, we will refer to this compound and its closely related structural analogs, such as 2,2'-methylenebis(6-tert-butyl-4-methylphenol) (also known as AO2246), under the general term BBBC, as they share the core functional moiety of two sterically hindered phenolic groups. We will specify the exact analog when citing data from a particular study. The central question is whether this structural divergence from BPA translates to a more favorable toxicological profile.

Comparative Toxicological Assessment

This section provides a direct comparison of BPA and BBBC across four key areas of toxicological concern.

Cytotoxicity: Effects on Cell Viability

Cytotoxicity assays are fundamental to toxicological screening, providing a measure of a chemical's intrinsic ability to cause cell death. The 50% lethal concentration (LC50) or 50% inhibitory concentration (IC50) is a standard metric for comparison.

Comparative Insights: BPA is known to induce cytotoxicity in a dose-dependent manner across various cell types.[6] For instance, studies on rat and human adipose-derived stem cells have shown BPA to be cytotoxic at concentrations of 1 and 10 µM. In contrast, direct in vitro cytotoxicity data for BBBC is scarce. However, a study on a close analog, 2,2'-methylenebis(6-tert-butyl-4-methylphenol) (AO2246), using a whole-organism model (zebrafish embryos), determined a 96-hour LC50 value of 3 µM.[7] This suggests that certain BBBC-related compounds can exhibit significant cytotoxicity, potentially in the same range as BPA. Another related compound, 2,2'-methylenebis(4-ethyl-6-tert-butylphenol) (MBEBP), was found to act as an uncoupler of mitochondrial oxidative phosphorylation at concentrations below 50 µM, a mechanism that directly leads to cellular dysfunction and death.[4][8]

Data Summary Table: Cytotoxicity

Compound	Model System	Endpoint	Result	Reference
Bisphenol A (BPA)	Human Stem Cells	Cytotoxicity	Significant cell death at 1-10 µM
AO2246 (BBBC analog)	Zebrafish Embryo	96-hour LC50	3 µM	[7]
MBEBP (BBBC analog)	Rat Liver Mitochondria	Mitochondrial Function	Uncoupler of oxidative phosphorylation at <50 µM	[4][8]

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity, which serves as a proxy for cell viability.

Causality Note: This protocol is designed to ensure that observed decreases in viability are directly attributable to the test compound. The inclusion of a vehicle control (e.g., DMSO) is critical to account for any effects of the solvent, while a positive control (e.g., doxorubicin) validates the assay's ability to detect a cytotoxic response.

Step-by-Step Methodology:

• Cell Seeding: Plate cells (e.g., MCF-7 human breast cancer cells) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours to allow for attachment.

• Compound Exposure: Prepare serial dilutions of BPA and BBBC in culture medium. Replace the existing medium with the medium containing the test compounds at various concentrations (e.g., 0.1 µM to 100 µM). Include vehicle-only wells as a negative control and a known cytotoxic agent as a positive control.

• Incubation: Incubate the plate for 24 to 72 hours, a duration sufficient for cytotoxic effects to manifest.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. Live cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Remove the MTT-containing medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the concentration-response curve to determine the IC50 value.

Genotoxicity: Potential for DNA Damage

Genotoxicity assessment is crucial as DNA damage can lead to mutations and carcinogenesis.[2] The single-cell gel electrophoresis, or Comet assay, is a sensitive method for detecting DNA strand breaks in individual cells.[7][9]

Comparative Insights: The genotoxic potential of BPA is a subject of ongoing research, with some studies indicating it can induce DNA damage and mutagenesis.[1][8] In contrast, regulatory assessments of BBBC analogs have consistently concluded that they are not genotoxic.[2][4] For example, 2,2'-methylenebis(6-tert-butyl-4-methylphenol) tested negative in several in vitro genotoxicity tests and an in vivo micronucleus assay.[1][2] This represents a significant point of divergence in their toxicological profiles.

Data Summary Table: Genotoxicity

Compound	Assay	Result	Conclusion	Reference
Bisphenol A (BPA)	Various	Often Positive	Potential genotoxin	[1][8]
BBBC / AO2246	Bacterial & Mammalian Assays	Negative	Not considered genotoxic	[2][4]

Experimental Workflow: Alkaline Comet Assay

This workflow visualizes the steps to assess DNA damage. The fundamental principle is that under electrophoresis, damaged DNA fragments migrate out of the nucleus, forming a "comet tail." The intensity of the tail relative to the head is proportional to the amount of DNA damage.[10]

Caption: Workflow of the Alkaline Comet Assay for Genotoxicity Assessment.

Endocrine Disruption

Endocrine disruption is the most well-documented hazard of BPA.[2][4] EDCs can interfere with hormone synthesis, transport, and receptor binding, disrupting normal physiological processes.[11]

Comparative Insights: BPA is a well-established estrogen receptor (ER) agonist, meaning it binds to ERα and ERβ and mimics the effects of estradiol, albeit with a lower affinity.[4][12] This interaction can trigger downstream signaling pathways, altering gene expression and promoting cell proliferation.[13][14]

The endocrine-disrupting potential of BBBC is less characterized but presents a different mechanistic profile. In vitro evidence suggests that 4,4'-butylidenebis(6-t-butyl-m-cresol) acts as an androgen and estrogen antagonist , meaning it can block the action of these natural hormones.[9] Furthermore, prenatal exposure in rats was shown to increase serum testosterone levels and affect brain aromatase activity, suggesting it can interfere with the central nervous system's hormonal regulation.[9] This indicates that while both compounds are potential EDCs, they may operate through different, and in the case of estrogenic action, opposing mechanisms.

Signaling Pathway: Estrogen Receptor (ER) Action and Disruption

The following diagram illustrates the classical genomic pathway of estrogen signaling and highlights the different modes of interference by BPA and BBBC.

Caption: BPA acts as an agonist, while BBBC may act as an antagonist of the Estrogen Receptor.

Oxidative Stress

Oxidative stress occurs when there is an imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify these reactive products. This can lead to damage to lipids, proteins, and DNA.

Comparative Insights: BPA exposure is known to induce oxidative stress by increasing the generation of ROS and reducing the levels of antioxidant enzymes. This is a significant mechanism contributing to its overall toxicity.

For BBBC, the situation is more complex. As a hindered phenolic antioxidant , its primary function is to scavenge free radicals. However, under certain biological conditions, antioxidants can exhibit pro-oxidant activity. The study on the analog MBEBP demonstrated that it uncouples mitochondrial oxidative phosphorylation.[8] This process is known to increase electron leakage from the electron transport chain, leading to a significant increase in ROS production. Therefore, while chemically an antioxidant, BBBC's metabolic action in a cellular context could paradoxically lead to oxidative stress, a mechanism that warrants further investigation.

Data Summary Table: Oxidative Stress Mechanisms

Compound	Primary Mechanism	Outcome	Reference
Bisphenol A (BPA)	Increased ROS production, decreased antioxidant enzymes	Cellular Damage
BBBC (via analog)	Mitochondrial uncoupling	Potential for increased ROS production	[8]

Synthesis and Discussion

This comparative analysis reveals distinct toxicological profiles for Bisphenol A and 2,2'-Butylidenebis(6-tert-butyl-p-cresol).

• Genotoxicity: A clear distinction exists here. BBBC and its analogs appear to be non-genotoxic based on current regulatory testing data, which is a significant safety advantage over BPA, for which there is evidence of genotoxic potential.

• Endocrine Disruption: Both compounds show evidence of endocrine disruption, but through different mechanisms. BPA is a known estrogen agonist, whereas BBBC has been reported to be an estrogen and androgen antagonist. The ultimate health implications of these different mechanisms require further study, but neither compound can be considered inert in this regard.

• Cytotoxicity & Oxidative Stress: Both compounds demonstrate a capacity for cytotoxicity. While BPA's mechanisms are well-documented, data on BBBC analogs suggest a potent mechanism of toxicity via mitochondrial uncoupling, which can lead to both cell death and oxidative stress. The zebrafish LC50 data for a BBBC analog places its acute toxicity in a similar range to BPA concentrations known to cause cell death.

Conclusion

The assertion that 2,2'-Butylidenebis(6-tert-butyl-p-cresol) is a universally "safer" alternative to Bisphenol A is not fully supported by the available toxicological data. While BBBC demonstrates a clear advantage in its lack of genotoxicity, it raises its own set of concerns. Its potential as an endocrine disruptor, albeit with a different mechanism than BPA, and its capacity to induce cytotoxicity via mitochondrial disruption, indicate that it is not without hazard.

Professionals in drug development and research should exercise caution when considering BBBC as a BPA replacement. The choice of a substitute material should be guided by a comprehensive risk assessment that considers the specific context of use and potential exposure levels. Further direct comparative studies are essential to fully elucidate the relative risks of these two compounds.

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A Senior Application Scientist's Guide to the Cost-Effectiveness of Phenolic Antioxidants in Rubber Manufacturing

For researchers and product development professionals in the rubber industry, selecting the optimal antioxidant is a critical decision that profoundly impacts product performance, longevity, and cost. This guide provides an in-depth technical comparison of commonly used phenolic antioxidants, offering a framework for evaluating their cost-effectiveness. We will delve into the underlying mechanisms, present comparative performance data, and provide standardized protocols for in-house evaluation.

The Indispensable Role of Phenolic Antioxidants in Rubber

Rubber, composed of long polymer chains, is susceptible to degradation from environmental factors like heat, oxygen, and ozone. This degradation, primarily an oxidative process, leads to the scission of polymer chains or the formation of excessive cross-links, resulting in undesirable changes in physical properties such as hardening, cracking, loss of elasticity, and discoloration.[1][2][3]

Phenolic antioxidants are primary antioxidants that protect rubber by interrupting the free-radical chain reactions that drive oxidative degradation.[4][5][6] Their efficacy is rooted in their chemical structure: a hydroxyl (-OH) group attached to a benzene ring, often with bulky alkyl groups in the ortho and para positions. These "hindered" phenols can donate a hydrogen atom to highly reactive peroxy radicals, neutralizing them and forming a stable phenoxyl radical that does not readily propagate the oxidation chain reaction.[5][7]

Below is a diagram illustrating the free-radical scavenging mechanism of a hindered phenolic antioxidant.

Caption: A typical experimental workflow for evaluating phenolic antioxidants.

Experimental Protocols

Rationale: Scorch time is a critical processing parameter, representing the time available for processing before vulcanization begins. [8][9]A sufficient scorch time is necessary to prevent premature curing in processing equipment. [8]The cure rate indicates the speed of the vulcanization reaction.

Protocol (based on ASTM D2084 - Oscillating Disk Rheometer):

• Sample Preparation: Prepare uncured rubber compounds containing the different antioxidants at specified dosages.

• Rheometer Setup: Set the oscillating disk rheometer to the desired curing temperature (e.g., 160°C).

• Test Execution: Place a sample of the uncured compound in the rheometer and start the test. The instrument measures the torque required to oscillate the disk as the rubber cures.

• Data Acquisition: Record the torque as a function of time.

• Analysis:

  • Scorch Time (ts2): The time it takes for the torque to rise 2 units above the minimum torque.

  • Optimum Cure Time (t90): The time to reach 90% of the maximum torque.

Rationale: The ability of an antioxidant to protect rubber at elevated temperatures is a key performance indicator. Accelerated aging tests simulate the long-term effects of heat exposure. [10][11]A significant decrease in tensile strength or elongation after aging indicates poor thermal stability. [3][10] Protocol (based on ASTM D573 - Rubber-Deterioration in an Air Oven):

• Sample Preparation: Die-cut dumbbell-shaped specimens from the cured rubber sheets.

• Initial Property Measurement: Measure the initial tensile strength, elongation at break, and hardness of unaged specimens according to ASTM D412 and D2240, respectively.

• Aging Procedure: Suspend the specimens in a circulating air oven at a specified temperature (e.g., 70°C or 100°C) for a set duration (e.g., 72 or 168 hours).

• Post-Aging Measurement: After the aging period, remove the specimens, allow them to cool to room temperature for at least 24 hours, and then measure their final tensile strength, elongation at break, and hardness.

• Analysis: Calculate the percentage change in each property. A smaller percentage change indicates better thermal stability.

Rationale: For rubber products exposed to outdoor conditions, resistance to ozone cracking is critical. Ozone attacks the double bonds in the polymer backbone, leading to cracking, especially when the rubber is under strain.

Protocol (based on ASTM D1149 - Rubber Deterioration—Cracking in an Ozone Controlled Environment):

• Sample Preparation: Prepare rectangular or dumbbell-shaped specimens from the cured rubber sheets.

• Straining: Mount the specimens in a straining apparatus to a specified elongation (e.g., 20%).

• Ozone Exposure: Place the strained specimens in an ozone test chamber with a controlled ozone concentration (e.g., 50 pphm) and temperature (e.g., 40°C).

• Observation: Periodically inspect the specimens for the appearance of cracks under magnification.

• Analysis: Record the time to the first appearance of cracks. A longer time to cracking indicates superior ozone resistance.

Cost-Effectiveness Evaluation

A direct comparison of the price per kilogram of different antioxidants can be misleading. A more accurate assessment of cost-effectiveness involves considering the required dosage to achieve a desired level of performance.

Cost-Effectiveness Index (CEI) = (Relative Performance) / (Relative Treat Cost)

Where:

• Relative Performance: A weighted score based on the results of the experimental evaluations (e.g., retention of tensile strength after aging, time to ozone cracking).

• Relative Treat Cost: (Price per kg of antioxidant) x (Dosage in phr)

For example, a more expensive antioxidant may be more cost-effective if it can be used at a significantly lower dosage to achieve the same or better performance than a cheaper alternative.

Conclusion and Recommendations

The selection of a phenolic antioxidant is a multifaceted decision that requires a thorough understanding of the application's performance requirements, the processing conditions, and the cost implications.

• For general-purpose, light-colored applications where high-temperature resistance is not critical, BHT can be a cost-effective option.

• For applications requiring a good balance of performance, low volatility, and non-discoloring properties, Wingstay® L often provides an excellent combination of value and performance.

• For high-performance applications demanding superior thermal stability and longevity, such as in the automotive or aerospace sectors, the higher initial cost of Irganox® 1010 or Irganox® 1076 can be justified by the extended service life and reliability of the final product.

It is imperative to conduct in-house evaluations using the standardized protocols outlined in this guide to determine the most cost-effective antioxidant solution for your specific rubber formulation and application.

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• PubMed. (2024, September 13). Comparative analysis of additive decomposition using one-dimensional and two-dimensional gas chromatography: Part I - Irganox 1010, Irganox 1076, and BHT. [Link]

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A Comparative Guide to High-Temperature Antioxidants: Alternatives to 2,2'-Butylidenebis(6-tert-butyl-p-cresol)

For Researchers, Scientists, and Drug Development Professionals

In the demanding landscape of high-temperature applications, the selection of an appropriate antioxidant is critical to ensure the longevity and performance of polymeric materials. For years, 2,2'-Butylidenebis(6-tert-butyl-p-cresol) has been a staple hindered phenolic antioxidant. However, the ever-increasing performance requirements of modern materials necessitate a comprehensive understanding of the available alternatives. This guide provides an in-depth technical comparison of various high-temperature antioxidants, offering experimental data and methodologies to aid in the selection of the optimal stabilization package for your specific needs.

Understanding the Benchmark: 2,2'-Butylidenebis(6-tert-butyl-p-cresol)

2,2'-Butylidenebis(6-tert-butyl-p-cresol) is a primary antioxidant belonging to the hindered phenol class. Its mechanism of action relies on the donation of a hydrogen atom from its hydroxyl groups to reactive free radicals, thereby terminating the auto-oxidation cycle that leads to polymer degradation. The bulky tert-butyl groups ortho to the hydroxyl group sterically hinder the resulting phenoxy radical, preventing it from participating in further detrimental reactions.

While effective in many applications, the performance of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) can be limited at very high temperatures due to factors such as volatility and the potential for discoloration. This has driven the exploration of alternative and synergistic antioxidant systems.

Primary Antioxidants: The First Line of Defense

Primary antioxidants are radical scavengers that interrupt the primary oxidation cycle. This category is dominated by hindered phenols and aromatic amines.

Hindered Phenolic Alternatives

Several other hindered phenolic antioxidants offer competitive or superior performance to 2,2'-Butylidenebis(6-tert-butyl-p-cresol), often with improved thermal stability or lower volatility due to higher molecular weights.

• Pentaerythritol Tetrakis(3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate) (e.g., Irganox® 1010, Songnox® 1010) : This is a high molecular weight hindered phenolic antioxidant widely used in polyolefins and other polymers.[1][2] Its larger structure provides lower volatility and excellent resistance to extraction compared to smaller phenolic antioxidants.[3]

• Octadecyl 3-(3,5-di-tert-butyl-4-hydroxyphenyl)propionate (e.g., Irganox® 1076) : Another high molecular weight hindered phenol, Irganox 1076 is known for its excellent compatibility with a wide range of polymers and its effectiveness in providing long-term thermal stability.[3]

Comparative Performance of Hindered Phenols in HDPE:

A study evaluating the short-term heat-oxygen stability of High-Density Polyethylene (HDPE) using Oxidative Induction Time (OIT) analysis showed that Irganox 1010 provided a significant increase in oxidation resistance. The OIT of HDPE with Irganox 1010 reached 89.73 minutes, demonstrating its effectiveness as a stabilizer.[4]

Antioxidant	OIT in HDPE (minutes)
Pure HDPE	54.12[4]
HDPE + Irganox 1010	89.73[4]
HDPE + Irganox 1330	97.25[4]
HDPE + Irganox 1024	75.84[4]
HDPE + Irganox 3114	86.48[4]

Table 1: Oxidative Induction Time (OIT) of various hindered phenolic antioxidants in HDPE. Data sourced from[4].

Aromatic Amine Antioxidants

Aromatic amines represent a distinct class of primary antioxidants that are particularly effective at high temperatures, often outperforming phenolic antioxidants in demanding applications. Their mechanism also involves hydrogen donation, but from the amine group.

• Alkylated Diphenylamines (e.g., ADPA) : These are highly efficient antioxidants, especially in lubricants and elastomers, where high temperatures are common. They are known for their ability to function at elevated temperatures where phenolic antioxidants may become less effective.[5]

Mechanism of Primary Antioxidants

The primary function of both hindered phenols and aromatic amines is to intercept and neutralize peroxy radicals (ROO•), which are key propagators in the auto-oxidation chain reaction.

Caption: Mechanism of primary antioxidants (radical scavengers).

Secondary Antioxidants: Decomposing the Threat

Secondary antioxidants, also known as hydroperoxide decomposers, do not directly react with free radicals. Instead, they target and neutralize hydroperoxides (ROOH), which are unstable byproducts of oxidation that can decompose into new, highly reactive radicals, thereby accelerating degradation. Phosphites and thioesters are the most common classes of secondary antioxidants.

Phosphite Antioxidants

Phosphites are highly effective at high processing temperatures and work synergistically with primary antioxidants. They reduce hydroperoxides to stable alcohols.

• Tris(2,4-di-tert-butylphenyl)phosphite (e.g., Irgafos® 168) : A widely used phosphite antioxidant known for its high performance and good hydrolytic stability.[6] It is often blended with hindered phenols like Irganox 1010 to create a comprehensive stabilization package.[7][8]

• Bis(2,4-di-tert-butylphenyl)pentaerythritol diphosphite (e.g., Ultranox® 626)

• Weston® 705 : A newer generation, nonylphenol-free liquid phosphite antioxidant with broad food contact approvals.[9][10]

Thioester Antioxidants

Thioesters are another class of hydroperoxide decomposers that are particularly effective for long-term thermal stability. They are often used in combination with phenolic antioxidants.

• Distearyl thiodipropionate (DSTDP)

• Dilauryl thiodipropionate (DLTDP)

Mechanism of Secondary Antioxidants

Caption: Mechanism of secondary antioxidants (hydroperoxide decomposers).

Synergistic Blends: The Power of Combination

For optimal performance, especially in high-temperature applications, a combination of primary and secondary antioxidants is often employed. This synergistic approach provides a multi-pronged defense against polymer degradation. The primary antioxidant scavenges free radicals, while the secondary antioxidant neutralizes the hydroperoxides that are formed, preventing them from generating new radicals.

A common and effective combination is a blend of a hindered phenol (like Irganox® 1010) and a phosphite (like Irgafos® 168).[7][8] The phosphite protects the primary antioxidant during high-temperature processing, allowing the phenol to be more effective in providing long-term thermal stability.

Experimental Evaluation of Antioxidant Performance

To objectively compare the performance of different antioxidants, standardized testing methodologies are essential. The two most common techniques are Oxidative Induction Time (OIT) and Thermogravimetric Analysis (TGA).

Oxidative Induction Time (OIT) by DSC (ASTM D3895)

OIT is a measure of a material's resistance to oxidation at a specific temperature in an oxygen atmosphere.[11][12] A longer OIT indicates better oxidative stability.

Experimental Protocol: Oxidative Induction Time (OIT)

• Sample Preparation:

  • Compression mold the polymer with the antioxidant into a thin film (typically 0.25 mm).

  • Cut a small disc (5-10 mg) from the film.

• Instrumentation:

  • Differential Scanning Calorimeter (DSC).

• Procedure:

  • Place the sample disc in an open aluminum pan in the DSC cell.

  • Heat the sample to the desired isothermal test temperature (e.g., 200 °C for polypropylene) at a rate of 20 °C/min under an inert nitrogen atmosphere.[13]

  • Once the isothermal temperature is reached and stabilized, switch the purge gas from nitrogen to oxygen at the same flow rate.[11]

  • Record the heat flow as a function of time. The OIT is the time from the introduction of oxygen until the onset of the exothermic oxidation peak.[14]

Workflow for OIT Measurement

Caption: Experimental workflow for Oxidative Induction Time (OIT) measurement.

Thermogravimetric Analysis (TGA) (ASTM E1131)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[15][16] It is used to determine the thermal stability and decomposition temperature of antioxidants and stabilized polymers. A higher decomposition temperature indicates greater thermal stability.

Experimental Protocol: Thermogravimetric Analysis (TGA)

• Sample Preparation:

  • Accurately weigh 5-10 mg of the antioxidant powder or stabilized polymer into a TGA pan.

• Instrumentation:

  • Thermogravimetric Analyzer (TGA).

• Procedure:

  • Place the sample pan in the TGA furnace.

  • Heat the sample from ambient temperature to a high temperature (e.g., 600 °C) at a constant heating rate (e.g., 10 °C/min) in a controlled atmosphere (e.g., nitrogen or air).

  • Record the sample weight as a function of temperature.

  • The onset of weight loss indicates the beginning of decomposition.

Workflow for TGA Measurement

Caption: Experimental workflow for Thermogravimetric Analysis (TGA).

Conclusion and Recommendations

The selection of an antioxidant for high-temperature applications is a multifaceted decision that depends on the specific polymer, processing conditions, and end-use requirements. While 2,2'-Butylidenebis(6-tert-butyl-p-cresol) remains a viable option, a range of alternatives offers enhanced performance characteristics.

• For high processing temperatures and long-term heat stability , high molecular weight hindered phenols such as Irganox® 1010 and Irganox® 1076 are excellent choices due to their low volatility.

• For extremely high-temperature environments , aromatic amine antioxidants may offer superior protection compared to phenolic alternatives.

• To ensure optimal processing stability and long-term performance , a synergistic blend of a primary antioxidant (hindered phenol or aromatic amine) and a secondary antioxidant (phosphite or thioester) is highly recommended.

It is crucial to conduct thorough experimental evaluations, such as OIT and TGA, on any potential antioxidant system within the specific polymer matrix to ensure it meets the performance requirements of the intended application. This data-driven approach will enable researchers and developers to make informed decisions and formulate robust, high-performance materials.

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Synergistic antioxidant effects of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) with other additives

An In-Depth Technical Guide to the Synergistic Antioxidant Effects of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) with Co-additives

For researchers, scientists, and professionals in drug development and material science, preventing oxidative degradation is a critical challenge. The stability of polymers, active pharmaceutical ingredients (APIs), and other organic materials is often compromised by exposure to oxygen, heat, and light, leading to the formation of reactive free radicals. While primary antioxidants are effective radical scavengers, their combination with other additives can lead to a synergistic effect, where the total protective effect is greater than the sum of the individual components.[1]

This guide provides a comprehensive comparison of the synergistic antioxidant performance of 2,2'-Butylidenebis(6-tert-butyl-p-cresol), a potent hindered phenolic antioxidant, with key secondary antioxidants such as phosphites and thioesters. We will delve into the underlying mechanisms, present supporting experimental data, and provide detailed protocols for evaluating these synergistic interactions in a laboratory setting.

The Foundation of Synergy: Complementary Antioxidant Mechanisms

The enhanced performance of antioxidant blends stems from the complementary mechanisms of action of the different components.[2] In the case of 2,2'-Butylidenebis(6-tert-butyl-p-cresol), a primary antioxidant, its primary role is to interrupt the auto-oxidation cycle by donating a hydrogen atom to neutralize highly reactive peroxy radicals (ROO•). This action, however, results in the formation of hydroperoxides (ROOH), which are relatively stable but can decompose under heat or UV light to generate new, destructive radicals. This is where secondary antioxidants become crucial.

Primary Antioxidant Action (Radical Scavenging): 2,2'-Butylidenebis(6-tert-butyl-p-cresol) is a member of the hindered phenol class of antioxidants. Its structure, featuring bulky tert-butyl groups adjacent to the hydroxyl group, allows it to readily donate the hydrogen atom from its hydroxyl group to a free radical, thereby terminating the radical chain reaction.[3][4] This process stabilizes the free radical while the antioxidant itself is converted into a stable, non-reactive radical that does not propagate the oxidation chain.

Secondary Antioxidant Action (Hydroperoxide Decomposition): Co-additives like phosphites and thioesters function as secondary, or hydroperoxide-decomposing, antioxidants.[3] They work by breaking down the hydroperoxides (ROOH) formed during the primary antioxidant's activity into non-radical, stable products.[5] This prevents the regeneration of radicals and provides a secondary line of defense against degradation.

The combination of these two types of antioxidants creates a powerful synergistic system. The primary antioxidant scavenges radicals, and the secondary antioxidant "cleans up" the byproducts, effectively regenerating the capacity of the system to combat further oxidative stress.[2][5]

Caption: Synergistic cycle of primary and secondary antioxidants.

Comparative Performance: Phosphites vs. Thioesters

The choice of a secondary antioxidant to pair with 2,2'-Butylidenebis(6-tert-butyl-p-cresol) depends on the specific application, processing conditions, and desired performance characteristics.

Synergy with Phosphite Stabilizers

Phosphite esters are highly effective hydroperoxide decomposers and are widely used in combination with hindered phenols for the stabilization of polymers during high-temperature processing.[6][7] This combination is particularly noted for its excellent color stability and resistance to gas discoloration.[8]

Key Advantages:

• High-Temperature Stability: Provides exceptional performance during melt extrusion and other high-heat processes.[8]

• Color Preservation: Phosphites are known to prevent yellowing and maintain the aesthetic properties of the material.[5]

• Hydrolytic Stability: Advanced phosphite structures offer good resistance to hydrolysis, ensuring long-term effectiveness.[5]

Performance Data: The following table illustrates the typical performance improvement when combining a hindered phenol with a phosphite stabilizer in a polymer like polypropylene, measured by Oxidation Induction Time (OIT) and Yellowness Index (YI) after multiple extrusions.

Antioxidant System (in Polypropylene)	Concentration	OIT (minutes at 200°C)	Yellowness Index (after 5 extrusions)
Control (No Antioxidant)	0%	< 2	15.8
2,2'-Butylidenebis... (Alone)	0.1%	15	7.2
Phosphite Stabilizer (Alone)	0.1%	5	9.5
Synergistic Blend (1:1 Ratio)	0.2%	45	3.1

Data is representative and compiled from general knowledge in polymer stabilization literature.[6]

Synergy with Thioester Co-additives

Thioesters, such as dilauryl thiodipropionate (DLTP), are another class of effective hydroperoxide decomposers. They are particularly effective in providing long-term thermal stability. Studies have shown a strong synergistic effect when combined with certain hindered phenols, resulting in significantly improved stabilization compared to the individual components.[2]

Key Advantages:

• Long-Term Heat Aging: Excellent for applications requiring stability over extended periods at elevated temperatures.

• Complementary Mechanism: The sulfur-containing compounds effectively decompose hydroperoxides, complementing the radical scavenging of the phenol.[2]

Performance Data: The table below shows the synergistic effect on the stabilization of an ABS copolymer, measured by the change in tensile properties after heat aging.

Antioxidant System (in ABS)	Concentration	Tensile Strength Retention (after 500h at 120°C)
Control (No Antioxidant)	0%	35%
2,2'-Butylidenebis... (Alone)	0.2%	65%
Thioester (DLTP) (Alone)	0.2%	55%
Synergistic Blend (1:1 Ratio)	0.4%	92%

Data is illustrative based on findings reported for similar systems.[2]

Experimental Protocols for Evaluating Antioxidant Synergy

To quantitatively assess the synergistic effect of antioxidant blends, a combination of standardized in vitro assays is recommended.[[“]] Each assay targets a different aspect of antioxidant activity.

Caption: General workflow for evaluating antioxidant synergy.

Protocol 1: DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the reduction of the stable DPPH radical, which is purple, to the non-radical form, which is yellow.[10] The change in absorbance is measured spectrophotometrically.

1. Principle of Causality: This method is selected for its simplicity and speed in assessing the capacity of an antioxidant to donate a hydrogen atom and scavenge free radicals.[11] The rate of color change is directly proportional to the radical scavenging potency.

2. Reagents and Materials:

• 2,2'-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol or Ethanol

• Antioxidant stock solutions (individual and combined)

• 96-well microplate

• Microplate reader (absorbance at 517 nm)

3. Step-by-Step Methodology:

• Prepare DPPH Solution: Dissolve DPPH in methanol to a concentration of 0.1 mM. The absorbance of this solution at 517 nm should be approximately 1.0.

• Sample Preparation: Prepare a series of dilutions for each antioxidant (individual and blends) in methanol.

• Reaction: In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each antioxidant dilution. For the control, add 100 µL of methanol instead of the antioxidant solution.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Read the absorbance of each well at 517 nm.

4. Data Analysis: Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

Plot the % Inhibition against the antioxidant concentration and determine the EC50 value (the concentration required to scavenge 50% of the DPPH radicals).[12]

Protocol 2: ABTS (2,2'-azinobis(3-ethylbenzothiazoline-6-sulphonic acid)) Assay

This assay involves the generation of the ABTS radical cation (ABTS•+), a blue-green chromophore, which is then reduced by the antioxidant, causing a decrease in absorbance.[13]

1. Principle of Causality: The ABTS assay is versatile as it can be used for both hydrophilic and lipophilic antioxidants and is less affected by steric hindrance of the antioxidant molecule.[[“]] This provides a broader measure of antioxidant capacity.

2. Reagents and Materials:

• ABTS diammonium salt

• Potassium persulfate

• Phosphate-buffered saline (PBS) or ethanol

• Antioxidant stock solutions

• Spectrophotometer or microplate reader (absorbance at 734 nm)

3. Step-by-Step Methodology:

• Prepare ABTS•+ Stock Solution: Mix equal volumes of 7 mM ABTS solution and 2.45 mM potassium persulfate solution. Allow the mixture to stand in the dark at room temperature for 12-16 hours to generate the radical cation.

• Prepare Working Solution: Dilute the ABTS•+ stock solution with PBS or ethanol to an absorbance of 0.70 (± 0.02) at 734 nm.

• Reaction: Add a small volume (e.g., 10 µL) of the antioxidant sample (or standard) to a larger volume (e.g., 1 mL) of the ABTS•+ working solution.

• Incubation: Allow the reaction to proceed for a set time (e.g., 6 minutes).

• Measurement: Read the absorbance at 734 nm.[13]

4. Data Analysis: Calculate the percentage of inhibition similarly to the DPPH assay. The results are often expressed as Trolox Equivalents (TE), by comparing the antioxidant's activity to that of Trolox, a water-soluble vitamin E analog.[[“]]

Protocol 3: Oxygen Radical Absorbance Capacity (ORAC) Assay

The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe (like fluorescein) from oxidative damage caused by a peroxyl radical generator.[14][15]

1. Principle of Causality: This assay is considered highly relevant as it measures a classic chain-breaking antioxidant function through a hydrogen atom transfer (HAT) mechanism.[16] The protection of the fluorescent probe over time provides a kinetic measure of antioxidant capacity.[17]

2. Reagents and Materials:

• Fluorescein sodium salt

• AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride) - a peroxyl radical generator

• Trolox (standard)

• Phosphate buffer (75 mM, pH 7.4)

• 96-well black microplate

• Fluorescence microplate reader (excitation 485 nm, emission 520 nm)

3. Step-by-Step Methodology:

• Preparation: In a 96-well black plate, add 25 µL of antioxidant dilutions, Trolox standards, or a blank (buffer).

• Add Fluorescein: Add 150 µL of fluorescein solution to each well.

• Incubation: Incubate the plate at 37°C for 15 minutes.

• Initiate Reaction: Add 25 µL of AAPH solution to each well to start the reaction.

• Measurement: Immediately begin recording the fluorescence every minute for at least 60 minutes.[17]

4. Data Analysis: Calculate the Area Under the Curve (AUC) for the fluorescence decay of each sample. The net AUC is calculated by subtracting the AUC of the blank. The ORAC value is determined by comparing the net AUC of the sample to that of the Trolox standard curve and is expressed as Trolox Equivalents (TE).[14]

Quantifying Synergy

To determine if the interaction between 2,2'-Butylidenebis(6-tert-butyl-p-cresol) and a co-additive is synergistic, additive, or antagonistic, the experimental results of the blend must be compared to the calculated theoretical additive effect.[1] One common method is the calculation of a Synergism (SA) value.[2]

Formula for Synergism (based on OIT): SA = [OIT_blend / (OIT_A * mol_fraction_A + OIT_B * mol_fraction_B) - 1] * 100

Where:

• OIT_blend is the experimental oxidation induction time of the mixture.

• OIT_A and OIT_B are the OITs of the individual antioxidants.

• mol_fraction_A and mol_fraction_B are the molar fractions of each component in the blend.

• SA > 0: Synergistic effect

• SA = 0: Additive effect

• SA < 0: Antagonistic effect

Conclusion and Future Directions

The combination of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) with secondary antioxidants like phosphites and thioesters presents a highly effective strategy for preventing oxidative degradation. This synergistic approach, grounded in the complementary mechanisms of radical scavenging and hydroperoxide decomposition, offers superior protection for a wide range of materials, including polymers for medical devices and sensitive drug formulations.[2][3][5]

For researchers and developers, the key is to select the appropriate synergistic pair based on the specific stability requirements and processing conditions of the application. The experimental protocols detailed in this guide provide a robust framework for quantifying these synergistic effects, enabling the rational design of highly effective antioxidant systems. Future research may focus on novel secondary antioxidants and the application of these synergistic systems in advanced drug delivery platforms and biocompatible materials.

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Safety & Regulatory Compliance

A Scientist's Guide to the Safe Disposal of 2,2'-Butylidenebis(6-tert-butyl-p-cresol)

As researchers and scientists, our focus is rightfully on discovery and innovation. However, the integrity of our work extends to the entire lifecycle of the materials we use, including their safe and compliant disposal. This guide provides a comprehensive, step-by-step framework for managing waste containing 2,2'-Butylidenebis(6-tert-butyl-p-cresol) (CAS No. 85-60-9), ensuring the safety of laboratory personnel and the protection of our environment.

Hazard Identification: Understanding the "Why"

Before any disposal protocol is initiated, a thorough understanding of the associated risks is paramount. 2,2'-Butylidenebis(6-tert-butyl-p-cresol), a common antioxidant, is not benign. According to safety data sheets (SDS), this compound presents several hazards that directly inform disposal requirements.

This chemical is classified as very toxic to aquatic life, with long-lasting effects.[1][2] Improper disposal, such as pouring it down the drain, can lead to significant environmental contamination.[1][2][3] Human health hazards include skin and serious eye irritation, with some classifications noting it may be harmful if swallowed and is suspected of damaging fertility or the unborn child.

Table 1: GHS Hazard Profile for 2,2'-Butylidenebis(6-tert-butyl-p-cresol)

Hazard Class	GHS Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed
Skin Irritation	Category 2	H315: Causes skin irritation
Eye Irritation	Category 2	H319: Causes serious eye irritation
Reproductive Toxicity	Category 2	H361: Suspected of damaging fertility or the unborn child
Specific Target Organ Toxicity (Single Exposure)	Category 1 (Nervous system)	H370: Causes damage to organs
Specific Target Organ Toxicity (Repeated Exposure)	Category 2 (Liver, Lungs)	H373: May cause damage to organs through prolonged or repeated exposure
Hazardous to the Aquatic Environment (Acute)	Category 1	H400: Very toxic to aquatic life
Hazardous to the Aquatic Environment (Chronic)	Category 1	H410: Very toxic to aquatic life with long lasting effects

Source: Compiled from various Safety Data Sheets.

This profile mandates that 2,2'-Butylidenebis(6-tert-butyl-p-cresol) be treated as a regulated chemical waste, not as common trash.

Pre-Disposal Handling & Personal Protective Equipment (PPE)

Safe disposal begins with safe handling of the waste material. All personnel involved in the segregation, packaging, and labeling of this chemical waste must adhere to strict safety protocols.

Table 2: Required PPE for Handling Chemical Waste

Protection Type	Specification	Rationale
Hand Protection	Chemically resistant gloves (e.g., Nitrile, Neoprene)	To prevent skin contact and irritation.[4]
Eye/Face Protection	Safety glasses with side shields or chemical safety goggles	To protect against dust, splashes, and eye irritation.[4][5]
Body Protection	Lab coat, closed-toe shoes	To protect skin and clothing from contamination.[6]
Respiratory Protection	NIOSH-approved respirator (if dust is generated)	To prevent inhalation of airborne particles, especially when handling the solid powder form.[7]

Key Handling Practices:

• Avoid Dust Formation: This compound is a solid powder.[8][9] Handle it in a way that minimizes the creation of airborne dust, such as in a fume hood or ventilated enclosure.[3][7][8]

• Segregation is Critical: Never mix this waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health & Safety (EHS) office.[10][11] Incompatible materials can lead to dangerous reactions.[11]

• Use Designated Containers: Waste must be stored in clearly labeled, leak-proof containers that are compatible with the chemical.[6][11][12]

Disposal Protocol Decision Framework

The correct disposal path depends on the nature and quantity of the waste. This decision-making workflow ensures that all waste is managed safely and in accordance with regulatory requirements.

Fig. 1: Disposal Decision Framework for 2,2'-Butylidenebis(6-tert-butyl-p-cresol).

Step-by-Step Disposal Procedures

Protocol A: Bulk or Unused Product Disposal

This procedure applies to expired, surplus, or off-spec 2,2'-Butylidenebis(6-tert-butyl-p-cresol).

• Do Not Dispose in Trash or Sewer: Under no circumstances should this chemical be disposed of via standard trash or poured down the sewer.[1][7] This is a direct violation of environmental regulations due to its high aquatic toxicity.[1][2]

• Secure and Label: Ensure the chemical is in its original or a compatible, tightly sealed container.[4][7] The container must be clearly labeled with the words "Hazardous Waste," the full chemical name, and the associated hazards (e.g., "Aquatic Toxin," "Irritant").[13]

• Designate a Storage Area: Store the sealed container in a designated satellite accumulation area (SAA) within the lab.[12][13] This area must be away from incompatible materials, heat sources, and common work areas.[6][7]

• Arrange for Professional Disposal: Contact your institution's EHS office or a licensed hazardous waste disposal contractor to schedule a pickup.[7][11][13] They are equipped to transport and dispose of the material in compliance with all federal, state, and local regulations.[12][14] Disposal often involves high-temperature incineration at a permitted facility.[3][7]

Protocol B: Small Spills & Contaminated Labware

This procedure applies to items like contaminated gloves, weighing paper, wipes, or absorbent material from a small spill cleanup.

• Contain the Spill: If a small spill occurs, wear the appropriate PPE. Prevent the powder from becoming airborne.[7]

• Clean Up: Carefully sweep or vacuum the solid material.[7] Use spark-proof tools if there is any solvent present.[7] For final cleanup, use wipes wetted with an appropriate solvent (check SDS for compatibility), working from the outside of the spill inward.

• Package the Waste: Place all contaminated materials (gloves, wipes, absorbent pads, etc.) into a designated hazardous waste bag or container.[8] Do not mix with non-hazardous waste.

• Label and Store: Seal the container and label it clearly as "Hazardous Waste" with a description of the contents (e.g., "Debris contaminated with 2,2'-Butylidenebis(6-tert-butyl-p-cresol)").[13]

• Arrange for Pickup: Transfer the sealed container to the SAA and arrange for disposal through your EHS office.[12]

Protocol C: Empty Container Management

Empty containers may still retain product residue and can be hazardous.[7]

• Assess Contamination: An "empty" container is often defined by regulatory bodies (like the EPA) as one from which all possible contents have been removed by normal means.

• Decontamination (If Permissible): In some cases, institutional policy may allow for triple-rinsing the container with a suitable solvent. Crucially, the rinsate is considered hazardous waste and must be collected, labeled, and disposed of according to Protocol A.

• Disposal of Unrinsed Containers: If the container is not rinsed, it must be managed as hazardous waste.[7] Seal it, label it as "Empty container with residue of [Chemical Name]," and manage it through your EHS office.

• Disposal of Rinsed Containers: Once properly decontaminated according to your institution's validated procedure, the container may often be disposed of as non-hazardous solid waste or recycled. Always confirm this with your EHS department.

Conclusion: A Culture of Safety

The proper disposal of 2,2'-Butylidenebis(6-tert-butyl-p-cresol) is a non-negotiable aspect of laboratory safety and environmental stewardship. The core principles are to never dispose of this chemical via conventional trash or sewer systems, to always wear appropriate PPE, and to always work through your institution's EHS office or a licensed waste contractor. By adhering to these protocols, we uphold our professional responsibility and ensure that our scientific pursuits do not come at the cost of safety or environmental health.

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A Senior Application Scientist's Guide to the Safe Handling of 2,2'-Butylidenebis(6-tert-butyl-p-cresol)

As researchers and scientists at the forefront of drug development, our commitment to innovation is paralleled by our dedication to safety. This guide provides essential, immediate safety and logistical information for handling 2,2'-Butylidenebis(6-tert-butyl-p-cresol). The following procedural guidance is synthesized from established safety protocols for structurally similar phenolic compounds and general chemical handling best practices.

While a specific Safety Data Sheet (SDS) for 2,2'-Butylidenebis(6-tert-butyl-p-cresol) was not located, the recommendations herein are based on data from analogous substituted phenols and cresols. A thorough risk assessment should be conducted before beginning any work with this compound.

Hazard Assessment and Engineering Controls

Understanding the Risks:

Substituted phenols and cresols can present several hazards, including skin and eye irritation.[1] Some related compounds are also suspected of causing reproductive harm.[1][2][3] Given the powdered form of many of these chemicals, inhalation of dust is a primary exposure route.[4] Therefore, it is crucial to handle 2,2'-Butylidenebis(6-tert-butyl-p-cresol) with appropriate precautions to minimize exposure.

Engineering Controls: The First Line of Defense:

The most effective way to mitigate exposure is through engineering controls. All work with 2,2'-Butylidenebis(6-tert-butyl-p-cresol) powder should be conducted in a certified chemical fume hood to prevent the inhalation of airborne particles.[5] If weighing the powder, do so within the fume hood or use a balance with a local exhaust ventilation enclosure.[6] Ensure that safety showers and eyewash stations are readily accessible in the immediate work area.[5][7]

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE program is mandatory when handling this compound.[8][9] The following table outlines the minimum required PPE.

Body Part	Required PPE	Rationale
Eyes/Face	Chemical safety goggles and a face shield	Provides protection against splashes and airborne particles. Standard safety glasses are insufficient.[9][10]
Skin/Body	A fully fastened laboratory coat and appropriate protective clothing	Prevents skin contact with the chemical.[5][10]
Hands	Chemical-resistant gloves (e.g., nitrile)	Protects hands from direct contact. Gloves should be inspected before use and changed immediately if contaminated.[6][10][11]
Respiratory	A NIOSH-approved N95 respirator	Recommended when handling fine powders, especially outside of a fume hood, to prevent inhalation.[12]

Step-by-Step Handling and Disposal Workflow

Adherence to a strict, methodical workflow is critical for ensuring safety. The following diagram illustrates the key steps for handling 2,2'-Butylidenebis(6-tert-butyl-p-cresol) from preparation to disposal.

Caption: Workflow for Safe Handling of 2,2'-Butylidenebis(6-tert-butyl-p-cresol).

Operational Plan:

• Preparation:

  • Don all required PPE as outlined in the table above.

  • Ensure the chemical fume hood is functioning correctly.

  • Gather all necessary equipment and reagents.

• Handling:

  • Conduct all manipulations of the powder within the fume hood.

  • Use a wet method for cleaning any spills to avoid generating dust. Do not dry sweep.[5]

  • Keep containers tightly closed when not in use.[5][7]

• Cleanup and Decontamination:

  • Decontaminate all surfaces and equipment after use.

  • Remove PPE in the correct order to avoid cross-contamination.

  • Wash hands thoroughly with soap and water after removing gloves.[5][13]

Disposal Plan:

• All waste contaminated with 2,2'-Butylidenebis(6-tert-butyl-p-cresol), including gloves, bench paper, and disposable labware, must be collected in a designated hazardous waste container.[5]

• The container must be clearly labeled with the chemical name and associated hazards.

• Store the waste container in a designated satellite accumulation area until it is collected by environmental health and safety personnel.

Emergency Procedures

In Case of Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[5]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[10]

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[10]

In Case of a Spill:

• Evacuate non-essential personnel from the area.

• Wearing appropriate PPE, contain the spill using an absorbent material.

• Carefully collect the spilled material and place it in a sealed container for disposal as hazardous waste.[5]

• Ventilate and decontaminate the spill area.

By adhering to these guidelines, you can ensure a safe laboratory environment for yourself and your colleagues when working with 2,2'-Butylidenebis(6-tert-butyl-p-cresol).

References

• Understanding OSHA Requirements for Personal Protective Equipment (PPE). (n.d.). Google Cloud.
• Personal Protective Equipment - Standards. (n.d.). Occupational Safety and Health Administration.
• Personal Protective Equipment - Overview. (n.d.). Occupational Safety and Health Administration.
• OSHA Standards for Personal Protective Equipment. (n.d.). Avetta.
• PPE Requirements – OSHA. (n.d.). Tucker Safety.
• Safety Data Sheet: 2,6-di-tert-butyl-p-cresol. (2021, February 15). Chemos GmbH & Co. KG.
• 2,6-DI-tert-BUTYL-p-CRESOL CAS Number. (2004, April). NJ.gov.
• SDS US. (2019, June 12). CRC Industries.
• 2,2'-Methylenebis(6-tert-butyl-p-cresol) | 119-47-1. (n.d.). TCI Chemicals.
• 2,2′-Methylenebis(6-tert-butyl-4-methylphenol). (n.d.). Sigma-Aldrich.
• 2,2'-Butylidenebis(6-tert-butyl-p-cresol) | 4081-14-5. (n.d.). ChemicalBook.
• Thiobis(6-tert-butyl-p-cresol) - Safety Data Sheet. (2025, August 2). ChemicalBook.
• SAFETY DATA SHEET. (2025, May 27). TCI Chemicals.
• Standard operating procedure for hazardous chemicals Handling of nanomaterials. (2020, July 6).
• NIOSH Pocket Guide to Chemical Hazards (2005-149) 3rd printing. (n.d.).
• Managing Hazardous Drug Exposures: Information for Healthcare Settings. (n.d.). CDC.
• Chemical Safety Guidelines - Toxic and Health Hazard Powders. (n.d.).
• SAFETY DATA SHEET. (2010, March 9). Fisher Scientific.
• 2,2'-Methylenebis(6-tert-butyl-p-cresol) | 119-47-1. (n.d.). TCI Chemicals.
• NIOSH Pocket Guide to Chemical Hazards. (n.d.). CDC.

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